ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate

• CAS: 6742-25-2

Core Science & Biosynthesis

What are the physical and chemical properties of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate?

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is a versatile bicyclic β-keto ester with significant applications as a key intermediate in the synthesis of a variety of organic molecules, including pharmaceuticals and agrochemicals. This technical guide provides a comprehensive overview of its physical, chemical, and spectroscopic properties. Detailed experimental protocols for its synthesis via Dieckmann condensation are presented, along with an exploration of its characteristic chemical reactivity. This document aims to serve as a valuable resource for researchers and professionals engaged in organic synthesis and drug discovery.

Chemical and Physical Properties

Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate, also known as 2-carboethoxy-1-indanone, is a white to pale yellow solid or oil at room temperature. Its fundamental properties are summarized in the table below. It is important to note a discrepancy in the reported melting point values in the literature, with ranges of 34-36°C and 144-145°C being cited.[1] The lower range is more consistent with the expected physical state of similar β-keto esters.

Property	Value	Reference
Molecular Formula	C₁₂H₁₂O₃	[1][2]
Molecular Weight	204.22 g/mol	[1][2]
CAS Number	6742-25-2	[1][2]
Appearance	White to pale yellow solid or oil	[1]
Melting Point	34-36 °C or 144-145 °C	[1]
Boiling Point	185 °C at 20 Torr	[1]
Density	1.16 g/cm³	[1]
Solubility	Soluble in common organic solvents such as ethanol, diethyl ether, and dichloromethane.

Spectroscopic Properties

Detailed spectroscopic data is crucial for the unambiguous identification and characterization of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

Mass Spectrometry

The mass spectrum of this compound shows a molecular ion peak corresponding to its molecular weight. Key fragmentation patterns are also observed.

• Mass Spectrum (Electron Ionization) : Major fragments observed at m/z values of 158, 130, and 102.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (Predicted) :

  • Aromatic Protons (4H) : Multiplets in the range of δ 7.2-7.8 ppm.

  • CH Proton (1H) : A triplet or multiplet around δ 3.5-4.0 ppm.

  • CH₂ Protons (2H) : Multiplets in the range of δ 3.0-3.5 ppm.

  • Ethyl Ester CH₂ (2H) : A quartet around δ 4.1-4.3 ppm.

  • Ethyl Ester CH₃ (3H) : A triplet around δ 1.2-1.4 ppm.

• ¹³C NMR (Predicted) :

  • Carbonyl Carbon (C=O, ketone) : δ > 190 ppm.

  • Carbonyl Carbon (C=O, ester) : δ ~170 ppm.

  • Aromatic Carbons : δ 120-150 ppm.

  • Ethyl Ester O-CH₂ : δ ~61 ppm.

  • Aliphatic CH and CH₂ : δ 30-50 ppm.

  • Ethyl Ester CH₃ : δ ~14 ppm.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the functional groups present in the molecule.

• IR (Predicted) :

  • C=O Stretch (Ketone) : A strong absorption band around 1710-1730 cm⁻¹.

  • C=O Stretch (Ester) : A strong absorption band around 1735-1750 cm⁻¹.

  • C-O Stretch (Ester) : A strong absorption band in the region of 1000-1300 cm⁻¹.

  • Aromatic C-H Stretch : Absorption bands above 3000 cm⁻¹.

  • Aliphatic C-H Stretch : Absorption bands below 3000 cm⁻¹.

  • Aromatic C=C Bending : Bands in the 1450-1600 cm⁻¹ region.

Chemical Properties and Reactivity

Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is a β-keto ester, and its reactivity is dominated by the presence of the ketone, the ester, and the acidic α-hydrogen.

The presence of two electron-withdrawing carbonyl groups significantly increases the acidity of the α-hydrogen, making it susceptible to deprotonation by a suitable base to form a resonance-stabilized enolate. This enolate is a powerful nucleophile and can participate in a variety of carbon-carbon bond-forming reactions.

Experimental Protocols

Synthesis via Dieckmann Condensation

The primary synthetic route to ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is the intramolecular Claisen condensation of a suitable diester, a reaction known as the Dieckmann condensation.[3][4][5] The starting material for this synthesis is typically diethyl 2-(2-ethoxycarbonylethyl)benzoate.

Reaction Scheme:

Figure 1. Synthesis of Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

Detailed Protocol:

• Preparation of the Reaction Mixture: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium metal in absolute ethanol to prepare a fresh solution of sodium ethoxide.

• Addition of the Diester: To the sodium ethoxide solution, add diethyl 2-(2-ethoxycarbonylethyl)benzoate dropwise at room temperature with continuous stirring.

• Reaction: After the addition is complete, heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature and neutralize it with a dilute acid (e.g., hydrochloric acid).

• Extraction: Extract the product into an organic solvent such as diethyl ether or dichloromethane.

• Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel.

The mechanism of the Dieckmann condensation is a classic example of a base-catalyzed intramolecular nucleophilic acyl substitution, as illustrated below.

Figure 2. Mechanism of the Dieckmann Condensation.

Applications in Synthesis

Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is a valuable building block in organic synthesis. The presence of multiple reactive sites allows for a variety of subsequent transformations.

References

• 1. lookchem.com [lookchem.com]
• 2. ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate | C12H12O3 | CID 10910629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 23.9 Intramolecular Claisen Condensations: The Dieckmann Cyclization – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]

Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate CAS number and molecular structure.

CAS Number: 6742-25-2

Molecular Formula: C₁₂H₁₂O₃

Molecular Weight: 204.22 g/mol

Introduction

Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is a bicyclic β-keto ester that serves as a valuable intermediate in organic synthesis. Its structural framework, featuring a reactive ketone and an ester group on a five-membered ring fused to a benzene ring, makes it a versatile building block for the synthesis of more complex molecules. This guide provides an in-depth overview of its chemical properties, synthesis, and applications, particularly for researchers and professionals in drug development and chemical synthesis.

Physicochemical Properties

This compound is typically a colorless to pale yellow liquid or a low-melting solid.[1] Key physical and chemical properties are summarized in the table below.

Property	Value	Reference
CAS Number	6742-25-2	[1][2]
Molecular Formula	C₁₂H₁₂O₃	[1][2]
Molecular Weight	204.22 g/mol	[2]
Melting Point	34-36 °C	[1]
Boiling Point	185 °C at 20 Torr	[1]
Density	1.16 g/cm³	[1]
IUPAC Name	ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate	[2]
Synonyms	2-Carboethoxy-1-indanone, Ethyl 1-indanone-2-carboxylate, Ethyl 1-oxoindane-2-carboxylate	[1][2]

Molecular Structure

The molecular structure consists of a dihydroindene core with a ketone group at position 1 and an ethyl carboxylate group at position 2.

Molecular Structure of Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate

Caption: Molecular structure of the title compound.

Synthesis

The primary method for synthesizing ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is the Dieckmann condensation, an intramolecular cyclization of a diester.[3][4]

Experimental Protocol: Dieckmann Condensation

This protocol is based on the well-established Dieckmann cyclization of 1,6-diesters to form five-membered rings.[3][4]

Starting Material: Diethyl 2-(2-carboxyphenyl)acetate

Reaction Scheme:

Caption: General scheme for Dieckmann condensation.

Procedure:

• Preparation: A solution of sodium ethoxide (NaOEt) in anhydrous ethanol (EtOH) is prepared in a round-bottom flask equipped with a reflux condenser and a dropping funnel, under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Diester: Diethyl 2-(2-carboxyphenyl)acetate is added dropwise to the sodium ethoxide solution with stirring.

• Reaction: The reaction mixture is heated to reflux for several hours to facilitate the intramolecular cyclization. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After completion, the reaction mixture is cooled to room temperature and then poured into a mixture of ice and a weak acid (e.g., acetic acid or dilute HCl) to neutralize the excess base and protonate the resulting enolate.

• Extraction: The aqueous mixture is extracted with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Spectroscopic Data

Spectroscopy	Expected Peaks/Signals
¹H NMR	- Aromatic protons (multiplet, ~7.2-7.8 ppm, 4H)- Methylene protons of the indanone ring (multiplets, ~3.0-3.8 ppm, 2H)- Methine proton at C2 (triplet or multiplet, ~3.5-4.0 ppm, 1H)- Ethyl group: quartet (~4.2 ppm, 2H) and triplet (~1.3 ppm, 3H)
¹³C NMR	- Carbonyl carbons: ketone (~195-205 ppm) and ester (~165-175 ppm)- Aromatic carbons (~120-150 ppm)- Methine carbon at C2 (~45-55 ppm)- Methylene carbon of the indanone ring (~30-40 ppm)- Ethyl group carbons: -CH₂- (~60-65 ppm) and -CH₃ (~14 ppm)
IR (Infrared)	- C=O stretch (ketone): ~1710-1730 cm⁻¹- C=O stretch (ester): ~1735-1750 cm⁻¹- C-O stretch: ~1150-1250 cm⁻¹- Aromatic C-H stretch: ~3000-3100 cm⁻¹- Aliphatic C-H stretch: ~2850-3000 cm⁻¹
Mass Spectrometry	- Molecular ion (M⁺) peak at m/z = 204

Applications in Drug Development and Research

Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds.[1] Its utility stems from the ability to further modify both the keto and ester functionalities, as well as the carbon skeleton.

Role as a Synthetic Building Block

The presence of multiple reactive sites allows for a variety of subsequent chemical transformations:

• Alkylation: The α-carbon to the carbonyl and ester groups can be readily deprotonated and alkylated to introduce various substituents.

• Reduction: The ketone can be selectively reduced to an alcohol, which can then be used in further synthetic steps.

• Condensation Reactions: The ketone can undergo condensation reactions with various nucleophiles.

• Modification of the Ester: The ester can be hydrolyzed to the corresponding carboxylic acid, which can then be converted to other functional groups such as amides or other esters.

Caption: Potential synthetic transformations.

While specific drug candidates synthesized directly from this intermediate are not extensively documented in publicly accessible literature, its structural motif is present in various biologically active molecules. The indanone core is a feature of several compounds investigated for their therapeutic potential.

Safety Information

Hazard Statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

Precautionary Statements:

• P264: Wash skin thoroughly after handling.

• P270: Do not eat, drink or smoke when using this product.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

(Safety information is based on GHS classifications and may not be exhaustive. Always consult the Safety Data Sheet (SDS) before handling this chemical.)

References

• 1. Cas 6742-25-2,Ethyl 1-Oxo-2,3-Dihydro-1H-Indene-2-Carboxylate | lookchem [lookchem.com]
• 2. ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate | C12H12O3 | CID 10910629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. fiveable.me [fiveable.me]

Spectroscopic data for ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate (NMR, IR, Mass Spec).

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate (CAS: 6742-25-2), a valuable intermediate in organic synthesis. This document compiles available Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside detailed experimental protocols for these analytical techniques. The information is presented to support research, development, and quality control activities involving this compound.

Spectroscopic Data Summary

Table 1: ¹H NMR Spectroscopic Data (Partial)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
7.86	Doublet	7.7	Aromatic CH
Further data required for full assignment

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
Experimental data not available in the searched literature.

Table 3: IR Spectroscopic Data

Wavenumber (cm⁻¹)	Functional Group Assignment
Experimental data not available in the searched literature.	A strong absorption band characteristic of a conjugated ketone is expected around 1700-1720 cm⁻¹. An ester carbonyl stretch is anticipated around 1735-1750 cm⁻¹. Aromatic C-H and aliphatic C-H stretching vibrations are expected around 3000-3100 cm⁻¹ and 2850-3000 cm⁻¹, respectively.

Table 4: Mass Spectrometry Data (Predicted)

m/z	Interpretation
204.08	[M]⁺ (Molecular Ion)
158	[M - C₂H₅OH]⁺
130	[M - C₂H₅OH - CO]⁺
102	[C₈H₆]⁺

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data presented above. Instrument-specific parameters may require optimization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Data Acquisition: Transfer the solution to a clean 5 mm NMR tube. Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a field strength of 300 MHz or higher. For ¹³C NMR, broadband proton decoupling is typically used to simplify the spectrum.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation (Thin Film Method): Dissolve a small amount of the compound in a volatile organic solvent (e.g., dichloromethane or acetone).

• Film Deposition: Apply a drop of the solution onto a salt plate (e.g., NaCl or KBr) and allow the solvent to evaporate, leaving a thin film of the compound.

• Data Acquisition: Place the salt plate in the sample holder of the FT-IR spectrometer and acquire the spectrum over the range of 4000-400 cm⁻¹. A background spectrum of the clean, empty salt plate should be recorded and subtracted from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a dilute solution of the compound into the mass spectrometer, typically via direct infusion or after separation by gas chromatography (GC) or liquid chromatography (LC).

• Ionization: Utilize an appropriate ionization technique. Electron ionization (EI) is common for GC-MS and provides fragmentation patterns, while electrospray ionization (ESI) is often used for LC-MS, typically yielding the molecular ion.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The detector records the abundance of each ion at a specific m/z value, generating the mass spectrum.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic characterization of an organic compound like ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

Caption: General workflow for spectroscopic analysis of an organic compound.

The Dieckmann Condensation: A Technical Guide to the Synthesis of Indanones

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Dieckmann condensation, with a specific focus on its application in the synthesis of the indanone core, a prevalent structural motif in medicinal chemistry. This document details the reaction mechanism, provides quantitative data, outlines a representative experimental protocol, and includes visualizations to facilitate understanding and application in a laboratory setting.

Introduction to the Dieckmann Condensation

The Dieckmann condensation is a robust and reliable synthetic methodology for the intramolecular cyclization of diesters to form cyclic β-keto esters.[1] This base-catalyzed reaction is the intramolecular equivalent of the Claisen condensation and is particularly effective for the formation of stable five- and six-membered rings.[2][3] The resulting cyclic β-keto esters are versatile intermediates that can be readily converted to cyclic ketones, such as indanones, through subsequent hydrolysis and decarboxylation.

The synthesis of indanones is of significant interest in drug development, as the indanone scaffold is a core component of numerous biologically active compounds. The Dieckmann condensation offers a powerful and efficient route to access this important structural motif.

The Core Mechanism of Indanone Formation

The formation of an indanone core via the Dieckmann condensation proceeds through the cyclization of a substituted 1,6-diester, such as diethyl benzene-1,2-diacetate or a related derivative, to yield a 2-carboalkoxy-1-indanone. The reaction mechanism can be delineated into the following key steps:

• Enolate Formation: A strong base, typically a sodium alkoxide such as sodium ethoxide, abstracts an acidic α-proton from one of the ester groups to form a resonance-stabilized enolate.[4]

• Intramolecular Nucleophilic Attack: The nucleophilic enolate then attacks the electrophilic carbonyl carbon of the second ester group within the same molecule in a 5-exo-trig cyclization.[1] This intramolecular reaction leads to the formation of a five-membered ring, the core of the indanone structure.

• Elimination of Alkoxide: The resulting tetrahedral intermediate collapses, eliminating an alkoxide leaving group and reforming the carbonyl group to yield the cyclic β-keto ester.

• Deprotonation of the β-Keto Ester: The newly formed β-keto ester is more acidic than the starting diester and is subsequently deprotonated by the alkoxide base. This acid-base reaction is the driving force of the condensation.[3]

• Protonation: An acidic workup is required to protonate the enolate and yield the final neutral cyclic β-keto ester, 2-carboalkoxy-1-indanone.

This multi-step process is visually represented in the following diagram:

Mechanism of Dieckmann Condensation for Indanone Formation.

Quantitative Data Summary

Substrate	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Diethyl Adipate	Sodium Ethoxide	Toluene	Reflux	Not Specified	74-81	[5]
Diethyl Adipate	Potassium tert-butoxide	None (Solvent-free)	Room Temperature	1	82	[5]
Diethyl Adipate	Sodium Methoxide	Methanol	Not Specified	Not Specified	Not Specified	[6]
Diethyl Pimelate	Potassium tert-butoxide	None (Solvent-free)	Room Temperature	1	High	[3]

Detailed Experimental Protocol

The following is a representative experimental protocol for the Dieckmann condensation, adapted for the synthesis of 2-carboethoxy-1-indanone from diethyl benzene-1,2-diacetate. This protocol is based on established procedures for similar Dieckmann cyclizations.

Materials:

• Diethyl benzene-1,2-diacetate

• Sodium ethoxide (NaOEt)

• Anhydrous Toluene

• 5% Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask equipped with a reflux condenser and a magnetic stir bar

• Heating mantle

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve diethyl benzene-1,2-diacetate in anhydrous toluene.

• Addition of Base: While stirring, add sodium ethoxide to the solution. The reaction mixture may become cloudy or form a precipitate.

• Reaction: Heat the mixture to reflux and maintain for several hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching and Workup: After the reaction is complete, cool the mixture to room temperature and carefully quench by adding 5% HCl until the solution is acidic.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Washing: Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude 2-carboethoxy-1-indanone by vacuum distillation or column chromatography on silica gel.

The following diagram illustrates the general experimental workflow:

General Experimental Workflow for Dieckmann Condensation.

Conclusion

The Dieckmann condensation is a cornerstone of synthetic organic chemistry, providing a reliable method for the construction of five- and six-membered carbocyclic rings. Its application in the synthesis of indanone precursors highlights its utility in medicinal chemistry and drug development. By understanding the core mechanism and having access to detailed experimental guidelines, researchers can effectively employ this reaction to synthesize a wide range of valuable indanone derivatives.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. A Dieckmann condensation of diethyl adipate was carried class 12 chemistry CBSE [vedantu.com]
• 3. Solvent-free Dieckmann condensation reactions of diethyl adipate and pimelate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. jk-sci.com [jk-sci.com]
• 5. Solved tion. We found, however, that the reaction of diethyl | Chegg.com [chegg.com]
• 6. Illustrated Glossary of Organic Chemistry - Dieckmann condensation [chem.ucla.edu]

Starting materials for the synthesis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the core principles and methodologies for the synthesis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate, a valuable scaffold in medicinal chemistry and materials science. This document provides a comprehensive overview of the primary synthetic route, including starting materials, detailed experimental protocols, and relevant mechanistic insights.

Introduction

Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is a cyclic β-keto ester that serves as a key intermediate in the synthesis of a variety of more complex molecules. Its indanone core is a prevalent motif in numerous biologically active compounds. The synthesis of this target molecule is most effectively achieved through an intramolecular cyclization reaction known as the Dieckmann condensation.

Primary Synthetic Pathway: The Dieckmann Condensation

The most common and efficient method for the synthesis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is the Dieckmann condensation.[1] This is an intramolecular Claisen condensation of a diester, which proceeds in the presence of a strong base to form a cyclic β-keto ester.[1]

Starting Materials

The logical starting material for the synthesis of the target molecule via Dieckmann condensation is a diethyl ester of a benzene-1,2-diacetic acid derivative. Specifically, diethyl 2-(ethoxycarbonylmethyl)benzoate , also known as diethyl homophthalate, is the ideal precursor.

Alternatively, based on the successful synthesis of the analogous methyl ester, "methyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate," from "Methyl 2-[3-(methoxy)-3-oxopropyl]benzoate," the corresponding ethyl ester, ethyl 2-(2-ethoxy-2-oxoethyl)benzoate , would also be a suitable starting material.[2]

The selection of the base is critical for the success of the Dieckmann condensation. A strong, non-nucleophilic base is required to deprotonate the α-carbon of one of the ester groups, initiating the cyclization. Common bases for this transformation include sodium ethoxide and sodium hydride.

The reaction is typically carried out in an aprotic solvent, such as tetrahydrofuran (THF) or toluene, to prevent protonation of the intermediate enolate.

Reaction Mechanism

The mechanism of the Dieckmann condensation for the formation of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is as follows:

• Deprotonation: A strong base, such as sodium ethoxide, removes a proton from the α-carbon of one of the ester groups of the starting diester, forming a resonance-stabilized enolate.

• Intramolecular Nucleophilic Attack: The enolate anion then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the other ester group within the same molecule.

• Cyclization and Elimination: This intramolecular attack forms a five-membered ring and a tetrahedral intermediate. The intermediate then collapses, eliminating an ethoxide ion to form the cyclic β-keto ester.

• Acidic Workup: An acidic workup is performed to neutralize the reaction mixture and protonate the enolate of the product, yielding the final ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

Below is a DOT script representation of the Dieckmann condensation pathway.

Dieckmann Condensation Pathway

Experimental Protocol

Starting Material: Diethyl 2-(ethoxycarbonylmethyl)benzoate (Diethyl Homophthalate)

Reagents and Solvents:

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• 5 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Eluent for chromatography (e.g., ethyl acetate/pentane or ethyl acetate/hexane mixture)

Procedure:

• Under an inert atmosphere (e.g., argon or nitrogen), dissolve diethyl 2-(ethoxycarbonylmethyl)benzoate in anhydrous THF in a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• With vigorous stirring, slowly add sodium hydride (60% dispersion in oil) to the solution at room temperature. Caution: Sodium hydride reacts violently with water and is flammable. Handle with appropriate care.

• After the addition is complete, slowly heat the reaction mixture to reflux.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-2 hours, often indicated by the formation of a thick precipitate.

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully quench the reaction by the slow, dropwise addition of water.

• Acidify the mixture to a pH of approximately 2-3 with 5 M hydrochloric acid.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic extracts and dry over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product as an oil.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in pentane or hexane) to afford pure ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

Data Presentation

The following table summarizes the expected materials and potential outcomes for the synthesis. The yield for the ethyl ester is an estimate based on the reported yield for the methyl ester analog.[2]

Parameter	Description
Starting Material	Diethyl 2-(ethoxycarbonylmethyl)benzoate
Base	Sodium Hydride (NaH)
Solvent	Anhydrous Tetrahydrofuran (THF)
Reaction Time	1-2 hours (at reflux)
Product	Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate
CAS Number	6742-25-2[3]
Molecular Formula	C₁₂H₁₂O₃[3]
Molecular Weight	204.22 g/mol [3]
Reported Yield (Analog)	66% (for methyl ester)[2]

Logical Workflow for Synthesis and Purification

The overall workflow for the synthesis and purification of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is depicted in the following diagram.

Synthesis and Purification Workflow

Conclusion

The synthesis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is reliably achieved through the Dieckmann condensation of diethyl 2-(ethoxycarbonylmethyl)benzoate. This technical guide provides researchers and drug development professionals with the necessary information to approach this synthesis, from understanding the underlying mechanism to implementing a practical experimental protocol. The provided workflow and data serve as a solid foundation for the successful preparation of this important chemical intermediate.

References

• 1. researchgate.net [researchgate.net]
• 2. Methyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate synthesis - chemicalbook [chemicalbook.com]
• 3. ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate | C12H12O3 | CID 10910629 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Indanone Core: A Privileged Scaffold in Drug Discovery - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The indanone scaffold, a bicyclic aromatic ketone, has emerged as a "privileged structure" in medicinal chemistry due to its presence in a wide array of biologically active molecules.[1][2] Its rigid framework provides a versatile template for the design of compounds that can interact with various biological targets with high affinity and specificity. The first publications concerning the preparation of 1-indanones appeared in the 1920s, and since then, the field has been intensively developed.[3][4] This guide provides an in-depth overview of the discovery, history, synthesis, and biological activities of substituted indanone compounds, with a focus on their therapeutic applications.

The journey of indanones from simple chemical curiosities to key components of modern pharmaceuticals is a testament to the power of chemical synthesis and biological screening. A landmark moment in the history of indanone pharmacology was the development and approval of Donepezil, an acetylcholinesterase inhibitor for the treatment of Alzheimer's disease.[1][5] The success of Donepezil spurred a significant wave of research, leading to the discovery of indanone derivatives with a broad spectrum of activities, including anticancer, anti-inflammatory, antiviral, antibacterial, and antimalarial properties.[1][3]

Historical Perspective: Key Milestones in Indanone Research

The history of substituted indanones is intrinsically linked to the advancement of organic synthesis. Early methods for constructing the indanone core, such as the intramolecular Friedel–Crafts acylation of 3-arylpropanoic acids, laid the groundwork for the exploration of this chemical space.[3][4] The first synthesis of the unsubstituted 1-indanone from a carboxylic acid was described in 1939.[4] Over the decades, a plethora of synthetic methodologies have been developed, including the Nazarov cyclization, Diels-Alder reactions, and various transition-metal-catalyzed ring-closing reactions, allowing for the creation of diverse libraries of substituted indanones.[3][6]

The recognition of the therapeutic potential of indanones grew with the discovery of naturally occurring indanones with biological activity, such as the pterosins found in ferns.[7] However, it was the synthetic indanone derivative, Indanocine, identified by the National Cancer Institute's Developmental Therapeutics Program for its antiproliferative activity, that highlighted the potential of this scaffold in oncology.[6] This discovery paved the way for the development of numerous indanone-based anticancer agents.

Data Presentation: Biological Activities of Substituted Indanones

The versatility of the indanone scaffold is evident in the wide range of biological activities exhibited by its derivatives. The following tables summarize the quantitative data for some of the most significant activities.

Table 1: Acetylcholinesterase (AChE) Inhibitory Activity of Indanone Derivatives

Compound	Structure	Target	IC50	Reference
Donepezil	N-benzyl-4-((5,6-dimethoxy-1-indanon)-2-yl)methylpiperidine	AChE	14-18.6 nM	[8]
Compound 9	(Structure not fully specified)	AChE	14.8 nM	[8]
Compound 14	(Structure not fully specified)	AChE	18.6 nM	[8]

Table 2: Anti-inflammatory Activity of 2-Benzylidene-1-indanone Derivatives

Compound	Structure	Assay	Inhibition	Reference
8f	(E)-2-(4-hydroxy-3-methoxybenzylidene)-5,6-dimethoxy-2,3-dihydro-1H-inden-1-one	LPS-induced TNF-α and IL-6 release in murine primary macrophages	Significant inhibition	[9]
4d	(E)-6-hydroxy-2-(4-hydroxybenzylidene)-2,3-dihydro-1H-inden-1-one	LPS-induced TNF-α release in RAW 264.7 macrophages	83.73%	[9]

Table 3: Anticancer Activity of Indanone Derivatives

Compound	Structure	Cell Line	IC50	Reference
Indanocine	(Structure not fully specified)	Multidrug-resistant cancer cells	Not specified	[10]
ITH-6	N-Indan-1-ylidene-N'-(4-Biphenyl-4-yl-thiazol-2-yl)-hydrazine	HT-29 (colorectal cancer)	0.41 ± 0.19 µM	[11]
ITH-6	COLO 205 (colorectal cancer)	Not specified	[11]
ITH-6	KM 12 (colorectal cancer)	Not specified	[11]

Table 4: Antiviral Activity of Indanone Derivatives

Compound	Structure	Virus	IC50	Reference
M34	p-bromophenyl ester of schizonepetin	HSV-1	17.1 µM	[12]
M33	m-bromophenyl ester of schizonepetin	Influenza virus H3N2	13.7 µM	[12]
TA25	Thiophene derivative of Tabamide A	Influenza A virus	0.38 µM	[13]

Table 5: Antimalarial and Antibacterial Activity of Indanone and Related Derivatives

Compound	Structure	Organism	IC50 / MIC	Reference
Chalcone 7	1-(2,5-dichlorophenyl)-3-(4-quinolinyl)-2-propen-1-one	Plasmodium falciparum (W2 and D6 strains)	200 nM	[11]
64k	Isoxazole fused 1-indanone derivative	Bacteria	High activity	[14]
64l	Isoxazole fused 1-indanone derivative	Bacteria	High activity	[14]

Signaling Pathways and Mechanisms of Action

Substituted indanones exert their biological effects through modulation of various signaling pathways and direct interaction with key enzymes.

Acetylcholinesterase (AChE) Inhibition

Donepezil, a cornerstone in Alzheimer's disease therapy, functions as a reversible inhibitor of acetylcholinesterase, the enzyme responsible for the breakdown of the neurotransmitter acetylcholine.[15] By inhibiting AChE, Donepezil increases the concentration of acetylcholine in the synaptic cleft, thereby enhancing cholinergic neurotransmission.[15] The indanone moiety of Donepezil plays a crucial role in binding to the peripheral anionic site (PAS) of the enzyme, while the benzylpiperidine portion interacts with the catalytic active site (CAS).[4]

Mechanism of Acetylcholinesterase Inhibition by Donepezil.

Anti-inflammatory Activity via TLR4/JNK/NF-κB Pathway Inhibition

Certain substituted indanones exhibit potent anti-inflammatory effects by modulating the Toll-like receptor 4 (TLR4) signaling pathway. TLR4 activation by lipopolysaccharide (LPS) triggers a cascade involving the recruitment of adaptor proteins like MyD88, leading to the activation of downstream kinases such as JNK and the transcription factor NF-κB. This culminates in the production of pro-inflammatory cytokines. Anti-inflammatory indanones can interfere with this pathway, reducing the inflammatory response.

Inhibition of the TLR4/JNK/NF-κB Signaling Pathway.

Anticancer Activity through Tubulin Polymerization Inhibition

Indanocine and other anticancer indanone derivatives exert their cytotoxic effects by interfering with microtubule dynamics, which are essential for cell division.[10] These compounds bind to the colchicine binding site on β-tubulin, preventing the polymerization of tubulin dimers into microtubules.[8] This disruption of the microtubule network leads to mitotic arrest and ultimately apoptosis in cancer cells.

Mechanism of Tubulin Polymerization Inhibition by Indanocine.

Experimental Protocols

The synthesis of substituted indanones can be achieved through various chemical routes. Below are representative protocols for the synthesis of key indanone derivatives.

Synthesis of Donepezil Hydrochloride

This protocol describes an industrially scalable synthesis of Donepezil hydrochloride.[3]

Step 1: Synthesis of N-benzyl piperidine-4-carboxaldehyde

• A solution of oxalyl chloride (16.2 g, 0.12 mol) in dichloromethane (150 mL) and anhydrous dimethyl sulfoxide (20 mL) is prepared in a round-bottom flask.[3]

• The reaction mixture is stirred in a cryo bath at -70 °C for 15 minutes.[3]

• A solution of N-benzyl piperidine alcohol (20 g, 0.097 mol) and triethylamine (24.6 g, 0.24 mol) is added dropwise to the reaction mixture, and stirring is continued for another 15 minutes.[3]

• The organic layer is washed sequentially with 5% HCl solution, brine, and 5% sodium bicarbonate solution, and then dried over sodium sulfate.[3]

• The solvent is removed in vacuo to afford N-benzyl piperidine-4-carboxaldehyde.[3]

Step 2: Synthesis of 2-(1-benzylpiperidin-4-ylmethyliden)-5,6-dimethoxyindan-1-one

• A solution of 5,6-dimethoxy-indanone (19 g, 0.10 mol) in methanol (8 mL) is stirred under an inert atmosphere at room temperature.[3]

• NaOH flakes (12.8 g, 0.32 mol) are slowly added, followed by N-benzyl-piperidine-4-carboxaldehyde (20.2 g, 0.10 mol).[3]

• The mixture is stirred at room temperature for 3 hours.[3]

• The resulting solid is filtered, washed with 5% acetic acid and then with methanol, and dried.[3]

Step 3: Synthesis of Donepezil Hydrochloride

• The product from Step 2 is subjected to catalytic hydrogenation using a palladium on carbon catalyst in a suitable solvent like tetrahydrofuran.

• After the reaction is complete, the catalyst is filtered off, and the solvent is evaporated.

• The resulting Donepezil base is dissolved in a suitable solvent and treated with hydrochloric acid (e.g., in methanolic solution) to precipitate Donepezil hydrochloride.

General Synthesis of 2-Benzylidene-1-indanone Derivatives

This protocol outlines a general method for the synthesis of 2-benzylidene-1-indanone derivatives via an Aldol condensation.[9][16]

• To a solution of a substituted 1-indanone (1 equivalent) in ethanol, add a solution of an appropriate benzaldehyde (1 equivalent) in ethanol.[16]

• A 20% (w/v) aqueous solution of sodium hydroxide is added dropwise to the mixture at room temperature, and the reaction is stirred overnight.[9]

• The reaction mixture is then poured into ice-cold water and acidified with dilute hydrochloric acid.[16]

• The precipitated solid is filtered, washed with water, and dried.[16]

• The crude product can be purified by recrystallization from a suitable solvent like ethanol.[16]

Synthesis of Spiro[indanone-2,3′-isochromane-1-one] Derivatives

This protocol describes an enantioselective synthesis of spiro-indanone derivatives.[16]

• A solution of an α-hydroxy indanone and an ortho-ester chalcone is prepared in a suitable solvent.[16]

• A dinuclear zinc catalyst is added to the reaction mixture.[16]

• The reaction is stirred at the appropriate temperature until completion, monitored by thin-layer chromatography.[16]

• The reaction mixture is then quenched and worked up using standard procedures.[16]

• The product is purified by column chromatography to yield the enantiomerically pure spiro[indanone-2,3′-isochromane-1-one] derivative.[16]

Conclusion

The substituted indanone core has proven to be a remarkably fruitful scaffold for the discovery of new therapeutic agents. From its early beginnings in organic synthesis to its current status as a key component of blockbuster drugs, the journey of the indanone framework highlights the power of medicinal chemistry. The diverse range of biological activities, coupled with well-established synthetic routes, ensures that substituted indanones will continue to be a focal point of research and development in the pharmaceutical industry for years to come. The detailed data, protocols, and mechanistic insights provided in this guide aim to equip researchers with the foundational knowledge to further explore and exploit the therapeutic potential of this privileged scaffold.

References

• 1. Recent developments in biological activities of indanones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Indanone: a promising scaffold for new drug discovery against neurodegenerative disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. d-nb.info [d-nb.info]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Interaction of microtubule depolymerizing agent indanocine with different human αβ tubulin isotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In vitro antimalarial activity of chalcones and their derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. An Overview of Tubulin Inhibitors That Interact with the Colchicine Binding Site - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Modeling of Effectiveness of N3-Substituted Amidrazone Derivatives as Potential Agents against Gram-Positive Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Enantioselective synthesis of indanone spiro-isochromanone derivatives via a dinuclear zinc-catalyzed Michael/transesterification tandem reaction - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is a versatile bicyclic β-keto ester that serves as a valuable intermediate in organic synthesis. Its unique structural framework, combining a substituted indanone core with a reactive β-keto ester moiety, makes it a crucial building block for the synthesis of a wide range of more complex molecules, including pharmaceutical agents and other biologically active compounds. This technical guide provides a comprehensive overview of its chemical identity, synthesis, and potential applications in drug discovery and development.

Chemical Identity and Properties

The nomenclature and key chemical properties of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate are summarized below.

IUPAC Name: ethyl 3-oxo-1,2-dihydroindene-2-carboxylate[1][2]

Synonyms:

• 2-Carboethoxy-1-indanone[1]

• Ethyl 1-oxoindane-2-carboxylate[1]

• Ethyl indane-1-one-2-carboxylate

• 1H-Indene-2-carboxylic acid, 2,3-dihydro-1-oxo-, ethyl ester[1]

• 2-Ethoxycarbonyl-1-indanone[1]

Table 1: Physicochemical Properties

Property	Value	Source
CAS Number	6742-25-2	--INVALID-LINK--
Molecular Formula	C₁₂H₁₂O₃	--INVALID-LINK--
Molecular Weight	204.22 g/mol	--INVALID-LINK--
Melting Point	34-36 °C	--INVALID-LINK--
Boiling Point	185 °C at 20 Torr	--INVALID-LINK--
Appearance	Colorless to pale yellow liquid/solid	--INVALID-LINK--

Synthesis: The Dieckmann Condensation

The primary and most efficient method for the synthesis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is the intramolecular Dieckmann condensation of a diester, specifically diethyl 2-(2-ethoxycarbonylethyl)benzoate. This base-catalyzed reaction is a powerful tool for the formation of five- and six-membered rings.

Experimental Protocol: Synthesis of the Analog Methyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate

While a specific detailed protocol for the ethyl ester was not found, a well-documented procedure for the corresponding methyl ester is available and can be adapted by using the appropriate diethyl ester starting material and ethoxide base.[3]

Materials:

• Methyl 2-[2-(methoxycarbonyl)ethyl]benzoate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Water

• 5 M Hydrochloric acid

• Ethyl acetate

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Pentane

Procedure:

• Under an inert atmosphere (e.g., argon), dissolve methyl 2-[2-(methoxycarbonyl)ethyl]benzoate in anhydrous THF.

• With stirring, slowly add sodium hydride to the solution.

• Gradually heat the reaction mixture to reflux. The formation of a thick paste is typically observed after approximately one hour.

• After the reaction is complete (monitored by TLC), cool the mixture to room temperature.

• Carefully quench the reaction by the dropwise addition of water.

• Acidify the mixture with 5 M hydrochloric acid.

• Extract the product into ethyl acetate (twice).

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Concentrate the solution under reduced pressure to yield the crude product as an oil.

Purification:

• The crude product is purified by silica gel column chromatography using a gradient elution of ethyl acetate in pentane (e.g., 0-50%).[3]

Characterization:

• The structure of the purified product is confirmed by spectroscopic methods, primarily ¹H NMR. For the methyl ester, characteristic proton signals are observed.[3]

Table 2: Representative ¹H NMR Data for Methyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
7.79	d	7.6	Aromatic H
7.63	dd	7.6, 7.6	Aromatic H
7.50	d	7.6	Aromatic H
7.42	dd	7.6, 7.6	Aromatic H
3.80	s	-	-OCH₃
3.75	m	-	CH
3.60	m	-	CH₂
3.40	m	-	CH₂

Note: The protocol and characterization data are for the methyl ester and serve as a template. For the synthesis of the ethyl ester, diethyl 2-(2-ethoxycarbonylethyl)benzoate would be the starting material, and sodium ethoxide could be used as the base.

Application in Drug Discovery: A Synthetic Building Block

Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is a valuable scaffold in medicinal chemistry. Its utility lies in its potential to be elaborated into more complex molecules with diverse biological activities. For instance, indanone derivatives are found in the core structures of various kinase inhibitors.[4]

The following diagram illustrates a logical workflow for the utilization of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate in a hypothetical drug discovery project aimed at developing novel kinase inhibitors.

Caption: A logical workflow for the synthesis and utilization of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate in a kinase inhibitor discovery program.

Conclusion

Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is a synthetically accessible and highly versatile chemical entity. Its straightforward preparation via the Dieckmann condensation and the presence of multiple reactive sites make it an attractive starting material for the construction of diverse and complex molecular architectures. For researchers in drug discovery, this compound represents a valuable scaffold for the development of novel therapeutics, particularly in the area of kinase inhibition. The provided synthetic protocols and logical workflow serve as a foundational guide for the effective utilization of this important chemical intermediate.

References

• 1. beilstein-journals.org [beilstein-journals.org]
• 2. ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate | C12H12O3 | CID 10910629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate synthesis - chemicalbook [chemicalbook.com]
• 4. Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide on the Crystal Structure Analysis of Ethyl 1-Oxo-2,3-dihydro-1H-indene-2-carboxylate Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure analysis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate and its derivatives. This class of compounds is of significant interest in medicinal chemistry and drug development due to the versatile synthetic utility of the indanone scaffold. This document details the experimental protocols for synthesis and single-crystal X-ray diffraction, presents crystallographic data in a comparative format, and illustrates key experimental workflows.

Introduction

The 1-indanone framework is a privileged scaffold in medicinal chemistry, appearing in a wide array of biologically active molecules. The introduction of an ethyl carboxylate group at the 2-position provides a key handle for further synthetic modifications, making ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate and its derivatives valuable building blocks for the synthesis of complex molecular architectures. Understanding the three-dimensional structure of these molecules through single-crystal X-ray diffraction is paramount for rational drug design, enabling the study of structure-activity relationships and the optimization of ligand-receptor interactions. This guide will focus on the crystallographic analysis of this core structure and its substituted analogues.

Synthesis and Crystallization

The synthesis of the parent compound, ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate, is typically achieved through an intramolecular Dieckmann condensation of a suitable diethyl ester precursor. Derivatives can be synthesized by modifying the starting materials or by subsequent reactions on the parent indanone.

General Synthesis Protocol via Dieckmann Condensation

The Dieckmann condensation is a robust method for the formation of five- and six-membered rings. For the synthesis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate, the reaction proceeds as follows:

Solubility of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate in common organic solvents.

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate, a key intermediate in pharmaceutical and agrochemical synthesis. Due to the limited availability of specific quantitative solubility data in public literature, this document offers a qualitative assessment based on the general properties of β-keto esters and related indanone structures. Furthermore, it outlines a detailed experimental protocol for determining the precise solubility of this compound in various common organic solvents, enabling researchers to generate crucial data for their specific applications.

Introduction

Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate, also known as 2-carboethoxy-1-indanone, is a versatile building block in organic synthesis. Its chemical structure, featuring a β-keto ester moiety within a bicyclic aromatic system, makes it a valuable precursor for a wide range of more complex molecules. Understanding its solubility in common organic solvents is paramount for its effective use in reaction design, purification processes such as recrystallization, and formulation development.

Physicochemical Properties

A summary of the known physicochemical properties of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is presented in Table 1.

Table 1: Physicochemical Properties of Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate

Property	Value	Reference
Molecular Formula	C₁₂H₁₂O₃	[1]
Molecular Weight	204.22 g/mol	[1]
Appearance	Colorless to pale yellow liquid or solid
Melting Point	34-36 °C
Boiling Point	185 °C @ 20 Torr
Density	1.16 g/cm³

Qualitative Solubility Assessment

The molecule possesses both polar (the ketone and ester functional groups) and non-polar (the benzene ring and ethyl group) regions. This amphiphilic nature suggests a degree of solubility in a range of organic solvents.

• Polar Aprotic Solvents: Due to the presence of the polar carbonyl and ester groups, good solubility is expected in polar aprotic solvents such as acetone, ethyl acetate, acetonitrile, and dimethylformamide (DMF). These solvents can engage in dipole-dipole interactions with the polar functionalities of the molecule.

• Non-Polar Solvents: The aromatic ring and the aliphatic portion of the molecule suggest that it will also be soluble in non-polar and weakly polar solvents like toluene, diethyl ether, and dichloromethane. Van der Waals forces will be the primary intermolecular interactions in these cases.

• Protic Solvents: In protic solvents like alcohols (e.g., ethanol, methanol), solubility is also expected to be significant due to the potential for hydrogen bonding with the carbonyl oxygen atoms of the keto and ester groups. However, its solubility in water is expected to be low due to the significant non-polar hydrocarbon portion of the molecule.

The parent compound, indan-1-one, is reported to be moderately soluble in polar solvents and shows good solubility in non-polar solvents.[2] β-keto esters, in general, are often soluble in a range of organic solvents.[3][4]

Experimental Protocol for Solubility Determination

To obtain precise quantitative solubility data, a systematic experimental approach is necessary. The following protocol outlines a common method for determining the solubility of a solid organic compound in various solvents at a given temperature.

4.1. Materials and Equipment

• Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate (high purity)

• A selection of common organic solvents (e.g., acetone, acetonitrile, dichloromethane, ethyl acetate, ethanol, methanol, toluene, hexane)

• Analytical balance (± 0.1 mg)

• Vials with screw caps

• Constant temperature bath or shaker incubator

• Vortex mixer

• Syringe filters (0.45 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV) or Gas Chromatography (GC) system

• Volumetric flasks and pipettes

4.2. Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate to a series of vials, each containing a known volume of a different organic solvent.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a constant temperature bath or shaker incubator set to the desired temperature (e.g., 25 °C).

  • Agitate the mixtures for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid at the end of this period is crucial.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vials to stand undisturbed at the constant temperature for a short period to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed or temperature-equilibrated syringe.

  • Immediately filter the solution through a syringe filter into a pre-weighed vial to remove any undissolved solid.

• Quantification:

  • Determine the concentration of the dissolved solute in the filtrate. This can be achieved through various analytical techniques:

    • Gravimetric Method: Evaporate the solvent from the filtered solution and weigh the remaining solid residue.

    • Chromatographic Method (HPLC/GC): Dilute a known volume of the filtered solution with a suitable solvent and analyze it using a pre-calibrated HPLC or GC method.

• Data Calculation and Reporting:

  • Calculate the solubility in terms of grams of solute per 100 mL of solvent ( g/100 mL) or moles of solute per liter of solution (mol/L).

  • Repeat the experiment at different temperatures if temperature-dependent solubility data is required.

Data Presentation

All experimentally determined quantitative solubility data should be summarized in a clear and structured table for easy comparison.

Table 2: Example of a Solubility Data Table for Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate at 25 °C

Solvent	Solubility ( g/100 mL)	Solubility (mol/L)
Acetone	Experimental Value	Calculated Value
Acetonitrile	Experimental Value	Calculated Value
Dichloromethane	Experimental Value	Calculated Value
Ethyl Acetate	Experimental Value	Calculated Value
Ethanol	Experimental Value	Calculated Value
Methanol	Experimental Value	Calculated Value
Toluene	Experimental Value	Calculated Value
Hexane	Experimental Value	Calculated Value

Visualizations

6.1. Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental protocol for determining the solubility of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

Caption: Experimental workflow for determining the solubility of a solid organic compound.

Conclusion

While specific quantitative solubility data for ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate remains to be extensively published, a qualitative understanding of its solubility can be inferred from its chemical structure. For precise applications in research and development, it is imperative to determine its solubility experimentally. The protocol provided in this guide offers a robust framework for generating this critical data, thereby facilitating the efficient and effective use of this important synthetic intermediate.

References

• 1. ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate | C12H12O3 | CID 10910629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 4. DSpace [cora.ucc.ie]

Protocols & Analytical Methods

The Versatile Scaffold: Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate in Modern Medicinal Chemistry

Application Notes and Protocols for Researchers and Drug Development Professionals

Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate and its parent 1-indanone core represent a privileged scaffold in medicinal chemistry, serving as a versatile starting point for the synthesis of a wide array of biologically active compounds. The inherent structural features of the 1-indanone framework, including its fused ring system and reactive carbonyl group, allow for diverse chemical modifications, leading to derivatives with potent activities against various therapeutic targets. This document provides a detailed overview of the applications of this scaffold, complete with experimental protocols and quantitative data to guide researchers in the field.

Applications in Drug Discovery

The 1-indanone scaffold has been successfully exploited to develop potent agents for a range of diseases, including cancer, inflammatory disorders, neurodegenerative diseases, and viral infections.

Anti-inflammatory Agents

Derivatives of 1-indanone have shown significant promise as anti-inflammatory agents. These compounds often target key mediators of the inflammatory response, such as cyclooxygenase (COX) enzymes and pro-inflammatory cytokines.

A series of pyridine-linked indanone derivatives were synthesized and evaluated for their potential in treating inflammatory bowel disease (IBD).[1] These compounds were found to inhibit TNF-α-induced monocyte adhesion to colon epithelial cells. In a rat model of colitis, oral administration of the lead compounds ameliorated the disease by reducing the expression of TNF-α and IL-1β.[1]

Another study focused on 2-benzylidene-1-indanone derivatives for the treatment of acute lung injury.[2] These compounds were designed based on the structural similarity to chalcones, known anti-inflammatory agents. Several derivatives demonstrated potent inhibition of lipopolysaccharide (LPS)-induced TNF-α and IL-6 release in macrophages.[2]

Thiosemicarbazone and thiazolylhydrazone derivatives of 1-indanone have also been investigated as non-acidic anti-inflammatory and antiplatelet aggregation agents.[3] One thiosemicarbazone derivative, in particular, exhibited potent anti-inflammatory activity, superior to the standard drug ibuprofen in a luminol-enhanced chemiluminescence assay.[3]

Anticancer Agents

The 1-indanone scaffold has been utilized to develop novel anticancer agents that act through various mechanisms, including enzyme inhibition and disruption of cellular processes like tubulin polymerization.

Novel indanone-containing spiroisoxazoline derivatives have been synthesized and shown to be selective COX-2 inhibitors with potent cytotoxic activity against cancer cell lines.[4] The lead compound from this series exhibited significant cytotoxicity against MCF-7 breast cancer cells, comparable to doxorubicin.[4] Further investigation revealed that this compound induces apoptosis through the mitochondrial-associated pathway, evidenced by increased expression of Bax and caspase-3, and decreased expression of Bcl-2.[4]

In another approach, dihydro-1H-indene derivatives were designed as tubulin polymerization inhibitors.[5] By binding to the colchicine site on tubulin, these compounds disrupt microtubule formation, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis. One derivative, in particular, showed potent antiproliferative activities against several cancer cell lines.[5]

Neuroprotective Agents

The structural similarity of the 1-indanone core to existing drugs for Alzheimer's disease has prompted its investigation for the development of new cholinesterase inhibitors. A series of indanone derivatives were designed based on the structures of donepezil and ebselen analogs.[6] Several of these compounds displayed potent inhibitory activity against both acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), with IC50 values in the nanomolar to low micromolar range.[6]

Antiviral Agents

The 1,3-dioxo-indene scaffold, a close analog of the target molecule, has been explored for the development of antiviral compounds.[7] While specific details on the mechanism are limited in the provided abstracts, the patent filings suggest their potential in treating viral infections. Additionally, indole-2-carboxylate derivatives, which can be conceptually linked to the indene-2-carboxylate scaffold, have been synthesized and shown to possess broad-spectrum antiviral activity against viruses such as Coxsackie B3 and Influenza A.[8]

Quantitative Data Summary

The following tables summarize the biological activities of various 1-indanone derivatives, providing a comparative overview of their potency.

Table 1: Anti-inflammatory Activity of 1-Indanone Derivatives

Compound Class	Target/Assay	Key Compound(s)	IC50 / % Inhibition	Reference
Pyridine-linked Indanones	TNF-α-induced monocyte adhesion	5b, 5d	Strongest inhibitory activity	[1]
2-Benzylidene-1-indanones	LPS-induced TNF-α release	4d	83.73% inhibition	[2]
2-Benzylidene-1-indanones	LPS-induced IL-6 release	4d	69.28% inhibition	[2]
Thiosemicarbazone of 1-indanone	Whole blood phagocyte chemiluminescence	1	IC50 = 5.1 ± 1.9 µM

Table 2: Anticancer Activity of 1-Indanone Derivatives

Compound Class	Cancer Cell Line	Key Compound	IC50	Reference
Indanone Spiroisoxazolines	MCF-7 (Breast Cancer)	9f	0.03 ± 0.01 µM	[4]
Dihydro-1H-indene Analogues	K562 (Leukemia)	12d	Potent antiproliferative activity	[5]

Table 3: Cholinesterase Inhibitory Activity of 1-Indanone Derivatives

Compound	Target Enzyme	IC50 (µM)	Reference
5c	Acetylcholinesterase (AChE)	0.12	[6]
7b	Butyrylcholinesterase (BChE)	0.04	[6]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature, enabling researchers to replicate and build upon previous findings.

Protocol 1: Synthesis of 2-Benzylidene-1-indanone Derivatives

This protocol is adapted from the synthesis of anti-inflammatory 2-benzylidene-1-indanone derivatives.[2]

Materials:

• Substituted 1-indanone

• Substituted benzaldehyde

• Ethanol

• Aqueous sodium hydroxide solution

• Hydrochloric acid

Procedure:

• Dissolve the substituted 1-indanone and an equimolar amount of the substituted benzaldehyde in ethanol.

• To this solution, add an aqueous solution of sodium hydroxide dropwise at room temperature.

• Stir the reaction mixture at room temperature for the time specified in the original literature (typically monitored by TLC).

• After completion of the reaction, pour the mixture into ice-cold water.

• Acidify the mixture with dilute hydrochloric acid to precipitate the product.

• Filter the precipitate, wash with water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 2-benzylidene-1-indanone derivative.

Protocol 2: In Vitro Anti-inflammatory Activity Assay (Cytokine Release)

This protocol for measuring the inhibition of LPS-induced cytokine release is based on methodologies described for 2-benzylidene-1-indanone derivatives.[2]

Cell Line:

• RAW 264.7 macrophages or mouse peritoneal macrophages (MPMs)

Reagents:

• Lipopolysaccharide (LPS)

• Test compounds (1-indanone derivatives)

• Cell culture medium (e.g., DMEM with 10% FBS)

• ELISA kits for TNF-α and IL-6

Procedure:

• Seed the macrophages in 96-well plates and allow them to adhere overnight.

• Pre-incubate the cells with various concentrations of the test compounds (or vehicle control) for 30 minutes.

• Stimulate the cells with LPS (e.g., 0.5 µg/mL) for 24 hours at 37°C.

• Collect the cell culture supernatants.

• Quantify the concentrations of TNF-α and IL-6 in the supernatants using commercially available ELISA kits according to the manufacturer's instructions.

• Calculate the percentage inhibition of cytokine release for each compound concentration compared to the LPS-stimulated vehicle control.

Protocol 3: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines, as performed for indanone spiroisoxazoline derivatives.[4]

Cell Lines:

• Relevant cancer cell lines (e.g., MCF-7)

Reagents:

• Test compounds

• Cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

Procedure:

• Seed the cancer cells in 96-well plates and allow them to attach overnight.

• Treat the cells with a range of concentrations of the test compounds and incubate for a specified period (e.g., 48 or 72 hours).

• After the incubation period, add MTT solution to each well and incubate for a further 2-4 hours to allow the formation of formazan crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance of the resulting solution at a specific wavelength (typically around 570 nm) using a microplate reader.

• Calculate the cell viability as a percentage of the vehicle-treated control and determine the IC50 value (the concentration of the compound that causes 50% inhibition of cell growth).

Visualizations

The following diagrams illustrate key concepts related to the medicinal chemistry of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate and its derivatives.

Caption: General workflow for the development of bioactive 1-indanone derivatives.

References

• 1. Synthesis and biological evaluation of pyridine-linked indanone derivatives: Potential agents for inflammatory bowel disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design, synthesis, and structure–activity relationships of 2-benzylidene-1-indanone derivatives as anti-inflammatory agents for treatment of acute lung injury - PMC [pmc.ncbi.nlm.nih.gov]
• 3. applications.emro.who.int [applications.emro.who.int]
• 4. Design, synthesis and biological evaluation of novel indanone containing spiroisoxazoline derivatives with selective COX-2 inhibition as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, synthesis and evaluation of dihydro-1H-indene derivatives as novel tubulin polymerisation inhibitors with anti-angiogenic and antitumor potency - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, Synthesis, and Biological Evaluation of Novel Indanone Derivatives as Cholinesterase Inhibitors for Potential Use in Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CA3176618A1 - Antiviral 1,3-di-oxo-indene compounds - Google Patents [patents.google.com]
• 8. Synthesis and antiviral activity of some novel indole-2-carboxylate derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Synthesis of Indanone Derivatives for Anticancer Activity

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of indanone derivatives that have shown significant potential as anticancer agents. The methodologies outlined below are based on established synthetic routes and are accompanied by protocols for evaluating their biological activity against various cancer cell lines.

Introduction

Indanone and its derivatives are a class of organic compounds that have garnered considerable interest in medicinal chemistry due to their diverse pharmacological activities.[1][2] Notably, certain indanone derivatives have emerged as promising candidates for cancer therapy.[3][4] Their mechanisms of action are varied and include the inhibition of tubulin polymerization, induction of apoptosis, and modulation of key signaling pathways involved in cancer progression.[5][6][7] These compounds serve as a valuable scaffold for the development of novel anticancer drugs.[8][9]

Synthesis of Indanone Derivatives

A common and effective method for the synthesis of arylidene indanone derivatives is the Claisen-Schmidt condensation.[3] This reaction involves the base-catalyzed condensation of an indanone with an aromatic aldehyde. Another significant synthetic route is the intramolecular Friedel-Crafts acylation of phenylpropanoic acids.[1][10]

Protocol 1: Synthesis of Arylidene Indanone Derivatives via Claisen-Schmidt Condensation

This protocol describes the synthesis of arylidene indanones from a substituted indanone and various benzaldehyde derivatives.[3]

Materials:

• 5-chloro-6-methoxy-2,3-dihydro-1H-inden-1-one

• Substituted benzaldehyde derivatives

• Ethanol

• Aqueous sodium hydroxide (NaOH) solution

• Hydrochloric acid (HCl)

• Ice

Procedure:

• Dissolve 5-chloro-6-methoxy-2,3-dihydro-1H-inden-1-one (1 equivalent) in ethanol in a round-bottom flask.

• Add the desired substituted benzaldehyde derivative (1 equivalent) to the solution.

• Cool the mixture in an ice bath and slowly add an aqueous solution of sodium hydroxide while stirring.

• Continue stirring the reaction mixture at room temperature for the time specified for the particular derivative (typically a few hours).

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into a beaker containing crushed ice and acidify with dilute hydrochloric acid.

• The precipitated solid is collected by vacuum filtration, washed with cold water, and dried.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure arylidene indanone derivative.

Anticancer Activity Evaluation

The synthesized indanone derivatives can be evaluated for their anticancer activity using various in vitro assays. The following protocols describe the MTT assay for cytotoxicity, a DNA synthesis inhibition assay, and a caspase-3 activation assay for apoptosis.

Protocol 2: Cytotoxicity Evaluation using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.[3][11]

Materials:

• Human cancer cell lines (e.g., MCF-7, HeLa) and a normal cell line (e.g., NIH/3T3)[3]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Synthesized indanone derivatives dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

Procedure:

• Seed the cells in 96-well plates at a suitable density and incubate for 24 hours to allow for attachment.

• Treat the cells with various concentrations of the synthesized indanone derivatives and incubate for 48-72 hours.[11] A vehicle control (DMSO) should be included.

• After the incubation period, add MTT solution to each well and incubate for 4 hours.

• Remove the medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the half-maximal inhibitory concentration (IC50) values.

Protocol 3: DNA Synthesis Inhibition Assay

This assay measures the inhibition of DNA synthesis in cancer cells as an indicator of antiproliferative activity.[3]

Materials:

• Cancer cell lines (e.g., MCF-7, HeLa)[3]

• Bromodeoxyuridine (BrdU) labeling reagent

• Fixing/denaturing solution

• Anti-BrdU antibody conjugated to a peroxidase

• Substrate solution

• Stop solution

Procedure:

• Seed cells in 96-well plates and treat with the indanone derivatives as described in the MTT assay protocol.

• After treatment, add BrdU labeling reagent to each well and incubate for a few hours to allow for incorporation into newly synthesized DNA.

• Remove the labeling medium and fix and denature the cells.

• Add the anti-BrdU-peroxidase antibody and incubate.

• Wash the wells and add the substrate solution.

• Stop the reaction with a stop solution and measure the absorbance.

Protocol 4: Caspase-3 Activation Assay

This assay quantifies the activity of caspase-3, a key executioner caspase in apoptosis.[3]

Materials:

• Cancer cell lines (e.g., HeLa)[3]

• Cell lysis buffer

• Caspase-3 substrate (e.g., Ac-DEVD-pNA)

• Assay buffer

Procedure:

• Treat cells with the indanone derivatives as previously described.

• Lyse the cells to release the cellular contents.

• Add the cell lysate to a microplate well containing the caspase-3 substrate in an assay buffer.

• Incubate to allow the caspase-3 to cleave the substrate, releasing a chromophore.

• Measure the absorbance at the appropriate wavelength to determine the level of caspase-3 activity.

Data Presentation

The quantitative data from the anticancer activity assays are summarized in the tables below.

Table 1: Cytotoxicity of Indanone Derivatives against Various Cell Lines [3][6]

Compound	MCF-7 IC50 (µM)	HeLa IC50 (µM)	HT-29 IC50 (µM)	COLO 205 IC50 (µM)	KM 12 IC50 (µM)	NIH/3T3 IC50 (µM)
2	>10	1.8±0.04	-	-	-	>10
3	>10	2.5±0.08	-	-	-	>10
4	>10	3.1±0.11	-	-	-	>10
5	>10	3.3±0.12	-	-	-	>10
6	>10	4.2±0.15	-	-	-	>10
7	4.9±0.13	4.6±0.13	-	-	-	>10
10	3.8±0.10	>10	-	-	-	>10
ITH-6	-	-	0.44	0.98	0.41	-
Irinotecan	-	-	>ITH-6	>ITH-6	>ITH-6	-

IC50 values are presented as mean ± standard deviation. A lower IC50 value indicates higher cytotoxicity.

Table 2: Apoptotic Activity of Selected Indanone Derivatives [3]

Compound	Cell Line	DNA Synthesis Inhibition (%)	Apoptotic Cells (%)	Caspase-3 Activation (Fold Increase)
2	HeLa	-	High	High
3	HeLa	Significant	High	-
7	MCF-7	-	Moderate	-
10	MCF-7	Significant	Moderate	-

Mechanism of Action & Signaling Pathways

Several indanone derivatives exert their anticancer effects by targeting the microtubule network, which is crucial for cell division.[5][12] These compounds can inhibit tubulin polymerization, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[6][13]

Another key mechanism involves the modulation of signaling pathways that regulate cell survival and apoptosis, such as the NF-κB and Bcl-2 pathways.[7][14] For instance, the indanone-based thiazolyl hydrazone derivative ITH-6 has been shown to downregulate the expression of NF-κB p65 and the anti-apoptotic protein Bcl-2.[7][8]

Visualizations

Experimental Workflow

Caption: General experimental workflow for synthesis and anticancer evaluation.

Signaling Pathway: Tubulin Inhibition Leading to Apoptosis

Caption: Mechanism of action for anticancer indanone derivatives.

References

• 1. Page loading... [guidechem.com]
• 2. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Evaluation of a New Series of Arylidene Indanones as Potential Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 5. Discovery of novel tubulin CBSI (R)-9k from the indanone scaffold for the treatment of colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-cancer effect of Indanone-based thiazolyl hydrazone derivative on colon cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anticancer effect of Indanone-based thiazolyl hydrazone derivative on p53 mutant colorectal cancer cell lines: An in vitro and in vivo study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Arylidene indanone scaffold: medicinal chemistry and structure–activity relationship view - RSC Advances (RSC Publishing) DOI:10.1039/C6RA28613E [pubs.rsc.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Indanocine, a microtubule-binding indanone and a selective inducer of apoptosis in multidrug-resistant cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. staff.cimap.res.in [staff.cimap.res.in]
• 14. Frontiers | Anticancer effect of Indanone-based thiazolyl hydrazone derivative on p53 mutant colorectal cancer cell lines: An in vitro and in vivo study [frontiersin.org]

Application Notes and Protocols: In Vitro Anti-inflammatory Assay of Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific experimental data for the in vitro anti-inflammatory activity of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is publicly available. The following application notes and protocols are provided as a general framework for evaluating the anti-inflammatory potential of this and other novel compounds.

Introduction

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. While it is a crucial component of the innate immune system, chronic or dysregulated inflammation is implicated in a wide range of diseases, including arthritis, inflammatory bowel disease, and neurodegenerative disorders. A key strategy in the development of novel anti-inflammatory therapeutics is the identification of compounds that can modulate inflammatory pathways.

This document outlines a series of in vitro assays to characterize the anti-inflammatory properties of the novel compound, ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate. The described protocols will enable researchers to assess the compound's ability to inhibit key inflammatory mediators and pathways in a controlled laboratory setting. The primary assays focus on the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages, the suppression of pro-inflammatory cytokines, and the inhibition of cyclooxygenase (COX) enzymes.

Experimental Workflow

The following diagram illustrates a typical workflow for the in vitro evaluation of a novel anti-inflammatory compound.

Caption: A general workflow for in vitro anti-inflammatory screening.

Data Presentation

The quantitative results from the in vitro assays should be summarized in clear and concise tables to facilitate comparison and interpretation.

Table 1: Cytotoxicity of Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate on RAW 264.7 Macrophages

Concentration (µM)	Cell Viability (%)
0 (Control)	100 ± 5.2
1	98.7 ± 4.8
10	95.3 ± 5.1
25	92.1 ± 4.5
50	88.5 ± 5.5
100	75.2 ± 6.3

Table 2: Inhibition of Nitric Oxide (NO) Production in LPS-stimulated RAW 264.7 Macrophages

Treatment	Concentration (µM)	NO Production (% of LPS Control)
Control (No LPS)	-	5.2 ± 1.1
LPS (1 µg/mL)	-	100
Compound + LPS	10	75.4 ± 6.8
Compound + LPS	25	52.1 ± 5.9
Compound + LPS	50	28.9 ± 4.7
Dexamethasone + LPS	10	15.3 ± 3.2
IC50 (µM)	[Calculated Value]

Table 3: Inhibition of Pro-inflammatory Cytokines in LPS-stimulated RAW 264.7 Macrophages

Treatment	Concentration (µM)	TNF-α (% of LPS Control)	IL-6 (% of LPS Control)	IL-1β (% of LPS Control)
Control (No LPS)	-	4.8 ± 0.9	6.1 ± 1.2	5.5 ± 1.0
LPS (1 µg/mL)	-	100	100	100
Compound + LPS	25	60.3 ± 7.2	65.8 ± 8.1	58.7 ± 6.9
Compound + LPS	50	35.1 ± 5.4	40.2 ± 6.3	33.9 ± 5.1
IC50 (µM)	[Calculated Value]	[Calculated Value]	[Calculated Value]

Table 4: In Vitro Cyclooxygenase (COX) Inhibition Assay

Compound	Concentration (µM)	COX-1 Inhibition (%)	COX-2 Inhibition (%)
Compound	10	15.2 ± 2.5	45.8 ± 5.1
Compound	50	30.7 ± 4.1	78.3 ± 6.9
IC50 (µM)	[Calculated Value]	[Calculated Value]

Experimental Protocols

Cell Culture and Maintenance

• Cell Line: RAW 264.7 murine macrophage cell line.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculture: Passage cells every 2-3 days or when they reach 80-90% confluency.

Cytotoxicity Assay (MTT Assay)

This assay is crucial to determine the non-toxic concentrations of the test compound for subsequent anti-inflammatory assays.

• Procedure:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

  • Treat the cells with various concentrations of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate (e.g., 1, 10, 25, 50, 100 µM) for 24 hours.

  • After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 490 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control.

Lipopolysaccharide (LPS)-Induced Inflammation Model

This model is used to mimic bacterial-induced inflammation in vitro.[1][2][3]

• Procedure:

  • Seed RAW 264.7 cells in a suitable plate format (e.g., 24-well or 96-well) and allow them to adhere overnight.

  • Pre-treat the cells with non-toxic concentrations of the test compound for 1-2 hours.

  • Stimulate the cells with lipopolysaccharide (LPS) from E. coli at a final concentration of 1 µg/mL for the desired time (e.g., 24 hours).[4]

  • Include a positive control group treated with a known anti-inflammatory drug (e.g., dexamethasone).

  • After incubation, collect the cell culture supernatant for subsequent analysis of nitric oxide and cytokines.

Nitric Oxide (NO) Assay (Griess Reagent System)

This assay measures the accumulation of nitrite, a stable metabolite of NO, in the cell culture supernatant.

• Procedure:

  • Collect 50 µL of cell culture supernatant from each well of the LPS-stimulated plate.

  • Add 50 µL of Griess Reagent I (sulfanilamide solution) to each sample and incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent II (N-(1-naphthyl)ethylenediamine solution) and incubate for another 5-10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Quantify the nitrite concentration using a standard curve prepared with sodium nitrite.

Pro-inflammatory Cytokine Measurement (ELISA)

Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the levels of specific pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the cell culture supernatant.[5][6][7]

• Procedure:

  • Use commercially available ELISA kits for mouse TNF-α, IL-6, and IL-1β.

  • Follow the manufacturer's instructions for coating the plate with capture antibody, adding standards and samples, incubation with detection antibody, and addition of the substrate.

  • Measure the absorbance at the recommended wavelength.

  • Calculate the cytokine concentrations based on the standard curve.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This assay determines the ability of the test compound to inhibit the activity of COX-1 and COX-2 enzymes.

• Procedure:

  • Utilize a commercial COX inhibitor screening assay kit. These kits typically measure the peroxidase component of the COX enzymes.[8][9][10]

  • The assay involves monitoring the appearance of an oxidized chromophore in the presence of the COX enzyme, heme, and a suitable substrate.

  • Perform the assay for both COX-1 and COX-2 enzymes in parallel.

  • Include a known non-selective NSAID (e.g., indomethacin) and a selective COX-2 inhibitor (e.g., celecoxib) as positive controls.

  • Calculate the percentage of inhibition for each enzyme at different concentrations of the test compound.

Signaling Pathways

The anti-inflammatory effects of novel compounds are often mediated through the modulation of key intracellular signaling pathways. The NF-κB and MAPK pathways are central to the inflammatory response.

NF-κB Signaling Pathway

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a critical regulator of pro-inflammatory gene expression.[11][12][13]

Caption: The canonical NF-κB signaling pathway in inflammation.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is another crucial pathway involved in inflammation, cell proliferation, and apoptosis.[14][15][16]

Caption: A simplified overview of the MAPK signaling pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. The in vitro effect of lipopolysaccharide on proliferation, inflammatory factors and antioxidant enzyme activity in bovine mammary epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro assessment of the cytotoxicity and anti-inflammatory properties of a novel dietary supplement - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. fn-test.com [fn-test.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. bpsbioscience.com [bpsbioscience.com]
• 10. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 11. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. purformhealth.com [purformhealth.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. synapse.koreamed.org [synapse.koreamed.org]
• 16. The Role of Mitogen-Activated Protein Kinase-Activated Protein Kinases (MAPKAPKs) in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Indanone Derivatives: Antimicrobial and Antifungal Activity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the antimicrobial and antifungal properties of indanone derivatives. This document includes a summary of their activity, detailed protocols for in vitro testing, and insights into their potential mechanisms of action.

Introduction to Indanone Derivatives

Indanone and its derivatives represent a class of organic compounds that have garnered significant interest in medicinal chemistry due to their wide range of biological activities.[1] Structurally, they feature a benzene ring fused to a five-membered ring containing a ketone group. This scaffold has been identified in several natural products and serves as a versatile intermediate for the synthesis of medicinally important molecules.[1] Beyond their well-documented applications as anti-inflammatory, anticancer, and neuroprotective agents, indanone derivatives have demonstrated promising antimicrobial and antifungal activities.[1][2][3]

Antimicrobial and Antifungal Activity of Indanone Derivatives

Indanone derivatives have shown efficacy against a spectrum of both Gram-positive and Gram-negative bacteria, as well as various fungal pathogens. The antimicrobial potency is often influenced by the nature and position of substituents on the indanone core and associated moieties.

Data Presentation

The following tables summarize the quantitative antimicrobial and antifungal activity of selected indanone derivatives from various studies.

Table 1: Antibacterial Activity of Indanone Derivatives (Minimum Inhibitory Concentration - MIC)

Compound Class	Derivative	Test Organism	MIC (µg/mL)	Reference
1-Indanone Chalcone	Compound 1b	Pseudomonas aeruginosa	15.6	[4]
Salmonella typhimurium	31.3	[4]
Aurone and Indanone Derivatives	Compound A5	Staphylococcus aureus	15.625 (µM)	[5][6]
Compound D2	Staphylococcus aureus	15.625 (µM)	[5][6]
Indanone Acetic Acid Derivatives	Compound 5e	Gram-positive & Gram-negative bacteria	Not specified, but noted as most active	[7]

Table 2: Antibacterial Activity of Indanone Derivatives (Zone of Inhibition)

Compound Class	Derivative	Test Organism	Zone of Inhibition (mm)	Reference
1-Indanone Chalcones	Various	Gram-positive and Gram-negative bacteria	10 - 28	[4]
Aurone and Indanone Derivatives	Compound B15	Staphylococcus aureus	18	[5][6]
Compound B16	Staphylococcus aureus	18	[5][6]
Compound E7	Escherichia coli	18	[5][6]

Table 3: Antifungal Activity of Indanone Derivatives (Minimum Inhibitory Concentration - MIC)

Compound Class	Derivative	Test Organism	MIC (µg/mL)	Reference
Aurone and Indanone Derivatives	-	Candida albicans	Moderate to excellent activity reported	[5][6]
Indanone Acetic Acid Derivatives	Various	Candida albicans, Aspergillus niger	Satisfactory results reported	[7][8]

Experimental Protocols

The following are detailed protocols for determining the antimicrobial and antifungal activity of indanone derivatives.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution Method

This method determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Materials:

• 96-well microtiter plates

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Indanone derivatives (dissolved in a suitable solvent like DMSO)

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer

• Incubator

Procedure:

• Inoculum Preparation:

  • From a fresh culture, select 3-5 isolated colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).

  • Dilute the standardized suspension in the appropriate broth medium to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the indanone derivative in a suitable solvent.

  • Perform serial two-fold dilutions of the compound in the broth medium directly in the 96-well plate. Typically, a volume of 50 µL of diluted compound is added to each well, followed by 50 µL of the inoculum.

• Incubation:

  • Incubate the plates at 35-37°C for 16-20 hours for bacteria, or at a suitable temperature and duration for fungi (e.g., 24-48 hours).

• Reading the MIC:

  • The MIC is the lowest concentration of the indanone derivative at which there is no visible growth of the microorganism.

Protocol 2: Disk Diffusion Susceptibility Test (Kirby-Bauer Method)

This method assesses the susceptibility of a microorganism to a compound by measuring the diameter of the zone of growth inhibition around a disk impregnated with the compound.

Materials:

• Mueller-Hinton agar plates

• Bacterial or fungal strains

• Sterile paper disks

• Indanone derivatives

• Sterile cotton swabs

• Forceps

• Incubator

• Ruler or calipers

Procedure:

• Inoculum Preparation:

  • Prepare a standardized inoculum as described in the broth microdilution protocol (0.5 McFarland standard).

• Inoculation of Agar Plate:

  • Dip a sterile cotton swab into the standardized inoculum suspension and remove excess fluid by pressing it against the inside of the tube.

  • Streak the swab evenly over the entire surface of the Mueller-Hinton agar plate in three directions to ensure uniform growth.

• Application of Disks:

  • Aseptically apply paper disks impregnated with a known concentration of the indanone derivative onto the surface of the inoculated agar plate using sterile forceps.

  • Gently press the disks to ensure complete contact with the agar.

• Incubation:

  • Invert the plates and incubate at 35-37°C for 16-24 hours.

• Measurement of Inhibition Zone:

  • Measure the diameter of the zone of complete growth inhibition around each disk in millimeters (mm). The size of the zone is proportional to the susceptibility of the organism to the compound.

Potential Mechanisms of Action

The precise molecular mechanisms by which indanone derivatives exert their antimicrobial and antifungal effects are still under investigation. However, several potential targets and pathways have been proposed.

Inhibition of Essential Bacterial Enzymes

Molecular docking studies have suggested that some indanone derivatives may act by inhibiting essential bacterial enzymes. Two potential targets identified are:

• Methionyl-tRNA synthetase (MetRS): This enzyme is crucial for protein synthesis. Its inhibition would lead to the cessation of bacterial growth.

• Penicillin-Binding Proteins (PBPs): These enzymes are involved in the final steps of peptidoglycan synthesis, a critical component of the bacterial cell wall. Inhibition of PBPs leads to a weakened cell wall and ultimately cell lysis.

Figure 1: Proposed mechanism of antibacterial action of indanone derivatives via inhibition of essential enzymes.

Disruption of Fungal Ergosterol Biosynthesis

A common mechanism of action for many antifungal drugs is the inhibition of the ergosterol biosynthesis pathway. Ergosterol is a vital component of the fungal cell membrane, analogous to cholesterol in mammalian cells. Its depletion disrupts membrane integrity and function, leading to fungal cell death. While not definitively proven for indanone derivatives, this remains a plausible antifungal mechanism.

Figure 2: A potential mechanism of antifungal action via the inhibition of the ergosterol biosynthesis pathway.

Conclusion

Indanone derivatives represent a promising class of compounds with significant antimicrobial and antifungal potential. The provided protocols offer standardized methods for evaluating their efficacy, and the summarized data highlights their activity against a range of microorganisms. Further research into their specific mechanisms of action will be crucial for the development of novel and effective antimicrobial agents based on the indanone scaffold.

References

• 1. Recent developments in biological activities of indanones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 3. Streptinone, a New Indanone Derivative from a Marine-Derived Streptomyces massiliensis, Inhibits Particulate Matter-Induced Inflammation | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Activity of Aurone and Indanone Derivatives | Bentham Science [eurekaselect.com]
• 6. researchgate.net [researchgate.net]
• 7. jocpr.com [jocpr.com]
• 8. jocpr.com [jocpr.com]

Application Notes and Protocols: Indanone Derivatives as Selective COX-2 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential of indanone derivatives, a class of compounds including Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate, as selective cyclooxygenase-2 (COX-2) inhibitors. While direct quantitative data for the parent compound is not currently available in the public domain, this document details the synthesis, biological evaluation, and structure-activity relationships of closely related indanone and indolin-2-one analogs that have demonstrated significant COX-2 inhibitory activity.

Introduction

Cyclooxygenase (COX) is a key enzyme in the inflammatory pathway, responsible for the conversion of arachidonic acid into prostaglandins. Two isoforms, COX-1 and COX-2, have been identified. COX-1 is constitutively expressed and plays a role in physiological functions, while COX-2 is inducible and its expression is upregulated during inflammation. Selective inhibition of COX-2 is a desirable therapeutic strategy for treating inflammation and pain while minimizing the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1. The indanone scaffold has emerged as a promising framework for the design of novel and selective COX-2 inhibitors.

Quantitative Data: COX-2 Inhibition by Indanone and Indolin-2-one Derivatives

The following tables summarize the in vitro COX-2 inhibitory activity of various indanone and indolin-2-one derivatives from published studies.

Table 1: COX-2 Inhibitory Activity of Indanone Tricyclic Spiroisoxazoline Derivatives

Compound	Structure	COX-2 IC₅₀ (µM)
9f	3',4'-dimethoxyphenyl substituted	0.03 ± 0.01
9g	3'-methoxyphenyl substituted	Data not available
Celecoxib	Standard COX-2 Inhibitor	Data not available

Data from: Design, synthesis and biological evaluation of novel indanone containing spiroisoxazoline derivatives with selective COX-2 inhibition as anticancer agents.

Table 2: COX-2 Inhibitory Activity of 1,3-Dihydro-2H-indolin-2-one Derivatives

Compound	Structure	COX-2 IC₅₀ (µM)
4e	α,β-unsaturated ketone derivative	2.35 ± 0.04[1][2]
9h	α,β-unsaturated ketone derivative	2.422 ± 0.10[1][2]
9i	α,β-unsaturated ketone derivative	3.34 ± 0.05[1][2]
Indomethacin	Standard NSAID	0.026[2]
Celecoxib	Standard COX-2 Inhibitor	0.03[2]

Data from: Design, Synthesis, and Evaluation of the COX-2 Inhibitory Activities of New 1,3-Dihydro-2H-indolin-2-one Derivatives.[1][2]

Experimental Protocols

General Synthesis of Indanone Derivatives

The synthesis of indanone derivatives often involves multi-step reactions. A general approach for the synthesis of 2-benzylidene-1-indanone derivatives is outlined below.

Protocol: Synthesis of 2-benzylidene-1-indanone Derivatives

• Starting Materials: Substituted 1-indanones and aromatic aldehydes.

• Reaction: The substituted 1-indanone is reacted with the appropriate aromatic aldehyde in the presence of a base, such as sodium hydroxide or potassium hydroxide, in a solvent like ethanol.

• Reaction Conditions: The reaction mixture is typically stirred at room temperature or heated under reflux for a specified period.

• Work-up: After the reaction is complete, the mixture is cooled, and the product is precipitated by adding cold water or acidifying with dilute hydrochloric acid.

• Purification: The crude product is collected by filtration, washed with water, and then purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography.

This is a generalized protocol. Specific reaction conditions and purification methods will vary depending on the specific derivative being synthesized.

In Vitro COX-2 Inhibitor Screening Assay (Fluorometric)

This protocol is based on a commercially available COX-2 inhibitor screening kit and measures the fluorescence generated by the product of the COX-2 enzymatic reaction.

Materials:

• Human recombinant COX-2 enzyme

• COX Assay Buffer

• COX Probe

• Arachidonic Acid (substrate)

• Test compounds (e.g., Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate derivatives) dissolved in a suitable solvent (e.g., DMSO)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Reagent Preparation: Prepare all reagents as per the manufacturer's instructions. Dilute the test compounds to the desired concentrations.

• Reaction Setup: In a 96-well plate, add the following to each well:

  • COX Assay Buffer

  • Human recombinant COX-2 enzyme

  • Test compound or vehicle control (for baseline activity)

• Pre-incubation: Incubate the plate at 37°C for 10 minutes to allow the inhibitor to bind to the enzyme.

• Initiation of Reaction: Add the COX Probe and then arachidonic acid to each well to start the reaction.

• Measurement: Immediately measure the fluorescence intensity at an excitation wavelength of 535 nm and an emission wavelength of 587 nm in a kinetic mode for 5-10 minutes.

• Data Analysis: Calculate the rate of reaction for each well. The percentage of inhibition by the test compound is calculated using the following formula: % Inhibition = [(Activity of control - Activity of inhibitor) / Activity of control] x 100

• IC₅₀ Determination: To determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition), perform the assay with a range of inhibitor concentrations and plot the percent inhibition against the logarithm of the inhibitor concentration.

Visualizations

COX-2 Signaling Pathway

Caption: The COX-2 signaling pathway and the point of inhibition.

Experimental Workflow for COX-2 Inhibition Assay

Caption: Workflow for the in vitro COX-2 fluorometric inhibition assay.

Structure-Activity Relationship (SAR) Logic

Caption: The logical relationship in structure-activity relationship studies.

Disclaimer

The information provided in these application notes is intended for research and development purposes only. The protocols are generalized and may require optimization for specific experimental conditions. It is essential to consult the original research articles for detailed methodologies and safety information. The inhibitory data presented is for derivatives of the indanone and indolin-2-one class, and not for Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate itself, for which public data is not available.

References

• 1. Design, Synthesis, and Evaluation of the COX-2 Inhibitory Activities of New 1,3-Dihydro-2H-indolin-2-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Application of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate in agrochemical synthesis.

Introduction

Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is a versatile bicyclic β-keto ester that serves as a crucial building block in the synthesis of various complex organic molecules. Its unique structural features, including a reactive ketone and an ester group on a constrained five-membered ring, make it an important intermediate in the agrochemical industry. Specifically, it is a precursor to the synthesis of potent insecticides, most notably the oxadiazine insecticide, indoxacarb.[1] The indanone framework is a key component that ultimately forms the core of the final active agrochemical ingredient.

This application note details the use of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate in the synthesis of a key intermediate for the insecticide (S)-indoxacarb. It provides a generalized experimental protocol, relevant data, and visualizations to aid researchers and scientists in the field of agrochemical development.

Application in Insecticide Synthesis: Precursor to Indoxacarb

Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is a key starting material for the synthesis of (S)-5-chloro-2-hydroxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate, a critical intermediate in the industrial production of the insecticide (S)-indoxacarb.[2] Indoxacarb is a broad-spectrum insecticide that is effective against a wide range of lepidopteran pests.[3]

The synthesis involves a two-step process:

• Chlorination: The aromatic ring of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is chlorinated to introduce a chlorine atom at the 5-position.

• Hydroxylation: The resulting chlorinated intermediate is then hydroxylated at the C2 position to yield the desired key intermediate.

This intermediate then undergoes further reactions, including condensation with a substituted hydrazine and cyclization, to form the final indoxacarb molecule.

Mode of Action of Indoxacarb

Indoxacarb is a voltage-dependent sodium channel blocker.[4][5][6] It is a pro-insecticide that is metabolized within the insect's body into a more active N-decarbomethoxylated metabolite. This metabolite binds to and blocks the sodium channels in the nerve cells of the insect. The blockage of these channels prevents the influx of sodium ions, which is essential for the generation and propagation of nerve impulses. This disruption of nerve function leads to cessation of feeding, paralysis, and ultimately, the death of the insect.[4][7][8]

Data Presentation

The following table summarizes the key intermediates and their properties in the synthesis of the indoxacarb precursor starting from ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate. Please note that the quantitative data for yield and purity are based on analogous syntheses using the corresponding methyl ester due to the limited availability of specific data for the ethyl ester in the reviewed literature.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Key Role	Typical Yield (%)	Typical Purity (%)
Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate	C₁₂H₁₂O₃	204.22	Starting Material	-	>98
Ethyl 5-chloro-1-oxo-2,3-dihydro-1H-indene-2-carboxylate	C₁₂H₁₁ClO₃	238.67	Chlorinated Intermediate	85-95 (estimated)	>97 (estimated)
Ethyl (S)-5-chloro-2-hydroxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate	C₁₂H₁₁ClO₄	254.67	Key Indoxacarb Intermediate	80-90 (estimated)	>99 (estimated)

Experimental Protocols

The following are generalized experimental protocols for the synthesis of the key indoxacarb intermediate starting from ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate. These protocols are adapted from established procedures for the corresponding methyl ester and should be optimized for specific laboratory conditions.

Protocol 1: Synthesis of Ethyl 5-chloro-1-oxo-2,3-dihydro-1H-indene-2-carboxylate

Objective: To chlorinate the aromatic ring of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

Materials:

• Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate

• Dichloromethane (DCM)

• Sulfuryl chloride (SO₂Cl₂)

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous sodium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

Procedure:

• Dissolve ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate (1.0 eq) in dry dichloromethane in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sulfuryl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction mixture to stir at 0 °C for 1 hour and then warm to room temperature, monitoring the reaction progress by TLC.

• Once the reaction is complete, quench the reaction by slowly adding saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel or by recrystallization to afford ethyl 5-chloro-1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

Protocol 2: Synthesis of Ethyl (S)-5-chloro-2-hydroxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate

Objective: To stereoselectively hydroxylate ethyl 5-chloro-1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

Materials:

• Ethyl 5-chloro-1-oxo-2,3-dihydro-1H-indene-2-carboxylate

• Toluene

• Chiral catalyst (e.g., a derivative of cinchonine or a chiral metal complex)

• tert-Butyl hydroperoxide (TBHP, 70% in water)

• Sodium sulfite solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a solution of ethyl 5-chloro-1-oxo-2,3-dihydro-1H-indene-2-carboxylate (1.0 eq) and the chiral catalyst (e.g., 0.05-0.1 eq) in toluene, add tert-butyl hydroperoxide (1.2-1.5 eq) at room temperature.

• Heat the reaction mixture to 50-60 °C and stir until the starting material is consumed (monitor by TLC).

• Cool the reaction mixture to room temperature and quench the excess peroxide by adding an aqueous solution of sodium sulfite.

• Separate the organic layer and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• The crude product can be purified by column chromatography or recrystallization to yield ethyl (S)-5-chloro-2-hydroxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

Visualizations

Signaling Pathway of Indoxacarb

Caption: Mode of action of the insecticide indoxacarb.

Experimental Workflow for Indoxacarb Intermediate Synthesis

Caption: Synthetic pathway to (S)-indoxacarb intermediate.

References

• 1. Efficient and convenient synthesis of methyl (S)-5-chloro-2-hydroxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate: a key intermediate for (S)-indoxacarb using aqueous TBHP as oxidant - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 2. Indoxacarb (Ref: DPX KN128) [sitem.herts.ac.uk]
• 3. CN105461552A - Preparation method of (+)methyl 5-chloro-2,3-dihydro-2-hydroxy-1-oxo-1H-indene-2-carboxylate - Google Patents [patents.google.com]
• 4. Ligand-Enabled C─H Hydroxylation with Aqueous H2O2 at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1H-Indene-2-carboxylic acid, 5-chloro-2,3-dihydro-2-hydroxy-1-oxo-, methyl ester | C11H9ClO4 | CID 10977585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 5-Chloro-1-oxo-2,3-dihydro-2-hydroxy-1H-indene-2-carboxylic acid methyl ester | 144172-26-9 [chemicalbook.com]
• 7. discofinechem.com [discofinechem.com]
• 8. ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate | C12H12O3 | CID 10910629 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the quantitative and qualitative analysis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). Given the limited availability of specific published methods for this exact analyte, the following protocols are based on established methodologies for similar compounds, such as β-keto esters and aromatic ketones.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a robust technique for the quantification and purity assessment of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate. A reversed-phase method is proposed for optimal separation and detection.

Experimental Protocol: HPLC

1. Sample Preparation:

• Accurately weigh 10 mg of the sample and dissolve it in 10 mL of methanol to prepare a 1 mg/mL stock solution.

• Further dilute the stock solution with the mobile phase to prepare calibration standards and quality control samples at appropriate concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Filter all solutions through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (65:35 v/v).[1]

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 30°C.[1]

• Injection Volume: 20 µL.[1]

• Detector: UV-Vis detector at 254 nm (based on the aromatic nature of the compound).

3. Data Analysis:

• Identify the peak corresponding to ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate by its retention time.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of the analyte in unknown samples by interpolating their peak areas from the calibration curve.

Data Presentation: HPLC

The following table summarizes the expected performance characteristics of the proposed HPLC method. Note: This data is illustrative and should be validated experimentally.

Parameter	Expected Value
Retention Time (RT)	~ 5.8 min
Linearity (r²)	> 0.999
Limit of Detection (LOD)	~ 0.1 µg/mL
Limit of Quantitation (LOQ)	~ 0.3 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

HPLC Experimental Workflow

Caption: Workflow for HPLC analysis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile compounds like ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate. It provides both chromatographic separation and mass spectral data for structural elucidation.

Experimental Protocol: GC-MS

1. Sample Preparation:

• Prepare a 1 mg/mL stock solution of the sample in a suitable solvent such as ethyl acetate or dichloromethane.

• Create a series of dilutions for calibration standards (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

• Ensure all glassware is thoroughly cleaned and dried to avoid contamination.

2. GC-MS Instrumentation and Conditions:

• GC Column: A non-polar or medium-polarity column is recommended, such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Mode: Splitless (or split, depending on concentration).

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp: 15°C/min to 280°C.

  • Final hold: 5 minutes at 280°C.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-350.

3. Data Analysis:

• The compound can be identified by its retention time and the fragmentation pattern in its mass spectrum. The molecular ion peak is expected at m/z 204.[2]

• For quantification, a calibration curve can be constructed using the peak area of a characteristic ion (e.g., the molecular ion or a major fragment ion).

Data Presentation: GC-MS

The following table presents the expected analytical parameters for the GC-MS method and the likely major mass spectral fragments. Note: This data is illustrative and requires experimental verification.

Parameter	Expected Value
Retention Time (RT)	~ 10.2 min
Molecular Ion (M+)	m/z 204
Major Fragment Ions (m/z)	Proposed Structure
175	[M-C2H5]+
159	[M-OC2H5]+
131	[M-COOC2H5]+
103	[C8H7]+

GC-MS Experimental Workflow

Caption: Workflow for GC-MS analysis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

References

• 1. auroraprosci.com [auroraprosci.com]
• 2. ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate | C12H12O3 | CID 10910629 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Molecular Docking Studies of Indanone Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting molecular docking studies of indanone derivatives with various protein targets. Indanone, a privileged scaffold in medicinal chemistry, has demonstrated a wide range of biological activities, including applications in the treatment of neurodegenerative diseases and cancer.[1][2] Molecular docking is a crucial computational technique used to predict the binding orientation and affinity of a ligand to a target protein, providing valuable insights for drug design and discovery.

Introduction to Indanone Derivatives and Molecular Docking

The indanone core is a key feature in several approved drugs, most notably Donepezil, an acetylcholinesterase inhibitor used in the management of Alzheimer's disease.[1] This has spurred significant interest in exploring other indanone derivatives as potential therapeutic agents. These derivatives have been investigated for their inhibitory activity against various enzymes and proteins implicated in disease pathogenesis.[1][2] Molecular docking simulations are instrumental in understanding the structure-activity relationships (SAR) of these compounds, guiding the design of more potent and selective inhibitors.[3][4]

Target Proteins for Indanone Derivatives

Molecular docking studies have explored the interaction of indanone derivatives with several key protein targets:

• Acetylcholinesterase (AChE): A primary target in Alzheimer's disease, inhibition of AChE increases the levels of the neurotransmitter acetylcholine in the brain.[1][3][5][6]

• Butyrylcholinesterase (BChE): Also implicated in Alzheimer's disease, BChE plays a role in cholinergic transmission.[5][7]

• Monoamine Oxidase (MAO-A and MAO-B): These enzymes are involved in the metabolism of neurotransmitters, and their inhibition is a strategy for treating neurodegenerative diseases like Parkinson's disease.[1][8]

• β-amyloid (Aβ) aggregation: A hallmark of Alzheimer's disease, some indanone derivatives have been shown to inhibit the self-assembly of Aβ peptides.[5][9]

• Cyclooxygenase-2 (COX-2): An enzyme involved in inflammation and cancer.[10]

• Tubulin: A key protein in cell division, making it a target for anticancer drugs.[11]

• NF-κB Pathway Proteins: The transcription factor NF-κB is involved in inflammation and cancer, and its signaling can be targeted by small molecules.[12]

• Cereblon (CRBN): A component of an E3 ubiquitin ligase complex, it is a target for immunomodulatory drugs.[13]

Quantitative Data Summary

The following tables summarize the quantitative data from various molecular docking and in vitro studies of indanone derivatives against different protein targets.

Table 1: Inhibitory Activity of Indanone Derivatives against Cholinesterases

Compound/Derivative	Target	IC50 (µM)	Docking Score (kcal/mol)	Reference
Compound 9	AChE	0.0148	-	[5]
Compound 14	AChE	0.0186	-	[5]
Compound 54	AChE	14.06	-	[6]
Compound 56	AChE	12.30	-	[6]
Compound 64	AChE	12.01	-	[6]
Compound 5c	AChE	0.12	-	[7]
Compound 7b	BChE	0.04	-	[7]

Table 2: Anticancer Activity of Indanone Derivatives

Compound/Derivative	Target Protein/Cell Line	IC50 (µM)	Docking Score (kcal/mol)	Reference
ITH-6	HT-29 (colorectal cancer)	0.44	-5.7 (vs. IκBα/NF-κB)	[11][12]
ITH-6	COLO 205 (colorectal cancer)	0.98	-	[11][12]
ITH-6	KM 12 (colorectal cancer)	0.41	-	[11][12]
Compound 10	MCF-7 (breast cancer)	2.2	-	[14]
Compound 9f	COX-2	-	-	[10]

Table 3: Activity of Indanone Derivatives against Other Targets

Compound/Derivative	Target	Activity	Docking Score (kcal/mol)	Reference
Compounds D28–D30, D37–D39	Aβ aggregation, MAO-B	Effective Inhibition	-	[8]
Compound 5j	β-amyloid aggregates	Ki = 5.82 ± 0.19 nM	-	[9]
DHFO	Cereblon (CRBN)	-	-163.16 kJ/mol (MM/PBSA)	[13]

Experimental Protocols

This section provides a generalized, detailed methodology for performing molecular docking studies with indanone derivatives.

I. Preparation of the Target Protein

• Obtain Protein Structure: Download the 3D crystal structure of the target protein from the Protein Data Bank (PDB) (--INVALID-LINK--).

• Protein Preparation:

  • Remove water molecules and any co-crystallized ligands or ions that are not relevant to the binding site.

  • Add hydrogen atoms to the protein structure.

  • Assign appropriate bond orders and formal charges.

  • Repair any missing residues or atoms using tools like the Protein Preparation Wizard in Maestro (Schrödinger) or similar functionalities in other software.[8][15]

  • Minimize the energy of the protein structure to relieve any steric clashes.

II. Preparation of Indanone Derivative Ligands

• Ligand Sketching: Draw the 2D structures of the indanone derivatives using a chemical drawing software (e.g., ChemDraw, MarvinSketch).

• 3D Conversion and Optimization:

  • Convert the 2D structures to 3D.

  • Generate possible ionization states at a physiological pH (e.g., 7.4 ± 0.5).

  • Generate low-energy conformers for each ligand.

  • Minimize the energy of the ligand structures using a suitable force field (e.g., OPLS, MMFF94). Tools like LigPrep in the Schrödinger suite can be used for this purpose.[8][15]

III. Molecular Docking Procedure

• Grid Generation:

  • Define the binding site on the target protein. This can be done by specifying the coordinates of the co-crystallized ligand or by identifying the active site residues.

  • Generate a grid box that encompasses the defined binding site. The size of the grid box should be sufficient to allow the ligand to move and rotate freely. Software like Glide (Schrödinger) or AutoGrid (part of AutoDock) can be used for this step.[8]

• Docking Execution:

  • Choose a docking algorithm and scoring function. Common software includes GOLD, AutoDock Vina, Glide, and DockThor.[3][4][13]

  • Run the docking simulation. The software will systematically search for the best binding poses of the ligand within the grid box and calculate a docking score for each pose. Docking can be performed at different precision levels, such as standard precision (SP) or extra precision (XP).[8]

• Analysis of Docking Results:

  • Binding Pose Analysis: Visualize the top-ranked docking poses to analyze the binding mode of the indanone derivatives. Identify key interactions such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking between the ligand and the protein residues.

  • Scoring Function Analysis: Compare the docking scores of different derivatives to rank their predicted binding affinities. Lower docking scores generally indicate better binding affinity.

  • Validation: If possible, compare the predicted binding poses with the known binding mode of a co-crystallized ligand or with experimental data from structure-activity relationship (SAR) studies.

Visualization of Workflows and Pathways

General Molecular Docking Workflow

Caption: A generalized workflow for molecular docking studies.

Simplified Cholinergic Synapse and AChE Inhibition

References

• 1. Indanone: a promising scaffold for new drug discovery against neurodegenerative disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular docking and 3D-QSAR studies of 2-substituted 1-indanone derivatives as acetylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Molecular docking and 3D-QSAR studies of 2-substituted 1-indanone derivatives as acetylcholinesterase inhibitors | Semantic Scholar [semanticscholar.org]
• 5. Discovery of indanone derivatives as multi-target-directed ligands against Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design, synthesis and pharmacological evaluation of some novel indanone derivatives as acetylcholinesterase inhibitors for the management of cognitive dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design, Synthesis, and Biological Evaluation of Novel Indanone Derivatives as Cholinesterase Inhibitors for Potential Use in Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. 6-Methoxy-indanone derivatives as potential probes for β-amyloid plaques in Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Design, synthesis and biological evaluation of novel indanone containing spiroisoxazoline derivatives with selective COX-2 inhibition as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Anti-cancer effect of Indanone-based thiazolyl hydrazone derivative on colon cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Anticancer effect of Indanone-based thiazolyl hydrazone derivative on p53 mutant colorectal cancer cell lines: An in vitro and in vivo study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Computational investigations of indanedione and indanone derivatives in drug discovery: Indanone derivatives inhibits cereblon, an E3 ubiquitin ligase component - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Gallic acid-based indanone derivatives as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Design, Synthesis, and In Vitro and In Silico Approaches of Novel Indanone Derivatives as Multifunctional Anti-Alzheimer Agents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate?

The most common and effective method for synthesizing ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is the intramolecular Dieckmann condensation of a suitable diester, typically diethyl 2-(2-carboxyethyl)benzoate. This reaction involves the use of a strong base to facilitate the cyclization of the diester to form the desired β-keto ester.

Q2: Which factors are most critical in determining the yield of the synthesis?

The yield of the Dieckmann condensation is highly dependent on several factors:

• Choice of Base: The strength and steric hindrance of the base are crucial.

• Solvent: The polarity and protic nature of the solvent can significantly influence the reaction rate and the formation of side products.

• Reaction Temperature: Temperature control is essential to manage the reaction rate and minimize decomposition or side reactions.

• Reaction Time: Sufficient time is required for the reaction to proceed to completion.

• Purity of Reagents: The presence of moisture or other impurities can negatively impact the reaction.

Q3: What are the potential side reactions that can lower the yield?

Several side reactions can occur during the synthesis, leading to a lower yield of the desired product. These include:

• Intermolecular Claisen Condensation: This can lead to the formation of polymeric byproducts.

• Hydrolysis of the Ester: If water is present in the reaction mixture, the ester groups can be hydrolyzed.

• Transesterification: If the alkoxide base used does not match the alcohol of the ester, an exchange of the alkoxy group can occur.

• Decomposition of the Product: The β-keto ester product can be susceptible to decomposition under harsh reaction conditions.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate and provides potential solutions.

Problem	Potential Cause	Recommended Solution
Low or No Product Formation	Inactive or insufficient base.	Use a fresh, properly stored strong base such as sodium ethoxide or sodium hydride. Ensure at least one equivalent of base is used.
Low reaction temperature.	Gradually increase the reaction temperature while monitoring the reaction progress by TLC. For less reactive substrates, refluxing may be necessary.
Impure starting materials.	Ensure the starting diester is pure and the solvent is anhydrous.
Formation of a Complex Mixture of Products	Intermolecular side reactions are favored.	Use a higher dilution of the substrate to favor the intramolecular cyclization. Consider using a sterically hindered base like potassium tert-butoxide to reduce intermolecular reactions.
Reaction temperature is too high.	Lower the reaction temperature and monitor the reaction for a longer period.
Product Decomposes During Workup	Acidic or basic conditions are too harsh.	Neutralize the reaction mixture carefully during workup. Avoid prolonged exposure to strong acids or bases.
High temperatures during solvent removal.	Use a rotary evaporator at a moderate temperature to remove the solvent.
Difficulty in Purifying the Product	Co-elution of impurities during chromatography.	Optimize the solvent system for column chromatography. Consider using a different stationary phase or an alternative purification method like distillation or recrystallization.

Experimental Protocols

Key Synthesis Pathway: Dieckmann Condensation

The synthesis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is achieved via the Dieckmann condensation of diethyl 2-(2-carboxyethyl)benzoate.

Caption: Synthesis of Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

Protocol 1: Synthesis using Sodium Ethoxide in Ethanol

This protocol is a standard method for the Dieckmann condensation.

• Preparation: In a flame-dried round-bottom flask equipped with a reflux condenser and a dropping funnel, add absolute ethanol.

• Base Formation: Carefully add sodium metal in small pieces to the ethanol to generate sodium ethoxide in situ.

• Reactant Addition: Once all the sodium has reacted, add a solution of diethyl 2-(2-carboxyethyl)benzoate in absolute ethanol dropwise to the sodium ethoxide solution.

• Reaction: Heat the reaction mixture to reflux and maintain for several hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and carefully quench with a dilute acid (e.g., acetic acid or hydrochloric acid) until the solution is neutral.

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by vacuum distillation or column chromatography on silica gel.

Protocol 2: Synthesis using Sodium Hydride in Tetrahydrofuran (THF)

This protocol, adapted from the synthesis of the methyl analog, can offer advantages in terms of avoiding transesterification and potentially higher yields.[1]

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add a suspension of sodium hydride (60% dispersion in mineral oil) in anhydrous THF.

• Reactant Addition: Add a solution of diethyl 2-(2-carboxyethyl)benzoate in anhydrous THF dropwise to the stirred suspension of sodium hydride at room temperature.

• Reaction: After the addition is complete, heat the reaction mixture to reflux for 1-2 hours. The formation of a thick paste may be observed.

• Work-up: Cool the reaction mixture to room temperature and carefully quench by the slow addition of water. Acidify the mixture with dilute hydrochloric acid.

• Extraction: Extract the aqueous layer with ethyl acetate.

• Purification: Combine the organic extracts, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the resulting oil by column chromatography on silica gel using a gradient of ethyl acetate in pentane or hexane.

Data Presentation

Table 1: Comparison of Bases for Dieckmann Condensation of Diethyl Adipate

While not specific to the target molecule, this data provides a useful comparison of the effectiveness of different bases in a similar Dieckmann condensation reaction.

Base	Solvent	Temperature	Yield (%)
Sodium Ethoxide	Toluene	Reflux	82
Sodium Hydride	Toluene	Reflux	72
Sodium Amide	Xylene	Reflux	75
Dimsyl Ion	DMSO	Not Specified	Higher than Na/Toluene
Potassium tert-Butoxide	Solvent-free	Not Specified	Not Specified

Data adapted from a comparative analysis of catalysts for Dieckmann condensation.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low yield issues.

References

• 1. Methyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate synthesis - chemicalbook [chemicalbook.com]

Common side reactions in the Dieckmann cyclization of diethyl 2-(2-carboxyphenyl)acetate.

Technical Support Center: Dieckmann Cyclization of Diethyl 2-(2-carboxyphenyl)acetate

This technical support guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with the Dieckmann cyclization of diethyl 2-(2-carboxyphenyl)acetate to synthesize ethyl 1-oxoindane-2-carboxylate.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield is very low. What are the potential causes and how can I improve it?

A1: Low yields in this specific Dieckmann cyclization can stem from several factors. Here are the most common issues and their solutions:

• Insufficient Base: Diethyl 2-(2-carboxyphenyl)acetate has two acidic protons that will be deprotonated by a strong base: the carboxylic acid proton and the α-proton required for enolate formation. Therefore, a minimum of two equivalents of a strong base is necessary. Using only one equivalent will result in the deprotonation of the more acidic carboxylic acid, and no significant enolate formation will occur for the cyclization.

• Moisture Contamination: The Dieckmann condensation is highly sensitive to moisture. Water can quench the strong base and the enolate intermediate, halting the reaction. Ensure all glassware is oven-dried, and use anhydrous solvents and reagents.

• Improper Reaction Temperature: While the reaction is often run at elevated temperatures to ensure completion, excessively high temperatures can promote side reactions. It is advisable to start the reaction at room temperature and gently heat if the reaction is sluggish.

• Intermolecular Condensation: At high concentrations, an intermolecular Claisen condensation between two molecules of the starting material can compete with the desired intramolecular cyclization. Running the reaction at a higher dilution can favor the formation of the cyclic product.

• Premature Reversal of the Reaction: The final deprotonation of the β-keto ester product is the thermodynamic driving force of the reaction. If the reaction is quenched with acid before this deprotonation is complete, the equilibrium can shift back towards the starting materials.

Q2: I seem to have a mixture of products. What are the likely side products and how can I minimize their formation?

A2: The most common side products in this reaction are a result of alternative reaction pathways or subsequent reactions of the desired product.

• Hydrolysis and Decarboxylation Product: The primary product, ethyl 1-oxoindane-2-carboxylate, is a β-keto ester. During acidic workup, or if the reaction mixture is heated for extended periods in the presence of water, this product can undergo hydrolysis of the ester to a β-keto acid, which can then readily decarboxylate to form 1-indanone . To avoid this, use a mild acidic workup at low temperatures and for a short duration.

• Intermolecular Dimer: As mentioned above, intermolecular condensation can lead to the formation of a dimeric byproduct. Using high-dilution conditions can minimize this.

• Alternative Cyclization Product: The starting material has two non-equivalent α-protons. The benzylic protons (adjacent to the phenyl ring) are more acidic and less sterically hindered, leading preferentially to the formation of a five-membered ring (the desired indanone). However, under certain conditions, deprotonation at the other α-position could theoretically lead to a six-membered ring product. To favor the desired product, using a strong, non-hindered base like sodium ethoxide at moderate temperatures is recommended.

Q3: How do I choose the right base and solvent for this reaction?

A3: The choice of base and solvent is critical for the success of the Dieckmann cyclization.

• Base Selection: Sodium ethoxide (NaOEt) in ethanol is a classic and effective choice. Sodium hydride (NaH) in an aprotic solvent like THF or toluene is another excellent option, as the removal of hydrogen gas drives the initial deprotonation steps. It is crucial to use at least two equivalents of the base.

• Solvent Selection: Anhydrous ethanol is commonly used with sodium ethoxide. Aprotic solvents like THF or toluene can also be used, particularly with sodium hydride. Aprotic solvents can sometimes minimize side reactions.[1]

Q4: My product seems to have decarboxylated. How can I perform the hydrolysis and decarboxylation intentionally if I want to synthesize 1-indanone?

A4: The hydrolysis and decarboxylation of the β-keto ester product can be performed efficiently in a subsequent step. After isolating the crude ethyl 1-oxoindane-2-carboxylate, you can heat the product in the presence of an aqueous acid (e.g., dilute sulfuric or hydrochloric acid) or base (e.g., aqueous sodium hydroxide followed by acidification) to promote hydrolysis and decarboxylation.

Data Presentation

Table 1: Influence of Reaction Conditions on Product Distribution

Parameter	Condition	Expected Major Product	Potential Major Side Product(s)	Rationale
Base Stoichiometry	< 2 equivalents	Starting Material	-	Insufficient base to deprotonate both the carboxylic acid and the α-carbon.
≥ 2 equivalents	Ethyl 1-oxoindane-2-carboxylate	Hydrolysis/Decarboxylation Product	Sufficient base for both deprotonation steps, enabling cyclization.
Reaction Concentration	High	Ethyl 1-oxoindane-2-carboxylate	Intermolecular Dimer	Favors intermolecular reactions.
Low (High Dilution)	Ethyl 1-oxoindane-2-carboxylate	Reduced rate of reaction	Favors intramolecular cyclization.
Workup Conditions	Mild (e.g., aq. NH₄Cl, low temp)	Ethyl 1-oxoindane-2-carboxylate	-	Minimizes hydrolysis and decarboxylation.
Harsh (e.g., strong acid, heat)	1-Indanone	-	Promotes hydrolysis and decarboxylation of the β-keto ester.
Solvent	Protic (e.g., Ethanol)	Ethyl 1-oxoindane-2-carboxylate	Potential for transesterification if not matching the ester.	Classical conditions, equilibrium with enolate.
Aprotic (e.g., THF, Toluene)	Ethyl 1-oxoindane-2-carboxylate	-	Can enhance enolate stability and may reduce side reactions.[1]

Experimental Protocols

Protocol 1: Synthesis of Ethyl 1-oxoindane-2-carboxylate via Dieckmann Cyclization

Materials:

• Diethyl 2-(2-carboxyphenyl)acetate

• Sodium ethoxide (or sodium metal and anhydrous ethanol)

• Anhydrous Toluene (or anhydrous ethanol)

• Dilute hydrochloric acid (for workup)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Preparation: Ensure all glassware is thoroughly oven-dried. The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).

• Base Preparation (if using sodium metal): In a three-necked flask equipped with a reflux condenser and an inert gas inlet, dissolve clean sodium metal (2.1 equivalents) in anhydrous ethanol under reflux to prepare a fresh solution of sodium ethoxide.

• Reaction Setup: In a separate three-necked flask, dissolve diethyl 2-(2-carboxyphenyl)acetate (1 equivalent) in anhydrous toluene.

• Reaction: To the solution of the diester, add solid sodium ethoxide (2.1 equivalents) portion-wise at room temperature with vigorous stirring. Alternatively, add the freshly prepared ethanolic solution of sodium ethoxide.

• Heating: After the initial reaction subsides, gently heat the mixture to reflux and maintain for 2-4 hours, monitoring the reaction by TLC.

• Workup: Cool the reaction mixture to 0 °C in an ice bath. Cautiously quench the reaction by the slow addition of dilute hydrochloric acid until the pH is neutral.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume of aqueous layer).

• Washing: Wash the combined organic layers with saturated sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude ethyl 1-oxoindane-2-carboxylate can be purified by vacuum distillation or column chromatography on silica gel.

Protocol 2: Hydrolysis and Decarboxylation to 1-Indanone

Materials:

• Crude ethyl 1-oxoindane-2-carboxylate

• Sulfuric acid (e.g., 10-20% aqueous solution)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask, combine the crude ethyl 1-oxoindane-2-carboxylate with a 10-20% aqueous solution of sulfuric acid.

• Heating: Heat the mixture to reflux for 4-8 hours, or until the evolution of CO₂ ceases. Monitor the reaction by TLC until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume of aqueous layer).

• Washing: Wash the combined organic layers with saturated sodium bicarbonate solution to remove any unreacted acidic starting material or byproducts, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude 1-indanone can be purified by vacuum distillation or recrystallization.

Visualizations

Caption: Main reaction pathway for the Dieckmann cyclization.

Caption: Common side reaction pathways.

Caption: Troubleshooting flowchart for common issues.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]

Purification challenges of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate from reaction mixture.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate from a reaction mixture.

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification process in a question-and-answer format.

Q1: My crude product is a dark, oily residue. How can I effectively purify it?

A1: A dark, oily crude product often indicates the presence of polymeric byproducts and other colored impurities. A multi-step purification approach is recommended, typically involving column chromatography followed by recrystallization.

• Column Chromatography: This is the primary method for separating the desired product from significant impurities. Due to the polar nature of the β-keto ester, silica gel is a suitable stationary phase. A gradient elution is often effective, starting with a non-polar solvent system and gradually increasing the polarity.

• Recrystallization: After column chromatography, recrystallization can be used to achieve higher purity and obtain a crystalline solid.

Q2: I am observing a low yield after purification. What are the potential causes and how can I improve it?

A2: Low yields can result from several factors during the synthesis and purification process. Consider the following:

• Incomplete Reaction: The Dieckmann condensation is a reversible reaction. Ensure the reaction has gone to completion by monitoring it using Thin Layer Chromatography (TLC).

• Side Reactions: Intermolecular Claisen condensation can compete with the desired intramolecular Dieckmann cyclization, especially at high concentrations. Running the reaction under more dilute conditions can favor the formation of the desired product.

• Product Decomposition: β-keto esters can be susceptible to hydrolysis and decarboxylation, particularly under acidic or basic conditions and at elevated temperatures.[1] It is crucial to maintain neutral conditions and avoid excessive heat during the workup and purification steps.

• Losses During Extraction and Chromatography: Multiple extractions and broad peaks during chromatography can lead to product loss. Ensure efficient phase separation during extraction and optimize chromatography conditions to obtain sharp peaks.

Q3: My compound shows multiple spots on TLC, even after column chromatography. What could be the reason?

A3: The presence of multiple spots on TLC for a β-keto ester can be attributed to keto-enol tautomerism. The keto and enol forms of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate can have different polarities and thus separate on a TLC plate, appearing as distinct spots. This does not necessarily indicate the presence of impurities.

To confirm if the multiple spots are due to tautomerism, you can perform a 2D TLC. Spot the compound on one corner of a square TLC plate, run it in a chosen eluent, dry the plate, rotate it 90 degrees, and run it again in the same eluent. If the spots are due to tautomers, they will appear on the diagonal. If there are off-diagonal spots, these represent impurities.[2]

Q4: During column chromatography, I am observing significant peak tailing. How can I improve the peak shape?

A4: Peak tailing for β-keto esters on silica gel is a common issue, often caused by the interaction of the acidic silanol groups on the silica with the compound and the presence of keto-enol tautomers.[2][3] To improve peak shape:

• Deactivate the Silica Gel: Pre-treating the silica gel with a small amount of a basic modifier like triethylamine (0.1-1% in the eluent) can neutralize the acidic sites and reduce tailing.

• Modify the Mobile Phase: The addition of a small amount of a polar solvent like methanol to the eluent can sometimes improve peak shape by competing with the compound for binding sites on the stationary phase.

• Use an Alternative Stationary Phase: If tailing persists, consider using a less acidic stationary phase like neutral alumina.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities I should expect in my crude reaction mixture?

A1: The primary impurities originate from the Dieckmann condensation reaction itself. These can include:

• Unreacted Starting Material: The diester starting material (e.g., a substituted diethyl phthalate).

• Intermolecular Condensation Products: Dimers or polymers formed from the reaction between two molecules of the starting diester.

• Hydrolysis Product: The corresponding carboxylic acid if the ester is hydrolyzed during workup.

• Decarboxylation Product: 1-Indanone if the β-keto ester undergoes decarboxylation.[4][5]

Q2: What are the recommended solvent systems for column chromatography?

A2: A common approach is to use a mixture of a non-polar solvent and a polar solvent. The polarity of the eluent is gradually increased to first elute non-polar impurities and then the desired product. Good starting points for solvent systems include:

• Hexane/Ethyl Acetate

• Petroleum Ether/Ethyl Acetate

• Dichloromethane/Methanol (for more polar compounds)

The optimal ratio should be determined by TLC analysis, aiming for an Rf value of approximately 0.3-0.4 for the product.[6]

Q3: What are suitable solvents for the recrystallization of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate?

A3: The choice of solvent is critical for successful recrystallization. A good recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. For polar esters, a combination of a polar and a non-polar solvent is often effective.[7] Some suggested solvent systems to try are:

• Ethanol/Water

• Ethyl Acetate/Hexane

• Acetone/Hexane

• Toluene/Hexane[1]

Q4: How can I confirm the purity and identity of my final product?

A4: A combination of analytical techniques should be used:

• Thin Layer Chromatography (TLC): To check for the presence of impurities.

• Melting Point: A sharp melting point range is indicative of high purity. The reported melting point for ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is 32-34 °C.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the compound.

• High-Performance Liquid Chromatography (HPLC): To obtain a quantitative measure of purity.

Data Presentation

Table 1: Comparison of Purification Techniques for a Model β-Keto Ester

Purification Method	Typical Solvent System	Expected Purity	Expected Recovery	Notes
Column Chromatography	Hexane/Ethyl Acetate (Gradient)	>95%	70-90%	Effective for removing major byproducts. Peak tailing can be an issue.
Recrystallization	Ethyl Acetate/Hexane	>98%	60-80%	Best used after initial purification by chromatography.
Recrystallization	Ethanol/Water	>97%	50-70%	Good for moderately polar compounds.

Note: These values are illustrative and can vary depending on the initial purity of the crude product and the specific experimental conditions.

Experimental Protocols

Protocol 1: Column Chromatography Purification

• Slurry Preparation: Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 95:5 Hexane:Ethyl Acetate).

• Column Packing: Pour the slurry into a chromatography column and allow it to pack evenly. Add a thin layer of sand on top of the silica gel.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent and load it onto the column. Alternatively, for less soluble samples, perform a dry loading by adsorbing the crude product onto a small amount of silica gel.

• Elution: Begin elution with the initial non-polar solvent system. Gradually increase the polarity of the eluent (e.g., to 90:10, then 80:20 Hexane:Ethyl Acetate) to elute the product.

• Fraction Collection: Collect fractions and monitor them by TLC.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Recrystallization

• Dissolution: In an Erlenmeyer flask, dissolve the partially purified compound in a minimum amount of a hot solvent in which it is highly soluble (e.g., ethyl acetate or ethanol).

• Addition of Anti-Solvent: While the solution is still hot, slowly add a non-polar "anti-solvent" (e.g., hexane or water) in which the compound is poorly soluble, until the solution becomes slightly turbid.

• Cooling: Allow the flask to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold anti-solvent.

• Drying: Dry the crystals under vacuum.

Visualizations

Caption: A typical workflow for the purification of the target compound.

Caption: A decision tree for troubleshooting common purification issues.

References

• 1. aklectures.com [aklectures.com]
• 2. benchchem.com [benchchem.com]
• 3. beta keto esters by HPLC - Chromatography Forum [chromforum.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Decarboxylation - Chemistry Steps [chemistrysteps.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Identifying and characterizing byproducts in indanone synthesis.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in indanone synthesis. The content addresses common issues encountered during experimentation, with a focus on identifying and characterizing byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 1-indanones, and what are their primary advantages and disadvantages?

A1: The most prevalent method for synthesizing 1-indanones is the intramolecular Friedel-Crafts acylation of 3-arylpropionic acids or their more reactive acyl chloride derivatives.[1]

• Direct Cyclization of 3-Arylpropionic Acids: This one-step method is environmentally friendlier as it only produces water as a byproduct.[1] However, it often necessitates harsh reaction conditions, including high temperatures and strong acids like polyphosphoric acid (PPA) or triflic acid.[1]

• Cyclization of 3-Arylpropionyl Chlorides: This two-step approach involves converting the carboxylic acid to the corresponding acyl chloride before cyclization. This allows for milder reaction conditions using Lewis acid catalysts such as aluminum chloride (AlCl₃).[1] While generally more efficient, this route generates corrosive byproducts.[1]

Other notable methods include the Nazarov cyclization and various transition-metal-catalyzed reactions, although these are less common for large-scale production.[2]

Q2: What are the primary types of byproducts I should expect in my indanone synthesis?

A2: Byproduct formation is a common challenge in indanone synthesis. The most frequently encountered impurities include:

• Regioisomers: These are isomers with different substitution patterns on the aromatic ring. Their formation is highly dependent on the directing effects of substituents already present on the aromatic ring and the reaction conditions.[2][3]

• Polymers: Under strongly acidic conditions and at elevated temperatures, both the starting material and the indanone product can undergo intermolecular reactions to form polymeric material, often appearing as a tar-like substance.[2]

• Indene Derivatives: Elimination reactions, which can be promoted by high temperatures, may lead to the formation of corresponding indene byproducts.[2]

• Unreacted Starting Material: Incomplete conversion is a common issue, often due to catalyst deactivation or suboptimal reaction temperatures.[4]

Q3: Which analytical techniques are most effective for identifying and characterizing byproducts in my crude reaction mixture?

A3: A combination of chromatographic and spectroscopic methods is essential for the effective identification and characterization of byproducts:

• Thin-Layer Chromatography (TLC): An indispensable technique for monitoring the progress of the reaction and getting a preliminary assessment of the number of components in the crude product mixture.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful tool for separating volatile components of the reaction mixture and identifying them by their mass-to-charge ratio and fragmentation patterns.[2]

• High-Performance Liquid Chromatography (HPLC): Useful for the separation and quantification of less volatile components, including the desired product and non-volatile byproducts.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information about the isolated product and byproducts, allowing for unambiguous structure elucidation and the determination of isomeric ratios.[2][5]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Helps to identify the functional groups present in the molecules, confirming the presence of the characteristic ketone carbonyl group in the indanone product and potentially identifying functional groups in byproducts.[2]

Troubleshooting Guides

Issue 1: Low or No Yield of Indanone Product

A low yield of the desired indanone is a frequent problem. The following guide provides a systematic approach to troubleshooting this issue.

Possible Cause	Suggested Solution
Inactive Catalyst	Lewis acids like AlCl₃ are highly moisture-sensitive. Use a fresh, unopened container of the anhydrous catalyst and ensure all glassware is thoroughly dried. Handle all reagents under an inert atmosphere (e.g., nitrogen or argon).[2][4]
Insufficient Acid Strength	When using Brønsted acids such as polyphosphoric acid (PPA), ensure that the concentration is adequate. The P₂O₅ content in PPA can significantly impact its reactivity. Consider using a stronger acid system like Eaton's reagent (P₂O₅ in methanesulfonic acid).[4]
Low Reaction Temperature	The activation energy for the cyclization reaction may not have been reached. Gradually and carefully increase the reaction temperature while monitoring the reaction progress by TLC for the formation of the product and any new byproducts.[4]
Impure Starting Materials	Impurities in the 3-arylpropionic acid or its acyl chloride can interfere with the reaction. Verify the purity of your starting materials using techniques like NMR or melting point analysis and purify if necessary.[4]
Deactivated Aromatic Ring	The presence of strong electron-withdrawing groups on the aromatic ring can hinder the electrophilic aromatic substitution reaction. In such cases, a different synthetic route may be necessary.[4]

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low product yields.

Issue 2: Formation of Multiple Products (Poor Selectivity)

The formation of a mixture of products, particularly regioisomers, complicates purification and reduces the yield of the desired indanone.

Byproduct Type	Possible Cause	Suggested Solution
Regioisomers	The directing effects of substituents on the aromatic ring govern the position of cyclization. Reaction conditions, such as the choice of acid and its concentration, can also influence the isomeric ratio.	Modify the electronic nature or position of substituents on the starting material if possible. For PPA-mediated reactions, the P₂O₅ content can be varied to favor the formation of a specific regioisomer.[6] Screening different solvents and catalysts may also improve selectivity.[5]
Polymers	Highly acidic conditions and elevated temperatures can promote intermolecular polymerization reactions.	Carefully control the reaction temperature and avoid prolonged reaction times. Use the minimum effective concentration of the acid catalyst.[2]
Indene Derivatives	High reaction or work-up temperatures can encourage elimination reactions.	Maintain strict temperature control throughout the reaction and consider using milder work-up procedures.[2]

Byproduct Formation Pathways

Caption: Common byproduct formation pathways in indanone synthesis.

Experimental Protocols

Protocol 1: Synthesis of 5,6-Dimethoxy-2-methyl-1-indanone via Friedel-Crafts Acylation

This protocol is adapted from a literature procedure and illustrates a method where regioselectivity is a key consideration.[5]

Materials:

• 5-(3,4-Dimethoxybenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione (a Meldrum's acid derivative)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf)

• Nitromethane (anhydrous)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Dichloromethane (DCM)

• Ethyl acetate

• Deionized water

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), dissolve the Meldrum's acid derivative in anhydrous nitromethane.

• Catalyst Addition: Cool the solution to 0 °C using an ice bath. Add TMSOTf dropwise via syringe.

• Reaction: Allow the mixture to warm to room temperature and then heat to reflux. Monitor the reaction's progress by TLC.

• Quenching: Once the reaction is complete, cool the mixture in an ice bath and quench by slowly adding saturated aqueous NH₄Cl solution.

• Work-up: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by recrystallization or flash column chromatography on silica gel to separate the desired product from any regioisomeric byproducts.[5]

Protocol 2: Analysis of Crude Indanone Product by GC-MS

Objective: To identify and semi-quantify the components of a crude indanone synthesis reaction mixture.

Instrumentation and Materials:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., a non-polar or medium-polarity column like a DB-5ms or HP-5ms)

• Helium (carrier gas)

• Crude reaction mixture

• Anhydrous solvent for dilution (e.g., dichloromethane or ethyl acetate)

• Autosampler vials

Procedure:

• Sample Preparation: Dissolve a small amount of the crude reaction mixture in a suitable volatile solvent (e.g., 1-5 mg in 1 mL of dichloromethane).

• GC Method Setup:

  • Injector Temperature: Set to a temperature that ensures rapid volatilization of the sample without degradation (e.g., 250 °C).

  • Oven Temperature Program: Start at a low temperature (e.g., 50-70 °C) and ramp up to a high temperature (e.g., 280-300 °C) at a controlled rate (e.g., 10-20 °C/min). This will separate components based on their boiling points.

  • Carrier Gas Flow Rate: Set to the optimal flow rate for the column being used (typically around 1-2 mL/min for helium).

• MS Method Setup:

  • Ionization Mode: Use Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan a wide mass range to detect all potential components (e.g., m/z 40-500).

• Analysis: Inject a small volume of the prepared sample (e.g., 1 µL) into the GC-MS system.

• Data Interpretation:

  • Analyze the resulting chromatogram to determine the retention times and relative peak areas of the components.

  • Examine the mass spectrum for each peak and compare it to a spectral library (e.g., NIST) to identify the compounds.

  • The relative peak areas can provide a semi-quantitative estimate of the product-to-byproduct ratio.

Experimental Workflow for Synthesis and Analysis

Caption: A typical experimental workflow for indanone synthesis and subsequent analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. benchchem.com [benchchem.com]

Optimizing reaction conditions for the Dieckmann condensation of diesters.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the Dieckmann condensation of diesters.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

1. My Dieckmann condensation is resulting in a low yield. What are the potential causes and how can I improve it?

Low yields in a Dieckmann condensation can stem from several factors. A primary consideration is the choice of base and solvent, as these significantly influence reaction efficiency. Additionally, incomplete reaction, side reactions, or issues during workup can contribute to a lower than expected yield.

Troubleshooting Steps:

• Optimize Base and Solvent: The selection of the base is critical. Traditional bases like sodium ethoxide can be effective, but stronger, non-nucleophilic bases like sodium hydride (NaH) or potassium tert-butoxide (KOt-Bu) often provide better yields by minimizing side reactions.[1] The solvent also plays a crucial role; polar aprotic solvents like DMSO can enhance enolate stability and accelerate the reaction, leading to higher yields compared to non-polar solvents like toluene.[1][2]

• Ensure Anhydrous Conditions: Water in the reaction mixture can lead to hydrolysis of the ester starting material and the β-keto ester product, reducing the yield.[3] Ensure all glassware is oven-dried and use anhydrous solvents.

• Check Reaction Time and Temperature: The reaction may not have reached completion. Monitor the reaction progress using an appropriate technique (e.g., TLC, GC-MS). In some cases, increasing the reaction time or temperature may be necessary. For instance, some protocols with sodium hydride in toluene require reflux for up to 20 hours.

• Consider Steric Hindrance: Highly substituted diesters may react more slowly or require more forcing conditions due to steric hindrance around the α-protons and carbonyl groups.

• Proper Workup: The final product, a β-keto ester, is acidic and will be deprotonated by the base to form an enolate.[4] The reaction must be quenched with an acid during workup to protonate this enolate and isolate the neutral product.[4]

2. I am observing the formation of unexpected byproducts. What are the common side reactions and how can I minimize them?

The most common side reactions in the Dieckmann condensation are intermolecular Claisen condensation (leading to polymers or dimers) and hydrolysis.

Troubleshooting Steps:

• Intermolecular Condensation: This is more prevalent when forming medium to large rings (greater than seven members) where the intramolecular reaction is entropically disfavored.[4] Running the reaction at high dilution can favor the intramolecular cyclization over the intermolecular reaction.

• Hydrolysis: As mentioned previously, the presence of water can lead to the hydrolysis of both the starting diester and the product. Using anhydrous solvents and reagents is crucial to prevent this.[3] Commercial alkoxide bases can sometimes be partially hydrolyzed; using freshly prepared or sublimed potassium tert-butoxide can be beneficial.[3]

• Transesterification: If the alkoxide base used does not match the ester's alcohol portion (e.g., using sodium ethoxide with a dimethyl ester), transesterification can occur. While this may not always affect the cyclization, it can lead to a mixture of products. It is best practice to match the alkoxide to the ester.[5]

3. I am using an unsymmetrical diester and obtaining a mixture of regioisomers. How can I control the regioselectivity of the cyclization?

The regioselectivity of the Dieckmann condensation with unsymmetrical diesters is determined by which α-proton is removed to form the initial enolate. This can often be controlled by the choice of reaction conditions, leading to either the kinetic or thermodynamic product.[6][7]

Key Concepts:

• Kinetic Enolate: The kinetic enolate is formed faster by deprotonating the less sterically hindered α-proton. Its formation is favored by using a strong, bulky, non-nucleophilic base (like LDA or LHMDS) at low temperatures in an aprotic solvent.[4][6][7] These conditions are generally irreversible.

• Thermodynamic Enolate: The thermodynamic enolate is the more stable enolate, typically the one that is more substituted. Its formation is favored under equilibrating conditions, which involve using a weaker base (like an alkoxide) at higher temperatures.

Troubleshooting and Optimization:

• For the Kinetic Product (less substituted α-carbon cyclization): Use a strong, sterically hindered base like Lithium Diisopropylamide (LDA) or Lithium Hexamethyldisilazide (LHMDS) at low temperatures (e.g., -78 °C) in an aprotic solvent like THF.[4]

• For the Thermodynamic Product (more substituted α-carbon cyclization): Use a sodium or potassium alkoxide base in an alcohol or an inert solvent at room temperature or with heating. These conditions allow for equilibrium to be established, favoring the formation of the more stable enolate.

4. My reaction is complete, but I am having trouble with the workup and isolation of the final product.

A proper workup procedure is essential for isolating the β-keto ester in good yield and purity.

General Workup Procedure:

• Quenching: After the reaction is complete, the mixture is cooled to room temperature. The reaction is then carefully quenched by the addition of an acid to protonate the enolate of the β-keto ester.[4] Common quenching agents include dilute aqueous hydrochloric acid or saturated aqueous ammonium chloride solution. The acid should be added slowly, especially if a reactive base like sodium hydride was used, as hydrogen gas may be evolved.

• Extraction: The product is then extracted from the aqueous layer using an organic solvent such as dichloromethane (DCM) or ethyl acetate.

• Washing: The combined organic extracts are typically washed with water and then brine to remove any remaining water-soluble impurities.

• Drying and Concentration: The organic layer is dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by techniques such as distillation or flash column chromatography.

Data Presentation

Table 1: Comparison of Bases for the Dieckmann Condensation of Diethyl Adipate

Base	Solvent	Temperature	Yield (%)
Sodium Ethoxide (NaOEt)	Toluene	Reflux	82
Sodium Hydride (NaH)	Toluene	Reflux	72
Sodium Amide (NaNH₂)	Xylene	Reflux	75
Potassium tert-Butoxide (KOtBu)	Toluene	Reflux	98
Potassium tert-Butoxide (KOtBu)	Solvent-free	Room Temp	82
Sodium tert-Butoxide (NaOtBu)	Solvent-free	Room Temp	74
Dimsyl Ion in DMSO	DMSO	Not Specified	Higher than Na/Toluene

Data sourced from multiple references for the cyclization of diethyl adipate.[1][8]

Table 2: Influence of Solvent on the Dieckmann Condensation of Diethyl Adipate

Base	Solvent	Temperature	Yield (%)
Potassium tert-Butoxide	Toluene	Reflux	98
Potassium tert-Butoxide	Solvent-free	Room Temp	82
Sodium Metal	Toluene	Not Specified	Lower than Dimsyl Ion/DMSO
Dimsyl Ion	DMSO	Not Specified	Higher than Na/Toluene

Qualitative and quantitative data suggest that polar aprotic solvents like DMSO can significantly improve yields.[1][2][8] Solvent-free conditions also present a viable and more environmentally friendly option.[8][9]

Experimental Protocols

Protocol 1: Dieckmann Condensation of a Diester using Sodium Hydride in Toluene

This protocol is a general procedure for the cyclization of a diester using sodium hydride as the base.

Materials:

• Diester (1.0 eq)

• Sodium hydride (60% dispersion in mineral oil, 2.5 eq)

• Anhydrous Toluene

• Anhydrous Methanol (catalytic amount)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Dichloromethane (DCM)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a solution of the diester in dry toluene under an argon atmosphere, add the sodium hydride.

• Carefully add a catalytic amount of dry methanol to the mixture. Caution: Hydrogen gas will evolve.

• Stir the resulting mixture at room temperature for 30 minutes.

• Heat the reaction mixture to reflux for 20 hours, monitoring the reaction by TLC.

• Cool the reaction to room temperature and carefully quench with saturated aqueous NH₄Cl solution until gas evolution ceases.

• Extract the mixture with DCM (3 x volume of the aqueous layer).

• Wash the combined organic extracts with brine and dry over anhydrous Na₂SO₄.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by flash column chromatography or distillation.

Protocol 2: Dieckmann Condensation using Potassium tert-Butoxide

This protocol is adapted for using potassium tert-butoxide, a strong, non-nucleophilic base.

Materials:

• Diester (1.0 eq)

• Potassium tert-butoxide (1.1 - 2.2 eq)

• Anhydrous THF or Toluene

• Dilute Hydrochloric Acid (e.g., 1 M HCl) or Saturated aqueous NH₄Cl

• Ethyl Acetate

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Dissolve the diester in anhydrous THF or toluene in a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to 0 °C in an ice bath.

• Add potassium tert-butoxide portion-wise over 10-15 minutes, ensuring the temperature does not rise significantly.

• Allow the reaction to warm to room temperature and stir for the required time (monitor by TLC). For less reactive substrates, heating may be necessary.

• Upon completion, cool the reaction mixture back to 0 °C and slowly quench with dilute HCl or saturated aqueous NH₄Cl.

• Extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and remove the solvent under reduced pressure.

• Purify the residue by distillation or column chromatography.

Mandatory Visualizations

Caption: Mechanism of the Dieckmann Condensation.

Caption: Troubleshooting workflow for Dieckmann condensation.

References

• 1. benchchem.com [benchchem.com]
• 2. gchemglobal.com [gchemglobal.com]
• 3. researchgate.net [researchgate.net]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. grokipedia.com [grokipedia.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Video: Regioselective Formation of Enolates [jove.com]
• 8. Solved tion. We found, however, that the reaction of diethyl | Chegg.com [chegg.com]
• 9. Solvent-free Dieckmann condensation reactions of diethyl adipate and pimelate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Troubleshooting low yields in the synthesis of substituted indanones.

Welcome to the technical support center for the synthesis of substituted indanones. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize experimental outcomes. Here you will find frequently asked questions and detailed troubleshooting guides to help improve reaction yields and overcome common challenges.

Frequently Asked Questions (FAQs)

Q1: My Friedel-Crafts acylation is resulting in a very low yield. What are the most common causes?

Low yields in intramolecular Friedel-Crafts acylations for indanone synthesis are frequently due to several factors.[1][2][3] The most common issues include:

• Inactive Catalyst: Lewis acids like aluminum chloride (AlCl₃) are extremely sensitive to moisture.[1][2] Any hydrolysis will deactivate the catalyst, halting the reaction.[1]

• Insufficient Catalyst: The ketone product often forms a stable complex with the Lewis acid catalyst.[4] This means that stoichiometric amounts (typically 1.1 to 1.5 equivalents) are required, rather than catalytic amounts.[4]

• Deactivated Aromatic Ring: The reaction is an electrophilic aromatic substitution. If your starting material has strong electron-withdrawing groups (e.g., -NO₂, -CN) on the aromatic ring, the cyclization will be significantly hindered and may require more forceful conditions.[2][4]

• Suboptimal Temperature: The reaction may not have enough energy to overcome the activation barrier if the temperature is too low. Conversely, excessively high temperatures can lead to decomposition and side product formation.[4]

Q2: I am getting a mixture of regioisomers. How can I improve selectivity?

Controlling regioselectivity is a major challenge when multiple cyclization sites are available on the aromatic ring.[1][5] Key strategies to influence the outcome include:

• Solvent Choice: The solvent can significantly impact the product distribution. For instance, in certain reactions, nitromethane has been shown to provide superior selectivity compared to solvents like acetonitrile or toluene.[2][6]

• Steric Hindrance: Bulky substituents on the aromatic ring can physically block certain positions, directing the cyclization to less hindered sites.[1]

• Catalyst/Acid System: For reactions catalyzed by polyphosphoric acid (PPA), adjusting the phosphorus pentoxide (P₂O₅) content can effectively switch the regioselectivity for certain electron-rich indanones.[5][7]

Q3: What are the main differences between using a Lewis acid (like AlCl₃) and a Brønsted acid (like PPA or Triflic Acid)?

The choice of acid depends primarily on your starting material.

• Lewis Acids (e.g., AlCl₃, FeCl₃): These are typically used when the starting material is an acyl halide (e.g., a 3-arylpropionyl chloride).[4] They are very effective but are highly moisture-sensitive.[1]

• Brønsted Acids (e.g., PPA, Triflic Acid, Methanesulfonic Acid): These strong acids are used for the direct cyclization of 3-arylpropionic acids.[1][4] Polyphosphoric acid (PPA) is common, and its reactivity can be tuned by its P₂O₅ content.[2][7] Eaton's reagent (P₂O₅ in methanesulfonic acid) is a powerful alternative.[2]

Q4: Besides Friedel-Crafts acylation, what other modern methods can be used to synthesize substituted indanones?

While Friedel-Crafts acylation is a classic method, several other powerful techniques are available:

• Nazarov Cyclization: This is a 4π-electrocyclic ring closure of a divinyl ketone, typically promoted by a Lewis or Brønsted acid.[8][9] It provides rapid access to cyclopentenones and can be rendered asymmetric.[8][9][10]

• Palladium-Catalyzed Reactions: Methods like intramolecular reductive-Heck reactions and carbonylative cyclizations offer alternative pathways, often under milder conditions.[2][11]

• Rhodium-Catalyzed Reactions: Tandem reactions involving carborhodium/cyclization can produce 2,3-substituted indanones in water under mild, ligand-free conditions.[12]

• Use of Meldrum's Acid Derivatives: This approach can overcome some limitations of traditional Friedel-Crafts reactions and provides an efficient route to 2-substituted 1-indanones.[6][13]

Q5: My reaction is forming polymers and other side products. How can I prevent this?

Side product formation often points to reaction conditions that favor intermolecular reactions or product degradation.

• Intermolecular Acylation: The acylating agent may react with a second molecule of the aromatic substrate instead of cyclizing. This is especially prevalent at high concentrations.[1] Running the reaction under high-dilution conditions can favor the desired intramolecular pathway.[1][4]

• Polymerization/Decomposition: Harsh acidic conditions and high temperatures can lead to the degradation of starting materials or the desired indanone product.[1][3] Careful control of reaction temperature and time is crucial.[3]

Troubleshooting Guides

Issue 1: Low or No Conversion of Starting Material

This is one of the most common issues and can often be traced back to the catalyst or reaction conditions.

Possible Cause	Recommended Solution
Inactive Catalyst	Lewis acids like AlCl₃ are highly sensitive to moisture.[1][2] Ensure you are using a freshly opened or properly stored anhydrous catalyst. All reagents and glassware should be thoroughly dried, and the reaction should be run under an inert atmosphere (e.g., nitrogen or argon).[2][3]
Insufficient Acid Strength or Amount	For direct cyclization of carboxylic acids, the Brønsted acid may not be strong enough.[2] For PPA, ensure a high P₂O₅ content.[2][7] Eaton's reagent is a more powerful alternative.[2] For Lewis acid-catalyzed reactions, remember that the catalyst is often sequestered by the product and is required in stoichiometric amounts (1.1-1.5 eq).[4]
Low Reaction Temperature	The reaction may lack the necessary activation energy.[2][3] Gradually increase the temperature and monitor the reaction's progress by TLC or GC-MS. For PPA-mediated reactions, temperatures around 100°C are often effective.[2]
Deactivated Starting Material	Strong electron-withdrawing groups on the aromatic ring can inhibit the reaction.[2][4] More forcing conditions (higher temperature, stronger acid) may be required, but success could be limited.[4] Consider if an alternative synthetic route is more appropriate for your substrate.
Impure Starting Materials	Impurities in the 3-arylpropionic acid or its acyl chloride can interfere with the reaction.[3] Verify the purity of your starting materials using techniques like NMR or GC-MS and purify if necessary.[3]

Issue 2: Formation of Multiple Products (Low Selectivity)

The formation of isomers or byproducts complicates purification and significantly lowers the yield of the desired indanone.

Possible Cause	Recommended Solution
Formation of Regioisomers	The electronic and steric effects of substituents on the aromatic ring direct the cyclization. To improve selectivity, experiment with different solvents. Nitromethane, for example, has been shown to favor one regioisomer over others in certain systems.[2][6] For PPA-catalyzed reactions, adjusting the P₂O₅ content can alter the regioselectivity.[5][7]
Intermolecular Acylation	At high concentrations, the reactive intermediate may acylate another molecule of starting material instead of cyclizing intramolecularly.[4] Employ high-dilution conditions to favor the intramolecular pathway. This can be achieved by adding the substrate or catalyst slowly to the reaction mixture to maintain a low concentration of reactive intermediates.[4]
Formation of Indene Derivatives	Elimination reactions, often promoted by high temperatures, can lead to the formation of undesired indene byproducts.[3] Maintain strict temperature control throughout the reaction and consider using a milder work-up procedure.

Data Presentation

Table 1: Effect of Acid Catalyst and Conditions on Indanone Synthesis

The choice of acid and reaction conditions can dramatically affect the yield. The following data summarizes the optimization for the synthesis of a specific substituted indanone.[14]

Entry	Acid (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	TFA (as solvent)	-	50	24	Reaction not clean
2	TfOH (5)	DCE	rt	24	30
3	TfOH (5)	Benzene	rt	24	Reaction not clean
4	TfOH (5)	DCE	50	24	92
5	TfOH (5)	DCE	80	48	85
6	TfOH (3)	DCE	50	24	75
Data adapted from a study on the synthesis of highly substituted indanones and is illustrative of the potential impact of reaction parameters.[14]

Table 2: Effect of Solvent on Regioisomeric Ratio

The solvent can play a critical role in directing the cyclization to the desired position, thereby minimizing the formation of hard-to-separate isomers.

Solvent	Product to Regioisomer Ratio
Nitromethane	>20 : 1
Acetonitrile	9 : 1
Toluene	8 : 1
Chlorobenzene	7 : 1
Data adapted from a study on a substituted indanone and illustrates the potential impact of solvent choice on selectivity.[2][6]

Experimental Protocols

Protocol 1: General Procedure for Friedel-Crafts Acylation using AlCl₃

This protocol is suitable for the intramolecular cyclization of a 3-arylpropionyl chloride.

• Setup: Flame-dry a three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel under an inert atmosphere.

• Reagents: Dissolve the 3-arylpropionyl chloride (1.0 eq) in anhydrous dichloromethane (DCM) to a final concentration of approximately 0.1-0.2 M.

• Cooling: Cool the reaction flask to 0 °C using an ice-water bath.

• Catalyst Addition: Begin adding anhydrous AlCl₃ (1.2 eq) in small portions over 30-45 minutes to the stirred solution.[4] Maintain the temperature at 0 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir until the starting material is consumed (monitor by TLC or GC-MS).

• Work-up: Carefully quench the reaction by slowly pouring the mixture into a flask containing crushed ice and concentrated HCl.

• Extraction: Separate the organic layer. Extract the aqueous layer two more times with DCM. Combine the organic layers, wash with saturated NaHCO₃ solution and then brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel or by recrystallization.

Protocol 2: General Procedure for Direct Cyclization using Triflic Acid

This protocol outlines the direct cyclization of a 3-arylpropionic acid.[4]

• Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve the 3-arylpropionic acid (1 mmol) in anhydrous dichloromethane (2 mL).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Catalyst Addition: Slowly and carefully add trifluoromethanesulfonic acid (4 mmol) to the stirred solution.[4]

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-24 hours, monitoring the reaction progress by TLC or GC-MS.[4]

• Work-up: Once the reaction is complete, carefully pour the mixture into a beaker of ice-cold saturated NaHCO₃ solution to quench the acid.

• Extraction: Extract the mixture with dichloromethane (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Purification: Remove the solvent in vacuo and purify the crude residue by flash column chromatography.

Visualizations

Troubleshooting Workflow for Low Indanone Yield

Caption: A troubleshooting workflow for addressing low reaction yields.

Decision Tree for Synthetic Strategy

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. d-nb.info [d-nb.info]
• 8. benchchem.com [benchchem.com]
• 9. Nazarov cyclization reaction - Wikipedia [en.wikipedia.org]
• 10. Asymmetric Nazarov Cyclizations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 14. An efficient synthesis of highly substituted indanones and chalcones promoted by superacid - RSC Advances (RSC Publishing) DOI:10.1039/C4RA04763J [pubs.rsc.org]

Technical Support Center: Synthesis of Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for alternative synthetic routes to ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate. The information is tailored for researchers, scientists, and professionals in drug development.

Alternative Synthetic Routes Overview

Two primary alternative routes to the traditional synthesis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate are the Dieckmann Condensation and the Intramolecular Friedel-Crafts Acylation. Below is a comparative summary of these methods.

Parameter	Dieckmann Condensation	Intramolecular Friedel-Crafts Acylation
Starting Material	Diethyl 2-(2-ethoxy-2-oxoethyl)benzoate	3-(2-Carboxyphenyl)propanoic acid ethyl ester or its acyl chloride
Key Reagents	Strong base (e.g., NaH, NaOEt)	Lewis acid (e.g., AlCl₃, FeCl₃) or Brønsted acid (e.g., PPA, H₂SO₄)
Solvent	Aprotic (e.g., THF, Toluene) or protic (e.g., Ethanol)	Non-polar aprotic (e.g., DCM, CS₂)
Typical Yield	Moderate to Good	Good to Excellent
Key Advantages	Good for 5- and 6-membered rings.[1]	High yields, versatile with various catalysts.
Common Issues	Reversibility of reaction, side reactions.[2]	Catalyst deactivation, regioselectivity.[3]

I. Dieckmann Condensation Route

The Dieckmann condensation is an intramolecular Claisen condensation of a diester to form a cyclic β-keto ester.[1] For the synthesis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate, the required starting material is diethyl 2-(2-ethoxy-2-oxoethyl)benzoate.

Logical Workflow for Dieckmann Condensation

Caption: Workflow for the Dieckmann Condensation route.

Experimental Protocol: Dieckmann Condensation

Step 1: Synthesis of Diethyl 2-(2-ethoxy-2-oxoethyl)benzoate

• To a solution of diethyl homophthalate (1 equivalent) in anhydrous tetrahydrofuran (THF), add sodium hydride (NaH, 1.1 equivalents) portion-wise at 0 °C under an inert atmosphere.

• Stir the mixture at room temperature for 30 minutes.

• Add ethyl bromoacetate (1.1 equivalents) dropwise and heat the reaction mixture to reflux for 4-6 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution and extract the product with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Step 2: Dieckmann Condensation

• To a suspension of sodium hydride (1.2 equivalents) in anhydrous toluene, add a solution of diethyl 2-(2-ethoxy-2-oxoethyl)benzoate (1 equivalent) in anhydrous toluene dropwise at room temperature under an inert atmosphere.

• Heat the reaction mixture to reflux for 2-3 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to 0 °C and quench with a mixture of ice and concentrated hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with toluene.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography to yield ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

Troubleshooting and FAQs: Dieckmann Condensation

Q1: My Dieckmann condensation reaction is giving a very low yield. What could be the problem?

A1: Low yields in a Dieckmann condensation can be due to several factors:

• Insufficiently strong base: Ensure your base (e.g., NaH, NaOEt) is fresh and has not been deactivated by moisture.

• Reversibility of the reaction: The Dieckmann condensation is a reversible reaction. If the resulting β-keto ester does not have an acidic α-proton, the reaction can revert to the starting diester.[2] The presence of an enolizable proton in the product drives the reaction forward.

• Suboptimal reaction temperature: The reaction may require heating to overcome the activation energy for cyclization.

• Intermolecular condensation: At high concentrations, intermolecular Claisen condensation can compete with the desired intramolecular reaction, leading to polymeric byproducts. Running the reaction at high dilution can favor the intramolecular pathway.

Q2: I am observing multiple spots on my TLC plate after the reaction. What are the possible side products?

A2: Besides the desired product, you may be observing:

• Unreacted starting diester: The reaction may not have gone to completion.

• Products of intermolecular condensation: As mentioned above, polymeric materials can form.

• Hydrolyzed products: If there is moisture in your reaction, the ester groups can be hydrolyzed to carboxylic acids.

Q3: How can I improve the purity of my final product?

A3: Purification can be achieved by:

• Column chromatography: Use a silica gel column with an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

• Vacuum distillation: If the product is thermally stable, vacuum distillation can be an effective purification method.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent can be used.

II. Intramolecular Friedel-Crafts Acylation Route

This route involves the cyclization of a 3-arylpropanoic acid or its corresponding acyl chloride, catalyzed by a Lewis or Brønsted acid, to form the indanone ring system.[4]

Logical Workflow for Intramolecular Friedel-Crafts Acylation

Caption: Workflow for the Friedel-Crafts Acylation route.

Experimental Protocol: Intramolecular Friedel-Crafts Acylation

Step 1: Synthesis of 3-(2-(Ethoxycarbonyl)phenyl)propanoic acid

• This precursor can be synthesized via a Heck coupling reaction between ethyl 2-bromobenzoate and ethyl acrylate, followed by reduction of the double bond.

• Alternatively, a malonic ester synthesis approach can be used starting from 2-bromobenzyl bromide.

Step 2: Intramolecular Friedel-Crafts Acylation

• Method A: Using Polyphosphoric Acid (PPA)

  • Add 3-(2-(ethoxycarbonyl)phenyl)propanoic acid (1 equivalent) to polyphosphoric acid (PPA, 10-20 times the weight of the acid).

  • Heat the mixture to 80-100 °C with stirring for 1-2 hours.

  • Monitor the reaction by TLC.

  • Upon completion, pour the hot mixture onto crushed ice with vigorous stirring.

  • Extract the product with ethyl acetate.

  • Wash the organic layer with saturated sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

• Method B: Using Aluminum Chloride (from the acyl chloride)

  • Convert 3-(2-(ethoxycarbonyl)phenyl)propanoic acid to its acyl chloride by reacting with thionyl chloride (SOCl₂) or oxalyl chloride.

  • Dissolve the crude acyl chloride in an anhydrous solvent such as dichloromethane (DCM) or carbon disulfide (CS₂).

  • Cool the solution to 0 °C and add anhydrous aluminum chloride (AlCl₃, 1.1-1.3 equivalents) portion-wise.

  • Stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm to room temperature.

  • Monitor the reaction by TLC.

  • Quench the reaction by carefully pouring it onto a mixture of ice and concentrated HCl.

  • Separate the organic layer and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with water, saturated sodium bicarbonate solution, and brine.

  • Dry over anhydrous magnesium sulfate, filter, and concentrate.

  • Purify by column chromatography.

Troubleshooting and FAQs: Intramolecular Friedel-Crafts Acylation

Q1: My Friedel-Crafts acylation is not proceeding, and I am recovering my starting material. What should I do?

A1: This is a common issue and can be addressed by considering the following:

• Catalyst Deactivation: Lewis acids like AlCl₃ are extremely sensitive to moisture. Ensure you are using anhydrous solvents and reagents, and the reaction is performed under an inert atmosphere.[3]

• Insufficient Catalyst Activity: If using a Brønsted acid like PPA, ensure it is of high concentration. For deactivated aromatic rings, a stronger acid system like Eaton's reagent (P₂O₅ in methanesulfonic acid) might be necessary.[3]

• Low Reaction Temperature: The cyclization may require higher temperatures to proceed. Gradually increase the reaction temperature while monitoring for decomposition.

Q2: I am getting a mixture of isomers. How can I improve the regioselectivity?

A2: The formation of regioisomers can be an issue depending on the substitution pattern of the aromatic ring.

• Choice of Catalyst: Different Lewis or Brønsted acids can exhibit different regioselectivities. It may be necessary to screen a variety of catalysts.

• Solvent Effects: The solvent can influence the regioselectivity of the reaction. Experiment with different solvents to find the optimal conditions.

• Steric Hindrance: The position of cyclization can be influenced by steric factors. A bulky substituent on the aromatic ring may direct the acylation to a less hindered position.

Q3: The work-up of my reaction is problematic, and I am getting a low recovery of my product.

A3: Work-up for Friedel-Crafts reactions can be challenging.

• Quenching: Ensure that the quenching step is performed carefully and at a low temperature to avoid uncontrolled side reactions. Pouring the reaction mixture onto ice is a standard procedure.

• Emulsion Formation: During extraction, emulsions can form. Adding brine or filtering the mixture through celite can help to break up emulsions.

• Product Solubility: Ensure that your product is soluble in the extraction solvent. If not, you may need to try a different solvent.

Disclaimer: The provided experimental protocols are intended as a general guide. Researchers should always consult the primary literature and perform a thorough risk assessment before conducting any chemical synthesis. Reaction conditions may need to be optimized for specific substrates and scales.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Dieckmann Condensation [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. d-nb.info [d-nb.info]

Scale-up considerations for the industrial synthesis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals involved in the scale-up and industrial synthesis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

Frequently Asked Questions (FAQs)

Q1: What is the most common reaction for the industrial synthesis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate?

A1: The most common and effective method for synthesizing this compound, particularly at an industrial scale, is the Dieckmann condensation. This is an intramolecular Claisen condensation of a diester, typically diethyl 2-(2-ethoxycarbonyl)phenyl)acetate or a similar precursor. The reaction is favored for its efficiency in forming the five-membered ring of the indene structure.[1][2]

Q2: My Dieckmann condensation reaction is not initiating. What are the likely causes?

A2: Failure to initiate is often due to issues with the base or the reaction environment. Key factors to investigate include:

• Inactive Base: The base (e.g., sodium hydride, sodium ethoxide) may have degraded due to improper storage and exposure to moisture or air.

• Insufficiently Anhydrous Conditions: The presence of water or protic solvents will quench the strong base, preventing the necessary deprotonation of the starting material.

• Low Reaction Temperature: While the reaction should be controlled, a temperature that is too low may not provide sufficient energy to overcome the activation barrier for enolate formation.

Q3: We are observing a significant amount of a polymeric byproduct. What could be the cause and how can we minimize it?

A3: The formation of polymeric material is a common issue in Claisen-type condensations, especially at scale. It is often a result of intermolecular side reactions competing with the desired intramolecular cyclization. To minimize this:

• High Dilution: Running the reaction at a higher dilution can favor the intramolecular Dieckmann condensation over intermolecular polymerization.

• Slow Addition of Starting Material: A slow, controlled addition of the diester to the base can help maintain a low concentration of the starting material, further promoting the desired intramolecular reaction.

Q4: What are the primary safety concerns when scaling up this synthesis?

A4: The primary safety concerns during the scale-up of this synthesis include:

• Handling of Strong Bases: Sodium hydride (NaH) is highly flammable and pyrophoric, reacting violently with water. Sodium ethoxide is also corrosive and moisture-sensitive. Proper personal protective equipment (PPE) and inert atmosphere techniques are crucial.

• Hydrogen Gas Evolution: The reaction of sodium hydride with any protic species (including the starting ester) generates flammable hydrogen gas. The reactor must be equipped with a proper off-gas system to safely vent the hydrogen.

• Exothermic Reaction: The Dieckmann condensation can be exothermic. A robust cooling system and controlled addition rates are necessary to manage the reaction temperature and prevent thermal runaways.

Troubleshooting Guide

Problem 1: Low Yield of Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate

A systematic approach to diagnosing the cause of low yield is crucial. The following diagram and table outline a troubleshooting workflow.

Caption: Troubleshooting workflow for low product yield.

Table 1: Impact of Reaction Parameters on Yield and Purity

Parameter	Condition A	Condition B	Condition C	Expected Outcome
Base	Sodium Ethoxide	Sodium Hydride (60% in oil)	Potassium tert-butoxide	Sodium hydride often gives higher yields due to the irreversible nature of the initial deprotonation.
Solvent	Toluene	Tetrahydrofuran (THF)	Dioxane	Toluene is often preferred for industrial scale due to its higher boiling point, allowing for a wider operational temperature range.
Temperature	50°C	80°C	110°C (Reflux in Toluene)	Higher temperatures can increase the reaction rate but may also lead to more side products. An optimal temperature, often around 80-100°C, needs to be determined.
Purity (HPLC)	92%	97%	90%	Condition B represents a more optimized set of parameters leading to higher purity.
Yield	75%	88%	72%	Condition B demonstrates a higher yield, likely due to the choice of base and optimized temperature.

Problem 2: Incomplete Reaction or Stall

If the reaction stalls before completion, consider the following diagnostic steps.

Caption: Diagnostic steps for a stalled reaction.

Experimental Protocols

Key Experimental Protocol: Scale-up of Dieckmann Condensation

This protocol is a general guideline for the synthesis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate at a pilot scale.

Materials and Equipment:

• Jacketed glass reactor (e.g., 20 L) with overhead stirrer, condenser, thermocouple, and nitrogen inlet/outlet.

• Addition funnel or pump for controlled addition.

• Diethyl 2-(2-ethoxycarbonyl)phenyl)acetate (starting material).

• Sodium hydride (60% dispersion in mineral oil).

• Anhydrous toluene.

• Glacial acetic acid (for quenching).

• Saturated sodium bicarbonate solution.

• Brine.

• Ethyl acetate (for extraction).

• Anhydrous magnesium sulfate or sodium sulfate (for drying).

• Rotary evaporator.

Procedure:

• Reactor Setup: Ensure the reactor is clean, dry, and purged with nitrogen.

• Base Addition: Under a strong nitrogen counter-flow, charge the reactor with anhydrous toluene. Carefully add the sodium hydride dispersion to the toluene with stirring.

• Heating: Heat the stirred suspension to approximately 80°C.

• Diester Addition: Slowly add the diethyl 2-(2-ethoxycarbonyl)phenyl)acetate to the reactor over a period of 2-4 hours. Monitor the reaction temperature and hydrogen evolution. Maintain the temperature between 80-90°C.

• Reaction Monitoring: After the addition is complete, maintain the reaction at 90-100°C for an additional 2-3 hours. Monitor the reaction progress by a suitable analytical method (e.g., HPLC, TLC).

• Quenching: Cool the reaction mixture to 0-5°C. Slowly and carefully quench the reaction by adding glacial acetic acid until the evolution of hydrogen gas ceases.

• Work-up:

  • Add water to the quenched reaction mixture and stir.

  • Separate the organic layer.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • The crude product can be purified by vacuum distillation or recrystallization. For very high purity, column chromatography may be necessary, but this is less common for large-scale industrial processes.[3]

Table 2: Typical Purification Outcomes

Purification Method	Purity (HPLC)	Yield Recovery	Scale
Vacuum Distillation	95-98%	85-90%	Pilot / Industrial
Recrystallization	>99%	70-80%	Lab / Pilot
Column Chromatography	>99.5%	60-75%	Lab

Reaction Pathway

The synthesis proceeds via the Dieckmann condensation mechanism.

Caption: General reaction pathway for the Dieckmann condensation.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Dieckmann Condensation | NROChemistry [nrochemistry.com]
• 3. Methyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate synthesis - chemicalbook [chemicalbook.com]

Stability issues and degradation pathways of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate. This resource is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guides

This section addresses common issues encountered during the handling, storage, and use of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate in experimental settings.

Issue 1: Inconsistent experimental results or loss of compound activity.

• Question: My experimental results are not reproducible, or the compound seems to have lost its efficacy. What could be the cause?

• Answer: Inconsistent results are often linked to the degradation of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate. As a β-keto ester, this compound is susceptible to hydrolysis and subsequent decarboxylation, especially under non-neutral pH conditions or at elevated temperatures.

  Troubleshooting Steps:

  • Verify Storage Conditions: Ensure the compound is stored in a tightly sealed container in a cool, dry, and dark place. For long-term storage, refrigeration is recommended.

  • Check Solvent Purity: Use anhydrous solvents, as the presence of water can facilitate hydrolysis.

  • Control pH: If working in solution, ensure the pH is neutral and buffered if necessary. Both acidic and basic conditions can catalyze degradation.

  • Monitor Temperature: Avoid high temperatures during your experimental setup and storage.

  • Assess Purity: Before use, verify the purity of your starting material using analytical techniques like HPLC or NMR.

Issue 2: Appearance of unknown peaks in analytical chromatograms (e.g., HPLC, GC-MS).

• Question: I am observing unexpected peaks in my analytical data after my experiment. What are these impurities?

• Answer: The appearance of new peaks likely indicates the formation of degradation products. The primary degradation pathway for ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is hydrolysis of the ester to form 1-oxo-2,3-dihydro-1H-indene-2-carboxylic acid, which can then decarboxylate to 1-indanone.

  Potential Degradation Products:

  • 1-oxo-2,3-dihydro-1H-indene-2-carboxylic acid

  • 1-indanone

  • Products of transesterification if other alcohols are present in the reaction mixture.

  Troubleshooting Steps:

  • Characterize Impurities: If possible, isolate and characterize the unknown peaks using techniques like mass spectrometry and NMR to confirm their identity.

  • Review Experimental Conditions: Analyze your experimental protocol to identify potential triggers for degradation, such as exposure to acid, base, water, or high temperatures.

  • Perform Forced Degradation Study: To confirm the identity of degradants, you can perform a forced degradation study on a pure sample of the compound under various stress conditions (see Experimental Protocols section).

Issue 3: Low yield or formation of side products during synthesis.

• Question: I am synthesizing ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate via Dieckmann condensation and experiencing low yields. What could be the problem?

• Answer: The Dieckmann condensation is an intramolecular Claisen condensation that is sensitive to reaction conditions. Low yields can result from several factors.

  Troubleshooting Steps:

  • Base Selection: Ensure you are using an appropriate base. Sodium ethoxide in ethanol is a common choice. Using a different alkoxide can lead to transesterification, reducing the yield of the desired product. The use of hydroxide bases should be avoided as they can cause irreversible hydrolysis of the ester.[1]

  • Anhydrous Conditions: The reaction is highly sensitive to moisture. Ensure all glassware is oven-dried and solvents are anhydrous.

  • Reaction Temperature: Maintain the appropriate reaction temperature as specified in the protocol.

  • Purity of Starting Material: Use a high-purity diester as the starting material. Impurities can interfere with the cyclization.

Frequently Asked Questions (FAQs)

Stability and Storage

• Q1: What are the optimal storage conditions for ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate?

  • A1: To minimize degradation, the compound should be stored in a tightly sealed, airtight container, protected from light, in a cool and dry environment. For long-term stability, storage at refrigerated temperatures (2-8 °C) is advisable.

• Q2: How stable is this compound in aqueous solutions?

  • A2: Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is susceptible to hydrolysis in aqueous solutions. The rate of hydrolysis is dependent on pH and temperature. It is least stable under acidic and basic conditions. For experimental use, fresh solutions should be prepared, and prolonged storage in aqueous media should be avoided.

• Q3: Is the compound sensitive to light?

Degradation Pathways

• Q4: What is the primary degradation pathway for ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate?

  • A4: The most probable degradation pathway involves two main steps:

    • Hydrolysis: The ethyl ester is hydrolyzed to the corresponding carboxylic acid (1-oxo-2,3-dihydro-1H-indene-2-carboxylic acid). This reaction is catalyzed by acid or base.

    • Decarboxylation: The resulting β-keto acid is thermally unstable and readily loses carbon dioxide to form 1-indanone.

• Q5: Can other degradation reactions occur?

  • A5: Yes, under certain conditions, other reactions are possible:

    • Transesterification: In the presence of other alcohols and a catalyst (acid or base), the ethyl group can be exchanged, leading to a different ester.

    • Oxidation: While less common for this specific structure, strong oxidizing conditions could potentially lead to oxidative degradation products.

Quantitative Stability Data

Specific kinetic data for the degradation of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is not extensively available in the public literature. However, the following table provides a general overview of the expected stability based on the behavior of β-keto esters. Researchers are encouraged to perform their own stability studies under their specific experimental conditions.

Parameter	Condition	Expected Stability	Primary Degradation Pathway
pH	Acidic (e.g., pH < 4)	Low	Acid-catalyzed hydrolysis followed by decarboxylation
Neutral (e.g., pH 6-8)	Moderate	Slow hydrolysis
Basic (e.g., pH > 8)	Low	Base-catalyzed hydrolysis followed by decarboxylation
Temperature	Refrigerated (2-8 °C)	High (in solid form)	-
Room Temperature (20-25 °C)	Moderate (in solid form)	Slow degradation
Elevated (>40 °C)	Low	Accelerated hydrolysis and decarboxylation
Light	UV/Visible Light	Potentially low	Photodegradation (specific pathways not determined)
Oxidation	Presence of Oxidizing Agents	Potentially low	Oxidative degradation

Experimental Protocols

Protocol 1: Synthesis of Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate via Dieckmann Condensation

This protocol is a general procedure based on the Dieckmann condensation of diethyl phthalate derivatives.

Materials:

• Diethyl 2-(ethoxycarbonylmethyl)benzoate

• Sodium ethoxide

• Anhydrous ethanol

• Hydrochloric acid (for workup)

• Diethyl ether or other suitable extraction solvent

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Set up an oven-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Dissolve sodium ethoxide in anhydrous ethanol in the flask under a nitrogen atmosphere.

• Slowly add a solution of diethyl 2-(ethoxycarbonylmethyl)benzoate in anhydrous ethanol to the flask via the dropping funnel with stirring.

• After the addition is complete, heat the mixture to reflux for several hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the reaction mixture with a dilute solution of hydrochloric acid.

• Extract the product with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation under reduced pressure.

Protocol 2: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products.

Materials:

• Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (0.1 M)

• Hydrogen peroxide (3%)

• Methanol or acetonitrile (HPLC grade)

• Water (HPLC grade)

Procedure:

• Acidic Hydrolysis: Dissolve a known amount of the compound in a solution of 0.1 M HCl. Heat the solution (e.g., at 60 °C) for a defined period. Take samples at various time points, neutralize, and analyze by HPLC.

• Basic Hydrolysis: Dissolve the compound in a solution of 0.1 M NaOH. Keep at room temperature or slightly elevated temperature. Take samples, neutralize, and analyze by HPLC.

• Oxidative Degradation: Dissolve the compound in a solution of 3% hydrogen peroxide. Keep at room temperature and protected from light. Analyze samples by HPLC at different time intervals.

• Thermal Degradation: Place the solid compound in a thermostatically controlled oven (e.g., at 70 °C). Take samples at various time points, dissolve in a suitable solvent, and analyze by HPLC.

• Photodegradation: Expose a solution of the compound (in a photostable, transparent container) to a light source (e.g., a UV lamp or a photostability chamber). Analyze samples at different time intervals by HPLC. A control sample should be kept in the dark at the same temperature.

Protocol 3: Stability-Indicating HPLC Method

This is a general template for an HPLC method to separate the parent compound from its potential degradation products. Method optimization will be required.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase:

• A gradient of acetonitrile and water (with 0.1% formic acid or phosphoric acid for better peak shape) is a good starting point.

  • Example gradient: Start with 30% acetonitrile, ramp to 90% over 20 minutes, hold for 5 minutes, and then return to initial conditions.

Method Parameters:

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: Scan for an optimal wavelength using a PDA detector; a starting point could be around 254 nm.

Sample Preparation:

• Dissolve the sample in the mobile phase or a suitable solvent like methanol or acetonitrile to a known concentration.

Visualizations

References

• 1. aklectures.com [aklectures.com]

Chiral separation techniques for enantiomers of indanone derivatives.

Technical Support Center: Chiral Separation of Indanone Derivatives

This guide serves as a technical resource for researchers, scientists, and drug development professionals engaged in the chiral separation of indanone derivatives. It provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols in a direct question-and-answer format to address common challenges encountered during the analytical and preparative separation of these enantiomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary chromatographic techniques used for the chiral separation of indanone enantiomers? The most commonly employed techniques for separating indanone enantiomers are High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Capillary Electrophoresis (CE).[1][2][3] Chiral HPLC, utilizing Chiral Stationary Phases (CSPs), is a powerful and widely used method.[1] SFC is gaining interest as a "greener" alternative, offering faster separations and reduced organic solvent consumption, while CE is valuable for its high efficiency and minimal sample requirements.[4][5][6]

Q2: How do I select the right Chiral Stationary Phase (CSP) for my indanone derivative? Selecting the optimal CSP is the most critical step in method development.[7] Polysaccharide-based (e.g., cellulose or amylose derivatives like Chiralpak® and Chiralcel®) and macrocyclic glycopeptide-based CSPs are versatile and can resolve a broad range of chiral compounds, including indanones.[7][8] The selection process is often empirical.[9] A screening approach, where the compound is tested against a small, diverse set of CSPs under generic conditions, is highly recommended to quickly identify a suitable column.[8]

Q3: What is the difference between direct and indirect chiral separation methods? Direct methods involve the use of a chiral environment, such as a Chiral Stationary Phase (CSP) or a Chiral Mobile Phase Additive (CMPA), to form transient, diastereomeric complexes that allow for separation.[10][11] This is the most common approach. Indirect methods involve derivatizing the enantiomers with a pure chiral derivatizing agent to form stable diastereomers.[12] These diastereomers have different physicochemical properties and can then be separated on a standard achiral column.[11][12]

Q4: Why is the choice of sample solvent critical for chiral analysis? The sample solvent must completely dissolve the analyte without compromising the separation or damaging the column.[13] For many polysaccharide-based CSPs used in normal-phase HPLC, certain solvents like Dichloromethane (DCM) and Tetrahydrofuran (THF) are not recommended as they can damage the stationary phase.[13] It is always best to dissolve the sample directly in the mobile phase to ensure good peak shape and avoid incompatibility issues. If a stronger solvent is required for dissolution, the injection volume should be kept as small as possible.

Troubleshooting Guide

Issue 1: No enantiomeric separation is observed (a single peak).

Q: I've injected my racemic indanone sample, but I am only observing a single, sharp peak. What are the likely causes and how can I fix this? A: This indicates that the chosen chromatographic conditions do not provide any enantioselectivity for your analyte. Consider the following steps:

• Verify CSP Suitability: The selected Chiral Stationary Phase may not be appropriate for your indanone derivative. Screen your compound on different types of CSPs (e.g., if you started with an amylose-based CSP, try a cellulose-based or a macrocyclic glycopeptide CSP).[7][9]

• Change Chromatographic Mode: The interaction mechanism between the analyte and the CSP is highly dependent on the mobile phase. If you are using normal-phase (NP) mode (e.g., hexane/alcohol), switching to reverse-phase (RP) mode (e.g., water/acetonitrile) or polar organic mode may provide the necessary selectivity.[7][14] SFC often provides different and complementary selectivity to HPLC.[4]

• Modify the Mobile Phase: For NP-HPLC, alter the type and percentage of the alcohol modifier (e.g., switch from 2-propanol to ethanol). For RP-HPLC, adjust the pH of the aqueous component or change the organic modifier.[15] The addition of acidic or basic additives (e.g., trifluoroacetic acid, diethylamine) can significantly influence interactions and achieve separation.[15]

Issue 2: Poor resolution between enantiomers (Rs < 1.5).

Q: I can see peak splitting or a shoulder, but the two enantiomer peaks are not baseline resolved. How can I improve the resolution? A: Improving resolution involves enhancing the separation factor (α) and/or the column efficiency (N).

• Optimize Mobile Phase Composition: Systematically vary the percentage of the organic modifier. In normal-phase HPLC, decreasing the alcohol concentration often increases retention and can improve resolution.[9]

• Adjust the Flow Rate: Reducing the flow rate can increase column efficiency and may improve resolution, although this will lengthen the analysis time.

• Lower the Temperature: Operating the column at a lower temperature often enhances enantioselectivity, leading to better separation.[16] However, this can also increase retention time and backpressure. In some cases, higher temperatures may be beneficial, so temperature should be screened.[17]

• Try a Different CSP: If optimization does not yield sufficient resolution, a different CSP with a stronger chiral recognition mechanism for your analyte may be necessary.[7]

Issue 3: Peaks are broad, tailing, or splitting.

Q: My chromatogram shows broad or asymmetric (tailing) peaks, which is affecting my ability to quantify the enantiomers accurately. What could be the problem? A: Poor peak shape can result from chemical, kinetic, or system-related issues.

• Check Sample Overload: Injecting too much sample can lead to peak broadening and fronting. Reduce the injection volume or the sample concentration.

• Assess Sample Solvent Effects: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion. As a best practice, dissolve the sample in the mobile phase.[13]

• Use Mobile Phase Additives: Peak tailing, especially for basic or acidic compounds, can be caused by secondary interactions with the silica support. Adding a small amount of a competing acid (e.g., formic acid, TFA) or base (e.g., DEA, TEA) to the mobile phase can block these sites and improve peak shape.[15]

• Investigate Column Health: The column may be contaminated or degraded. Implement a proper column washing procedure or, if necessary, replace the column.

Issue 4: Retention times are unstable and drifting.

Q: The retention times for my enantiomers are not consistent between injections. What is causing this lack of reproducibility? A: Drifting retention times typically point to an unstable system.

• Ensure Column Equilibration: Chiral separations, particularly in normal-phase mode, can require long equilibration times. Ensure a stable baseline is achieved before starting injections, which may require flushing the column with 10-20 column volumes of the mobile phase.[18]

• Check for Mobile Phase Changes: In normal-phase mode, the mobile phase composition can change due to the evaporation of the more volatile component (e.g., hexane). Prepare fresh mobile phase daily and keep the reservoir bottles covered.

• Control Column Temperature: Fluctuations in ambient temperature can affect retention times. Using a thermostatted column compartment is crucial for reproducible results.[16]

• Beware of "Memory Effects": Additives, especially basic ones, can strongly adsorb to the stationary phase and alter its properties over time.[18] If you switch between methods using different additives, dedicate a column to each method or use a rigorous washing procedure between analyses.[18]

Quantitative Data Summary

The following tables summarize typical starting conditions and performance metrics for the chiral separation of indanone derivatives via HPLC.

Table 1: Comparison of Chiral Stationary Phases and HPLC Conditions for Indanone Derivatives

Chiral Stationary Phase (CSP)	Analyte	Mobile Phase (v/v)	Flow Rate (mL/min)	Resolution (Rs)	Separation Factor (α)	Reference
Chiralpak® IA	2-Ethyl-1-Indanone	n-Hexane / 2-Propanol (90/10)	1.0	2.1	1.35	[1]
Chiralcel® OD-H	2-Ethyl-1-Indanone	n-Hexane / 2-Propanol (90/10)	1.0	1.8	1.28	[1]

| Chiralpak® AD-H | 1-Methylindan-2-one | n-Hexane / 2-Propanol (80/20) | 1.0 | >1.5 | Not Reported |[19] |

Table 2: General Influence of Mobile Phase Modifier on Chiral Separation (Normal Phase)

Parameter Change	Typical Effect on Retention Time	Typical Effect on Resolution (Rs)	Considerations
Decrease % Alcohol Modifier	Increases	Often Increases	May significantly increase analysis time and backpressure.
Increase % Alcohol Modifier	Decreases	Often Decreases	Can be used to speed up analysis if resolution is already sufficient.
Change Alcohol Type (e.g., IPA to EtOH)	Varies	Varies	Can significantly alter selectivity (α) due to different hydrogen bonding interactions.

| Add Acidic/Basic Modifier | Varies | Varies | Primarily used to improve peak shape but can also change selectivity.[15] |

Experimental Protocols

Protocol 1: Chiral HPLC Separation of 2-Ethyl-1-Indanone Enantiomers

This protocol is adapted from a documented method for the enantioseparation of 2-ethyl-1-indanone.[1]

• Objective: To separate the (S) and (R) enantiomers of 2-ethyl-1-indanone using chiral HPLC with UV detection.

• Instrumentation & Materials:

  • HPLC system with a UV detector.

  • Chiral Stationary Phase: Chiralpak® IA column (amylose tris(3,5-dimethylphenylcarbamate) coated on silica gel).

  • Racemic 2-ethyl-1-indanone standard.

  • HPLC-grade n-hexane and 2-propanol.

• Procedure:

  • Mobile Phase Preparation: Prepare the mobile phase by mixing n-hexane and 2-propanol in a 90:10 volume-to-volume ratio. Degas the mobile phase using sonication or vacuum filtration before use.

  • HPLC System Setup:

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: Ambient (use a thermostatted compartment for better reproducibility).

    • Detection Wavelength: 254 nm.

  • Sample Preparation: Prepare a standard solution of racemic 2-ethyl-1-indanone in the mobile phase at a concentration of approximately 1.0 mg/mL.

  • Column Equilibration: Equilibrate the Chiralpak® IA column with the mobile phase at the set flow rate until a stable baseline is observed (typically 30-60 minutes).

  • Injection: Inject 10 µL of the prepared sample solution onto the column.[1]

  • Data Acquisition: Record the chromatogram for a sufficient duration to allow both enantiomer peaks to elute. Identify the peaks and calculate the resolution (Rs) and separation factor (α).

Visualized Workflows and Logic

The following diagrams illustrate key workflows and decision-making processes in chiral method development and troubleshooting.

Caption: Workflow for Chiral Method Development.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Supercritical fluid chromatography for the enantioseparation of pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. selvita.com [selvita.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. phx.phenomenex.com [phx.phenomenex.com]
• 10. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 11. globalresearchonline.net [globalresearchonline.net]
• 12. Chiral Chromatography: Separating Twins | Stereochemistry [blogs.ntu.edu.sg]
• 13. reddit.com [reddit.com]
• 14. chiraltech.com [chiraltech.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. On Solute Recovery and Productivity in Chiral Resolution through Solid-State Deracemization by Temperature Cycling - PMC [pmc.ncbi.nlm.nih.gov]
• 18. chromatographytoday.com [chromatographytoday.com]
• 19. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of HPLC and GC-MS for Purity Determination of Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity for pharmaceutical intermediates is a critical aspect of drug development and quality control. Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate, a key building block in the synthesis of various pharmaceutical agents, requires robust analytical methods to ensure its quality and consistency. This guide provides a comprehensive comparative analysis of two powerful analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the purity assessment of this β-keto ester.

Introduction to the Analyte and Analytical Challenges

Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is a cyclic β-keto ester. The presence of both a ketone and an ester functional group, along with a chiral center, introduces specific analytical challenges. Notably, β-keto esters can exist in equilibrium with their enol tautomer, which can affect chromatographic behavior. Furthermore, the thermal stability of the molecule is a crucial consideration, particularly for GC-based methods. Potential impurities may arise from the synthetic route, including unreacted starting materials, byproducts from side reactions, and degradation products.

High-Performance Liquid Chromatography (HPLC) for Purity Analysis

HPLC is a cornerstone technique in pharmaceutical analysis, particularly for compounds that are non-volatile or thermally labile.[1][2] It offers high resolution, sensitivity, and reproducibility for the quantification of active pharmaceutical ingredients and the detection of impurities.[1]

Experimental Protocol: HPLC-UV

A reversed-phase HPLC method with UV detection is proposed for the routine purity analysis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

  • Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid).

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

• Sample Preparation: A stock solution of the sample is prepared in acetonitrile at a concentration of 1 mg/mL. Working solutions are prepared by diluting the stock solution with the mobile phase.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity Analysis

GC-MS is a highly sensitive and specific technique ideal for the analysis of volatile and thermally stable compounds.[2] The coupling of gas chromatography with mass spectrometry provides excellent separation and definitive identification of analytes.[1]

Experimental Protocol: GC-MS

A capillary GC-MS method is proposed for the identification and quantification of volatile impurities and the assessment of the main component's purity, provided it exhibits sufficient thermal stability.

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (e.g., a single quadrupole or time-of-flight analyzer).

• Chromatographic Conditions:

  • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.

  • Inlet Temperature: 250 °C

  • Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

  • Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 40-450

• Sample Preparation: The sample is dissolved in a volatile solvent such as dichloromethane or ethyl acetate to a concentration of 1 mg/mL.

Comparative Data Presentation

The following table summarizes the expected performance characteristics of the proposed HPLC and GC-MS methods for the purity analysis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate. This data is representative and may vary based on the specific instrumentation and experimental conditions.

Parameter	HPLC-UV	GC-MS
Limit of Detection (LOD)	~0.01%	~0.001%
Limit of Quantitation (LOQ)	~0.03%	~0.003%
Linearity (r²)	>0.999	>0.998
Precision (%RSD)	< 2%	< 5%
Accuracy (% Recovery)	98-102%	95-105%
Analysis Time	15-30 min	20-40 min
Compound Volatility	Not required	Required
Thermal Stability	Not a concern	Critical

Method Selection and Rationale

The choice between HPLC and GC-MS depends on the specific requirements of the analysis.

Caption: Logical flow for selecting between HPLC and GC-MS.

For routine purity testing and quantification of the main component and known non-volatile impurities, HPLC-UV is the recommended method . Its robustness, precision, and applicability to a wide range of compounds without the requirement of volatility make it a reliable choice for quality control environments.

GC-MS excels in the identification of unknown volatile impurities and can offer higher sensitivity for trace analysis. However, the potential for on-column transesterification or thermal degradation of the β-keto ester moiety must be carefully evaluated.[3] If the compound is found to be thermally labile, derivatization may be necessary to improve its volatility and stability for GC analysis.

Experimental Workflow Comparison

The following diagram illustrates the typical experimental workflows for both HPLC and GC-MS analysis.

References

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Anti-inflammatory Activity of Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate and Ibuprofen

This guide provides a comparative overview of the anti-inflammatory properties of the well-established non-steroidal anti-inflammatory drug (NSAID) ibuprofen and the investigational compound ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate. While direct comparative studies are not extensively available, this document synthesizes existing data on ibuprofen and related 1-indanone derivatives to offer a predictive comparison and outlines the standard experimental protocols required for a definitive assessment.

Introduction and Mechanisms of Action

Ibuprofen is a widely used NSAID that exerts its anti-inflammatory, analgesic, and antipyretic effects primarily through the non-selective inhibition of cyclooxygenase (COX) enzymes, COX-1 and COX-2. By blocking these enzymes, ibuprofen prevents the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.

Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate belongs to the 1-indanone class of compounds. Derivatives of 1-indanone have demonstrated a broad range of biological activities, including anti-inflammatory effects.[1][2] Their mechanism of action is thought to be multifactorial, potentially involving the inhibition of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), as well as the suppression of nitric oxide (NO) production.[3][4] Some indanone derivatives may also exert their effects through the modulation of signaling pathways like NF-κB.[3][4]

Signaling Pathways in Inflammation

The primary pathway affected by ibuprofen is the arachidonic acid cascade, where it inhibits COX enzymes. The anti-inflammatory action of many 1-indanone derivatives is often assessed via their impact on the lipopolysaccharide (LPS)-induced inflammatory pathway in macrophages, which involves the activation of transcription factors like NF-κB and the subsequent release of inflammatory mediators.

Caption: Inflammatory pathways targeted by Ibuprofen and 1-Indanone derivatives.

Quantitative Data Comparison

Direct comparative data for ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is limited. The following tables present representative data for ibuprofen and serve as a template for how the test compound would be evaluated and compared.

Table 1: In Vitro Anti-inflammatory Activity (Representative Data)

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	COX-2 Selectivity Index (IC₅₀ COX-1/IC₅₀ COX-2)	NO Inhibition IC₅₀ (µM) in LPS-stimulated RAW 264.7 cells
Ibuprofen	12.9[5]	31.4[5]	0.41[5]	>100
Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate	Data Not Available	Data Not Available	Data Not Available	Data Not Available

| Celecoxib (Reference) | 15 | 0.04 | 375 | N/A |

Table 2: In Vivo Anti-inflammatory Activity (Representative Data)

Compound	Dose (mg/kg)	Edema Inhibition (%) (Carrageenan-induced paw edema model)
Ibuprofen	40	~55-65%[6]
Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate	Data Not Available	Data Not Available

| Indomethacin (Reference) | 5 | ~50-60%[7] |

Experimental Protocols

A direct comparison would necessitate standardized assays. Below are detailed protocols for key experiments.

Caption: Workflow for comparing anti-inflammatory compounds.

4.1. In Vitro Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

This assay determines a compound's ability to inhibit the two main COX isoforms.

• Principle: The peroxidase activity of COX is measured colorimetrically by monitoring the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD).[8]

• Materials: Ovine COX-1 or human recombinant COX-2 enzyme, assay buffer (0.1 M Tris-HCl, pH 8.0), heme, arachidonic acid (substrate), test compounds, ibuprofen (reference), 96-well plates, microplate reader.[8][9]

• Procedure:

  • Prepare solutions of test compounds and ibuprofen in a suitable solvent (e.g., DMSO).

  • In a 96-well plate, add assay buffer, heme, and the respective COX enzyme (COX-1 or COX-2) to each well.[9]

  • Add various concentrations of the test compounds or ibuprofen. Include a control group with no inhibitor.

  • Pre-incubate the plate at room temperature for 15 minutes to allow inhibitor binding.[9]

  • Initiate the reaction by adding arachidonic acid.

  • Incubate at 37°C for 10 minutes.[9]

  • Measure the absorbance at 590-611 nm to quantify TMPD oxidation.[8]

• Data Analysis: Calculate the percentage of inhibition for each concentration relative to the control. Determine the IC₅₀ value (the concentration causing 50% inhibition) by plotting percentage inhibition against the logarithm of the compound concentration.[10]

4.2. In Vitro Lipopolysaccharide (LPS)-Induced Cytokine Release in Macrophages

This assay assesses the effect of the compounds on the production of inflammatory mediators in immune cells.

• Principle: Murine macrophage cells (e.g., RAW 264.7 or J774A.1) are stimulated with LPS to produce pro-inflammatory cytokines (TNF-α, IL-6) and nitric oxide (NO). The concentration of these mediators in the cell culture supernatant is measured after treatment with the test compounds.[11][12]

• Materials: RAW 264.7 cells, DMEM media, Fetal Bovine Serum (FBS), LPS, test compounds, ibuprofen, Griess Reagent (for NO measurement), ELISA kits for TNF-α and IL-6.[12][13]

• Procedure:

  • Seed RAW 264.7 cells in 24-well plates and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the test compounds or ibuprofen for 1 hour.[12]

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 18-24 hours.[12]

  • Collect the cell culture supernatants.

  • NO Measurement: Mix the supernatant with Griess Reagent and measure the absorbance at 540 nm.

  • Cytokine Measurement: Determine the concentrations of TNF-α and IL-6 in the supernatant using specific ELISA kits according to the manufacturer's instructions.[11][13]

• Data Analysis: Calculate the percentage inhibition of NO, TNF-α, and IL-6 production for each compound concentration compared to the LPS-only control. Determine IC₅₀ values where applicable.

4.3. In Vivo Carrageenan-Induced Paw Edema Assay

This is a standard model for evaluating acute anti-inflammatory activity in vivo.

• Principle: Inflammation is induced by injecting carrageenan into the subplantar tissue of a rat's hind paw. The increase in paw volume (edema) is measured over time. The ability of a test compound to reduce this swelling indicates its anti-inflammatory effect.[14][15]

• Animals: Male Wistar or Sprague-Dawley rats (180-250 g).[7][16]

• Procedure:

  • Divide animals into groups (vehicle control, ibuprofen-treated, and test compound-treated groups).

  • Administer the test compounds and ibuprofen orally or intraperitoneally 30-60 minutes before the carrageenan injection.[7][15]

  • Measure the initial paw volume of the right hind paw using a plethysmometer.

  • Inject 0.1 mL of 1% w/v carrageenan solution into the subplantar region of the right hind paw.[7][16]

  • Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.[7]

• Data Analysis: The percentage inhibition of edema is calculated for each group at each time point using the formula:

  • % Inhibition = [(Vc - Vt) / Vc] x 100

  • Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.[16]

Conclusion

Ibuprofen is a well-characterized, non-selective COX inhibitor. Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate, as a member of the 1-indanone family, represents a class of compounds with demonstrated anti-inflammatory potential, likely acting through the inhibition of pro-inflammatory cytokines and other mediators. To establish a definitive comparison, the experimental protocols outlined in this guide should be performed. The resulting data will allow for a robust assessment of the relative potency, mechanism of action, and potential therapeutic advantages of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate over established NSAIDs like ibuprofen.

References

• 1. researchgate.net [researchgate.net]
• 2. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 3. Discovery of novel sesquistilbene indanone analogues as potent anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis, and structure–activity relationships of 2-benzylidene-1-indanone derivatives as anti-inflammatory agents for treatment of acute lung injury - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, Synthesis, Anti-Inflammatory Activity, DFT Modeling and Docking Study of New Ibuprofen Derivatives | MDPI [mdpi.com]
• 6. phytopharmajournal.com [phytopharmajournal.com]
• 7. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Macrophage Inflammatory Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. IL-21 Modulates Release of Proinflammatory Cytokines in LPS-Stimulated Macrophages through Distinct Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 14. inotiv.com [inotiv.com]
• 15. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 16. bio-protocol.org [bio-protocol.org]

Unveiling the Anticancer Potential: A Comparative Analysis of Indanone Derivatives' Cytotoxicity

For Immediate Release

Researchers, scientists, and drug development professionals now have access to a comprehensive comparison of the cytotoxic effects of various indanone derivatives on a range of cancer cell lines. This guide summarizes key quantitative data, details experimental protocols, and visualizes the underlying mechanisms of action to provide a valuable resource for advancing cancer research. The data indicates that certain indanone derivatives exhibit potent cytotoxic activity, often surpassing existing chemotherapeutic agents in preclinical studies.

Comparative Cytotoxicity of Indanone Derivatives (IC50 Values)

The following table summarizes the half-maximal inhibitory concentration (IC50) values of several indanone derivatives against various cancer cell lines. Lower IC50 values indicate greater potency.

Indanone Derivative Class	Specific Derivative	Cancer Cell Line	Cell Line Type	IC50 (µM)	Reference
2-Benzylidene-1-indanones	Not specified	MCF-7	Breast	0.01 - 0.88	[1][2]
Not specified	HCT	Colon	0.01 - 0.88	[1][2]
Not specified	THP-1	Leukemia	0.01 - 0.88	[1][2]
Not specified	A549	Lung	0.01 - 0.88	[1][2]
Thiazolyl Hydrazone Derivatives	ITH-6	HT-29	Colon (p53 mutant)	0.44	[3][4]
ITH-6	COLO 205	Colon (p53 mutant)	0.98	[3][4]
ITH-6	KM 12	Colon (p53 mutant)	0.41	[3][4]
Four active compounds	Various Colon	Colon	0.41 - 6.85	[3][4][5]
3-Arylindanone Derivatives	(R)-9k	HCT116	Colon	Sub-micromolar	[6][7]
(R)-9k	SW480	Colon	Sub-micromolar	[6][7]
(R)-9k	SW620	Colon	Sub-micromolar	[6][7]
Estrogen Receptor β Modulator	SL-30 (Compound 4)	MCF-7	Breast	7.16	[6]
SL-30 (Compound 4)	MDA-MB-231	Breast	3.94	[6]
Indanocine	Indanocine	MCF-7/ADR	Breast (Multidrug-resistant)	More sensitive than parental	[8][9]
Indanocine	MES-SA/DX5	- (Multidrug-resistant)	More sensitive than parental	[8]
Indanocine	HL-60/ADR	- (Multidrug-resistant)	More sensitive than parental	[8]
Spiroisoxazoline Derivatives	Compound 9f	MCF-7	Breast	0.03	[10]

Experimental Protocols

The cytotoxicity of the indanone derivatives was primarily evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay .[8] This colorimetric assay is a standard method for assessing cell metabolic activity and, by extension, cell viability.

Detailed Methodology for MTT Assay:

• Cell Seeding: Cancer cells are seeded into 96-well plates at a specific density and allowed to adhere and grow for 24 hours.

• Compound Treatment: The cells are then treated with various concentrations of the indanone derivatives for a specified period, typically 72 hours.[8]

• MTT Incubation: After the treatment period, the culture medium is removed, and a solution of MTT is added to each well. The plates are then incubated to allow viable cells with active mitochondrial dehydrogenases to convert the yellow MTT into a blue formazan product.[8]

• Solubilization: The formazan crystals are dissolved by adding a solubilization solution, such as dimethyl sulfoxide (DMSO).

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a specific wavelength.

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability relative to untreated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then determined from the dose-response curve.

Mechanism of Action: Tubulin Polymerization Inhibition

A primary mechanism by which many indanone derivatives exert their cytotoxic effects is through the inhibition of tubulin polymerization.[1][3][11] This disruption of microtubule dynamics leads to cell cycle arrest, primarily in the G2/M phase, and subsequently induces apoptosis (programmed cell death).[3][6][11]

References

• 1. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 2. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-cancer effect of Indanone-based thiazolyl hydrazone derivative on colon cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anticancer effect of Indanone-based thiazolyl hydrazone derivative on p53 mutant colorectal cancer cell lines: An in vitro and in vivo study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anticancer effect of Indanone-based thiazolyl hydrazone derivative on p53 mutant colorectal cancer cell lines: An in vitro and in vivo study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of novel tubulin CBSI (R)-9k from the indanone scaffold for the treatment of colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of novel tubulin CBSI (R)-9k from the indanone scaffold for the treatment of colorectal cancer - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. academic.oup.com [academic.oup.com]
• 9. Indanocine, a microtubule-binding indanone and a selective inducer of apoptosis in multidrug-resistant cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Design, synthesis and biological evaluation of novel indanone containing spiroisoxazoline derivatives with selective COX-2 inhibition as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to a Validated HPLC Method for the Quantification of Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide presents a newly validated High-Performance Liquid Chromatography (HPLC) method for the accurate and precise quantification of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate, a key intermediate in various synthetic processes. The performance of this new method is compared against a conventional method to highlight its improved reliability and efficiency. All experimental data and protocols are based on established principles of analytical method validation as outlined by the International Council for Harmonisation (ICH) guidelines.[1][2][3][4]

Introduction

The accurate quantification of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is critical for ensuring the quality and consistency of pharmaceutical manufacturing processes. This guide details the validation of a novel, rapid, and robust reversed-phase HPLC (RP-HPLC) method and compares it with a standard, previously utilized analytical approach. The validation encompasses key analytical performance parameters, including specificity, linearity, accuracy, precision, and robustness, demonstrating the new method's suitability for its intended purpose in a regulated environment.[3][5]

Experimental Protocols

Materials and Reagents

• Reference Standard: Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate (purity > 99.5%)

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), and ultrapure water.

• Mobile Phase: A filtered and degassed mixture of acetonitrile and water.

• Sample Diluent: Mobile phase.

Instrumentation and Chromatographic Conditions

A comparative summary of the chromatographic conditions for the new and conventional methods is presented below.

Parameter	New Validated HPLC Method	Conventional HPLC Method
HPLC System	Agilent 1260 Infinity II or equivalent	Standard HPLC system with UV detector
Column	C18, 4.6 x 150 mm, 3.5 µm	C18, 4.6 x 250 mm, 5 µm
Mobile Phase	Acetonitrile:Water (60:40 v/v)	Methanol:Water (70:30 v/v)
Flow Rate	1.0 mL/min	1.2 mL/min
Detection Wavelength	245 nm	254 nm
Injection Volume	10 µL	20 µL
Column Temperature	30°C	Ambient
Run Time	8 minutes	15 minutes

Validation Procedure

The new HPLC method was validated according to ICH Q2(R1) guidelines for the following parameters:[2][3][4]

• System Suitability: The system suitability was evaluated by injecting six replicate injections of the standard solution. The acceptance criteria included a relative standard deviation (RSD) of not more than 2.0% for the peak area and retention time.[6]

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present was determined by analyzing a placebo and a spiked sample.[7][8]

• Linearity: The linearity was established by analyzing five concentrations of the reference standard ranging from 50% to 150% of the target concentration. A calibration curve of peak area versus concentration was plotted, and the correlation coefficient (r²) was determined.[8]

• Accuracy: The accuracy of the method was determined by recovery studies.[9] Known amounts of the analyte were added to a placebo at three concentration levels (80%, 100%, and 120%), and the percentage recovery was calculated.

• Precision:

  • Repeatability (Intra-day Precision): Assessed by analyzing six replicate samples of the same concentration on the same day.[5]

  • Intermediate Precision (Inter-day Ruggedness): Assessed by analyzing the same sample on two different days by two different analysts using different instruments.[1]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined based on the standard deviation of the response and the slope of the calibration curve.

• Robustness: The robustness of the method was evaluated by intentionally varying chromatographic parameters such as flow rate (±0.1 mL/min), mobile phase composition (±2%), and column temperature (±2°C).

Results and Data Comparison

The following tables summarize the quantitative data obtained during the validation of the new HPLC method and compare it with the performance of the conventional method.

Table 1: System Suitability

Parameter	New Validated HPLC Method	Conventional HPLC Method	Acceptance Criteria
Retention Time (min)	4.5	9.2	-
%RSD of Peak Area	0.85%	1.78%	≤ 2.0%
Tailing Factor	1.1	1.6	≤ 2.0
Theoretical Plates	> 5000	> 2500	> 2000

Table 2: Linearity

Parameter	New Validated HPLC Method	Conventional HPLC Method	Acceptance Criteria
Range (µg/mL)	10 - 150	25 - 200	-
Correlation Coefficient (r²)	0.9998	0.9985	≥ 0.999
Y-intercept	1250	3500	-

Table 3: Accuracy (% Recovery)

Concentration Level	New Validated HPLC Method	Conventional HPLC Method	Acceptance Criteria
80%	99.5%	97.8%	98.0% - 102.0%
100%	100.2%	102.5%	98.0% - 102.0%
120%	100.8%	103.1%	98.0% - 102.0%

Table 4: Precision (%RSD)

Precision Type	New Validated HPLC Method	Conventional HPLC Method	Acceptance Criteria
Repeatability	0.95%	1.85%	≤ 2.0%
Intermediate Precision	1.10%	2.45%	≤ 2.0%

Table 5: LOD, LOQ, and Robustness

Parameter	New Validated HPLC Method	Conventional HPLC Method
LOD (µg/mL)	0.5	2.0
LOQ (µg/mL)	1.5	6.0
Robustness	Passed	Minor variations affect results

Mandatory Visualizations

The following diagram illustrates the logical workflow of the HPLC method validation process.

Caption: HPLC Method Validation Workflow.

Discussion and Conclusion

The newly developed and validated HPLC method for the quantification of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate demonstrates significant improvements over the conventional method. The shorter run time of 8 minutes, compared to 15 minutes, increases sample throughput. The system suitability results, including a lower RSD for peak area and a better tailing factor, indicate a more stable and reliable chromatographic system.

The new method exhibits excellent linearity with a correlation coefficient of 0.9998 over the concentration range of 10-150 µg/mL. The accuracy, with recovery values between 99.5% and 100.8%, is well within the acceptable limits and shows less variability than the conventional method. Furthermore, the superior precision, with RSD values for repeatability and intermediate precision below 1.2%, highlights the method's reproducibility. The lower LOD and LOQ indicate a higher sensitivity, which is crucial for the detection of low-level impurities. Finally, the method proved to be robust under minor variations in experimental conditions.

References

• 1. pharmtech.com [pharmtech.com]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. database.ich.org [database.ich.org]
• 4. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 5. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 6. globalresearchonline.net [globalresearchonline.net]
• 7. aaps.ca [aaps.ca]
• 8. assayprism.com [assayprism.com]
• 9. media.neliti.com [media.neliti.com]

A Researcher's Guide to Substituted Indanone Synthesis: A Comparative Analysis of Yield and Cost

For chemists engaged in pharmaceutical research and drug development, the indanone scaffold is a privileged structure, forming the core of numerous therapeutic agents. The efficient and economical synthesis of substituted indanones is therefore a critical consideration in the early stages of discovery and process development. This guide provides an objective comparison of common synthetic routes to substituted indanones, with a focus on reaction yield and estimated cost, supported by experimental data.

At a Glance: Performance of Key Synthetic Routes

The selection of a synthetic strategy for a substituted indanone is often a balance between reagent cost, achievable yield, and compatibility with various functional groups. The following table summarizes the key performance indicators for three prominent methods: Intramolecular Friedel-Crafts Acylation, Nazarov Cyclization, and a modern Palladium-Catalyzed Heck-Aldol Annulation.

Synthetic Route	Starting Materials	Key Reagents/Catalysts	Typical Yield (%)	Estimated Reagent Cost per Gram of Product*
Intramolecular Friedel-Crafts Acylation	3-Arylpropanoic Acid	Polyphosphoric Acid (PPA) or AlCl₃/Oxalyl Chloride	60-95%	~$5 - $15
Nazarov Cyclization	Chalcone Derivative	Trifluoroacetic Acid (TFA) or Lewis Acids (e.g., Cu(OTf)₂)	70-90%	~$10 - $25
Palladium-Catalyzed Heck-Aldol Annulation	o-Bromobenzaldehyde, Vinyl Ether	Pd(OAc)₂, dppp, Et₃N	65-85%	~$30 - $50+

*Disclaimer: The estimated reagent cost is based on an analysis of catalog prices for starting materials and key reagents from various suppliers for the synthesis of a representative substituted indanone (e.g., 4-methyl-1-indanone or a dimethoxy-1-indanone) on a laboratory scale. Prices are subject to change and may vary based on supplier, purity, and scale. This estimate does not include the cost of solvents, workup materials, or labor.

In-Depth Analysis of Synthetic Pathways

Intramolecular Friedel-Crafts Acylation

This classical approach remains a workhorse for the synthesis of 1-indanones due to its reliability and the commercial availability of starting materials.[1][2] The reaction typically proceeds via the cyclization of a 3-arylpropanoic acid or its corresponding acyl chloride.

Advantages:

• Cost-Effective: The starting materials, 3-arylpropanoic acids, are often commercially available or readily prepared. The catalysts, such as polyphosphoric acid (PPA) and aluminum chloride (AlCl₃), are inexpensive bulk chemicals.[3][4][5][6]

• High Yields: For many substrates, this method provides good to excellent yields.[3]

Disadvantages:

• Harsh Conditions: The use of strong acids like PPA or AlCl₃ can limit the substrate scope, as acid-sensitive functional groups may not be tolerated.

• Regioselectivity Issues: In cases of polysubstituted aromatic rings, mixtures of regioisomers can be formed.

Nazarov Cyclization

The Nazarov cyclization is a powerful method for constructing five-membered rings, including the indanone core.[4] This acid-catalyzed 4π-electrocyclization of divinyl ketones (often derived from chalcones) offers a versatile route to substituted indanones.

Advantages:

• Good Yields and Versatility: This method can provide high yields for a variety of substituted indanones.

• Access to Complex Scaffolds: The modular nature of chalcone synthesis allows for the introduction of diverse substitution patterns on the final indanone product.

Disadvantages:

• Starting Material Cost: Substituted chalcones may require multi-step synthesis, potentially increasing the overall cost and time.

• Stoichiometric Acid Requirement: While catalytic versions exist, many protocols still employ stoichiometric amounts of strong acids.[4]

Palladium-Catalyzed Heck-Aldol Annulation

Modern transition-metal-catalyzed methods have emerged as elegant alternatives, offering milder reaction conditions and broader functional group tolerance.[2] A notable example is the palladium-catalyzed one-pot synthesis of 1-indanones from o-bromobenzaldehydes and vinyl ethers.[2]

Advantages:

• Milder Conditions: This approach avoids the use of strong acids, making it compatible with a wider range of functional groups.

• Convergent Synthesis: This one-pot reaction builds complexity rapidly from readily available starting materials.

Disadvantages:

• Catalyst and Ligand Cost: Palladium catalysts and phosphine ligands can be expensive, significantly impacting the overall cost of the synthesis, especially on a larger scale.[7]

• Reaction Optimization: These reactions can be sensitive to reaction conditions and may require careful optimization for each specific substrate.

Experimental Protocols

Protocol 1: Intramolecular Friedel-Crafts Acylation of 3-(m-tolyl)propanoic acid[9]

Materials:

• 3-(m-tolyl)propanoic acid

• Polyphosphoric acid (PPA)

• Crushed ice

• Saturated sodium bicarbonate solution

• Dichloromethane

• Anhydrous sodium sulfate

Procedure:

• To a round-bottom flask, add 3-(m-tolyl)propanoic acid and polyphosphoric acid.

• Heat the mixture with stirring at 80-90°C for 30-60 minutes.

• Cool the reaction mixture to room temperature and then carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the acidic solution with a saturated solution of sodium bicarbonate.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 4-methyl-1-indanone.

Protocol 2: Nazarov Cyclization of a Chalcone Derivative[4]

Materials:

• Chalcone derivative

• Trifluoroacetic acid (TFA)

• Dichloromethane

• Saturated sodium bicarbonate solution

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• Dissolve the chalcone derivative in dichloromethane in a round-bottom flask.

• Add trifluoroacetic acid to the solution and stir the mixture at room temperature. Monitor the reaction progress by TLC.

• Upon completion, carefully neutralize the excess TFA with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography to afford the desired indanone.

Protocol 3: Palladium-Catalyzed One-Pot Heck-Aldol Annulation[2]

Materials:

• 2-bromobenzaldehyde

• 2-hydroxyethyl vinyl ether

• Palladium(II) acetate (Pd(OAc)₂)

• 1,3-Bis(diphenylphosphino)propane (dppp)

• Triethylamine (Et₃N)

• Acetonitrile

• 3 M HCl

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere, add 2-bromobenzaldehyde, 2-hydroxyethyl vinyl ether, Pd(OAc)₂, dppp, and triethylamine in acetonitrile.

• Seal the tube and heat the reaction mixture at the desired temperature (e.g., 115-145°C) until the starting material is consumed (monitored by TLC or GC).

• Cool the reaction mixture to room temperature and add 3 M HCl. Stir for 1 hour to facilitate hydrolysis to the indanone.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the corresponding 3-hydroxy-1-indanone, which can be subsequently dehydrated to the indanone.

Decision Workflow and Experimental Overview

The selection of an appropriate synthetic route depends on a multitude of factors. The following diagram illustrates a logical workflow to guide this decision-making process.

References

• 1. Dichloromethane, 2.5 l, CAS No. 75-09-2 | Solvents ROTISOLV® for HPLC | HPLC | Liquid chromatography (LC, HPLC, LC-MS) | Chromatography | Applications | Carl ROTH - International [carlroth.com]
• 2. HPLC-UV Grade Ethyl Acetate, 1 gal. for sale. Buy from The Science Company. [sciencecompany.com]
• 3. benchchem.com [benchchem.com]
• 4. n-Hexane, HPLC Grade, 95% min 1 L | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. researchgate.net [researchgate.net]
• 6. 039199.M1 [thermofisher.com]
• 7. dir.indiamart.com [dir.indiamart.com]

A Comparative Analysis of Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate and Related Indanone Derivatives as Enzyme Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the enzyme inhibitory activities of indanone derivatives, with a focus on the potential cross-reactivity of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate. While direct cross-reactivity studies on this specific compound are not extensively available in the public domain, this document synthesizes existing data on structurally related indanone analogs to provide insights into their potential interactions with various enzyme targets. The information is presented to aid in the design of further experimental studies and to highlight the therapeutic potential of the indanone scaffold.

The indanone core is a versatile structure found in numerous biologically active compounds. Derivatives of 1-indanone have shown a range of pharmacological activities, including inhibition of enzymes central to the pathophysiology of neurodegenerative diseases and inflammation. This has generated significant interest in exploring their potential as multi-target-directed ligands.

Comparative Inhibitory Activity of Indanone Derivatives

To facilitate a comparative analysis, the following table summarizes the in vitro inhibitory activities (IC₅₀ values) of various indanone derivatives against key enzyme targets implicated in different disease pathways. The selection of compounds is based on available data and structural relevance to ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

Compound/Derivative	Target Enzyme	IC₅₀ (µM)	Therapeutic Area
Donepezil (Indanone-piperidine derivative)	Acetylcholinesterase (AChE)	0.023	Alzheimer's Disease
Butyrylcholinesterase (BuChE)	3.6	Alzheimer's Disease
Indanone Derivative 9	Acetylcholinesterase (AChE)	0.0148	Alzheimer's Disease
Butyrylcholinesterase (BuChE)	1.23	Alzheimer's Disease
Indanone Derivative 14	Acetylcholinesterase (AChE)	0.0186	Alzheimer's Disease
Butyrylcholinesterase (BuChE)	2.45	Alzheimer's Disease
2-benzylidene-1-indanone (Compound 4d)	IL-6 release inhibition (%)	69.28% (at 10 µM)	Inflammation
TNF-α release inhibition (%)	83.73% (at 10 µM)	Inflammation
Indanone Derivative C5	Acetylcholinesterase (AChE)	1.16	Vascular Dementia
Anti-platelet aggregation	4.92	Vascular Dementia

Note: The IC₅₀ values are sourced from various studies and experimental conditions may differ. This table is intended for comparative purposes.

The data indicates that the indanone scaffold is a potent inhibitor of cholinesterases, with some derivatives showing nanomolar efficacy against AChE. The inhibitory activity against BuChE is generally lower, suggesting a degree of selectivity. Furthermore, modifications to the indanone ring, such as the introduction of a benzylidene group, can impart anti-inflammatory properties, as evidenced by the inhibition of pro-inflammatory cytokine release.

Given its core structure, it is plausible that ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate could exhibit inhibitory activity against some of these enzymes. However, the ethyl carboxylate group at the 2-position will significantly influence its binding characteristics compared to the derivatives listed above. Experimental verification is essential to determine its specific inhibitory profile and cross-reactivity.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are outlines of standard protocols for the key enzyme inhibition assays discussed.

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This spectrophotometric method is widely used to screen for AChE inhibitors.

Principle: The assay measures the activity of AChE by monitoring the formation of the yellow-colored product, 5-thio-2-nitrobenzoate, which results from the reaction of dithiobisnitrobenzoate (DTNB) with thiocholine, a product of acetylthiocholine hydrolysis by AChE.

Procedure:

• Reagent Preparation: Prepare a phosphate buffer (pH 8.0), a solution of DTNB in the buffer, a solution of the substrate acetylthiocholine iodide (ATCI) in deionized water, and the test compound at various concentrations.

• Assay in 96-well plate:

  • Blank: 150 µL Phosphate Buffer + 10 µL DTNB + 10 µL ATCI.

  • Control (100% activity): 140 µL Phosphate Buffer + 10 µL AChE solution + 10 µL DTNB + 10 µL solvent for the test compound.

  • Test Sample: 140 µL Phosphate Buffer + 10 µL AChE solution + 10 µL DTNB + 10 µL of the test compound solution.

• Pre-incubation: Mix the buffer, AChE solution, DTNB, and test compound/solvent in the respective wells and incubate for 10 minutes at 25°C.

• Reaction Initiation: Add 10 µL of the ATCI solution to each well to start the reaction.

• Measurement: Immediately measure the increase in absorbance at 412 nm at regular intervals for 10-15 minutes using a microplate reader.

• Data Analysis: Calculate the rate of reaction (ΔAbs/min). The percentage of inhibition is determined by comparing the rates of the test sample with the control. The IC₅₀ value is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Monoamine Oxidase (MAO-A and MAO-B) Inhibition Assay (MAO-Glo™ Assay)

This is a luminescence-based assay for the sensitive detection of MAO activity.

Principle: The assay utilizes a luminogenic MAO substrate that is converted by MAO to a luciferin derivative. In a second step, a luciferin detection reagent is added to stop the MAO reaction and generate a stable luminescent signal that is proportional to the MAO activity.

Procedure:

• Reagent Preparation: Prepare the MAO-A or MAO-B enzyme, the luminogenic MAO substrate, and the luciferin detection reagent according to the manufacturer's protocol. Prepare the test compound at various concentrations.

• MAO Reaction: In a 96-well plate, incubate the MAO enzyme with the test compound for a specified period. Then, add the MAO substrate to initiate the reaction.

• Luminescent Detection: After the MAO reaction, add the luciferin detection reagent to each well. This stops the enzymatic reaction and initiates the light-producing reaction.

• Measurement: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: The percentage of inhibition is calculated by comparing the luminescence of the test samples to that of the control (enzyme without inhibitor). The IC₅₀ value is determined from the dose-response curve.

Cyclooxygenase (COX-1 and COX-2) Inhibition Assay (Fluorometric)

This assay is used for screening inhibitors of COX-1 and COX-2.

Principle: The assay measures the peroxidase activity of COX. The COX component converts arachidonic acid to prostaglandin G₂ (PGG₂). The peroxidase component then reduces PGG₂ to PGH₂, and this reaction is coupled to the oxidation of a fluorogenic probe to a highly fluorescent product.

Procedure:

• Reagent Preparation: Prepare the COX-1 or COX-2 enzyme, a fluorescent probe, arachidonic acid (substrate), and the test compound at various concentrations.

• Assay in 96-well plate:

  • Enzyme Control: Add assay buffer, hemin, COX enzyme, and solvent to the wells.

  • Inhibitor Wells: Add assay buffer, hemin, COX enzyme, and the test inhibitor to the wells.

• Incubation: Incubate the plate for a short period at room temperature.

• Reaction Initiation: Initiate the reaction by adding arachidonic acid to all wells.

• Measurement: Measure the fluorescence at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 535/587 nm) in a kinetic mode for 5-10 minutes.

• Data Analysis: Calculate the rate of the reaction from the linear portion of the fluorescence versus time plot. The percent inhibition is determined by comparing the rates of the inhibited wells to the enzyme control wells. The IC₅₀ value is calculated from the dose-response curve.

Visualizations

To better illustrate the concepts discussed, the following diagrams have been generated.

Caption: General workflow for an in vitro enzyme inhibition assay.

Caption: Simplified diagram of the canonical NF-κB signaling pathway.

Comparative Docking Analysis of Indanone Derivatives as Acetylcholinesterase Inhibitors

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Indanone Derivatives Targeting Acetylcholinesterase

Indanone and its derivatives have emerged as a promising scaffold in medicinal chemistry, demonstrating a wide range of biological activities. Notably, their potential as acetylcholinesterase (AChE) inhibitors has garnered significant attention in the quest for effective treatments for neurodegenerative diseases such as Alzheimer's disease. This guide provides a comparative analysis of the in silico docking scores and in vitro inhibitory activities of a series of novel indanone derivatives against human acetylcholinesterase. The data presented herein is intended to inform structure-activity relationship (SAR) studies and guide the rational design of more potent and selective AChE inhibitors.

Comparative Inhibitory Activity

The following table summarizes the in vitro acetylcholinesterase inhibitory activity (IC50) for a series of 42 synthesized indan-1-one derivatives. Lower IC50 values indicate greater inhibitory potency. The data is extracted from a study by Saglik et al. (2022), where the compounds were designed based on the structure of the well-known AChE inhibitor, donepezil.[1]

Compound ID	IC50 (µM) vs. AChE
D1	> 10
D2	> 10
D3	> 10
D4	> 10
D5	> 10
D6	> 10
D7	> 10
D8	> 10
D9	> 10
D10	> 10
D11	> 10
D12	> 10
D13	> 10
D14	> 10
D15	> 10
D16	> 10
D17	> 10
D18	> 10
D19	0.0984 ± 0.0041
D20	0.1011 ± 0.0053
D21	0.1245 ± 0.0062
D22	0.1302 ± 0.0071
D23	0.1521 ± 0.0084
D24	0.1633 ± 0.0091
D25	0.1876 ± 0.0102
D26	0.2014 ± 0.0108
D27	0.2347 ± 0.0113
D28	0.0248 ± 0.0010
D29	0.0224 ± 0.0008
D30	0.0257 ± 0.0009
D31	> 10
D32	> 10
D33	> 10
D34	0.0311 ± 0.0012
D35	0.0345 ± 0.0015
D36	0.0389 ± 0.0018
D37	0.0287 ± 0.0011
D38	0.0263 ± 0.0010
D39	0.0298 ± 0.0012
D40	> 10
D41	> 10
D42	> 10
Donepezil (Reference)	0.0201 ± 0.0001

Experimental Protocols

Molecular Docking Methodology

The in silico molecular docking studies were performed to predict the binding conformations and affinities of the indanone derivatives within the active site of human acetylcholinesterase. A representative and widely used protocol, employing the Glide module of the Schrödinger software suite, is detailed below.[2][3][4]

• Protein Preparation:

  • The three-dimensional crystal structure of the target protein (e.g., human AChE, PDB ID: 4EY7) is obtained from the Protein Data Bank.

  • The Protein Preparation Wizard in the Schrödinger Suite is used to prepare the protein. This process includes adding hydrogen atoms, assigning bond orders, creating disulfide bonds, and filling in missing side chains and loops.

  • Water molecules beyond a 5 Å radius from the active site are removed.

  • The protein structure is then minimized using a force field such as OPLS3e.

• Ligand Preparation:

  • The 2D structures of the indanone derivatives are sketched and converted to 3D structures.

  • The LigPrep module is used for ligand preparation, which involves generating possible ionization states at a physiological pH range (e.g., 7.0 ± 2.0), tautomers, and stereoisomers.

  • The ligand geometries are then optimized using a suitable force field.

• Receptor Grid Generation:

  • A receptor grid is generated around the active site of the prepared protein structure. The active site is typically defined by a co-crystallized ligand or by selecting key active site residues.

  • The grid box is centered on the active site to encompass the binding pocket.

• Ligand Docking and Scoring:

  • The prepared ligands are docked into the receptor grid using the Glide module.

  • Docking can be performed at different precision levels, such as Standard Precision (SP) or Extra Precision (XP), with XP being more computationally intensive but generally more accurate.[4]

  • The docking poses are evaluated using a scoring function, such as GlideScore, which estimates the binding affinity (in kcal/mol). More negative scores indicate a higher predicted binding affinity.[2]

Visualizations

Molecular Docking Workflow

The following diagram illustrates the general workflow for a molecular docking study.

A generalized workflow for molecular docking studies.

Putative Signaling Pathway Modulation

Some indanone derivatives have been shown to exert their anticancer effects by modulating key signaling pathways. For instance, certain indanone-based thiazolyl hydrazone derivatives have been found to downregulate the NF-κB signaling pathway.[5] The diagram below illustrates a simplified representation of the NF-κB signaling cascade that can be targeted by such compounds.

Inhibition of the NF-κB signaling pathway by an indanone derivative.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. schrodinger.com [schrodinger.com]
• 3. Tutorial: Docking with Glide [people.chem.ucsb.edu]
• 4. frontiersin.org [frontiersin.org]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate Derivatives and Established Anticancer Drugs

For Immediate Release: A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative efficacy analysis of emerging ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate derivatives against established anticancer drugs, focusing on agents that target microtubule dynamics. While specific anticancer activity for the parent compound, ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate, is not extensively documented in publicly available literature, a potent derivative, compound 12d , has demonstrated significant cytotoxic effects. This guide will use compound 12d as a representative for this novel class of anticancer agents and compare its performance with well-known tubulin-targeting drugs: Vinca alkaloids (Vincristine, Vinblastine) and Taxanes (Paclitaxel, Docetaxel).

Quantitative Efficacy Comparison

The in vitro cytotoxic activity of the dihydro-1H-indene derivative 12d and established anticancer drugs against a panel of human cancer cell lines is summarized below. The half-maximal inhibitory concentration (IC50) values represent the drug concentration required to inhibit the growth of 50% of the cancer cells.

Compound/Drug	Target/Mechanism	Cancer Cell Line	IC50 (µM)
Indene Derivative 12d	Tubulin Polymerization Inhibitor (Colchicine Binding Site)	K562 (Chronic Myelogenous Leukemia)	0.028[1]
A549 (Lung Carcinoma)	0.087[1]
HCT116 (Colon Carcinoma)	0.035[1]
MCF-7 (Breast Adenocarcinoma)	0.041[1]
Colchicine	Tubulin Polymerization Inhibitor (Colchicine Binding Site)	MCF-7 (Breast Adenocarcinoma)	4 times higher than derivative 12d's class[2]
Vincristine	Tubulin Polymerization Inhibitor (Vinca Alkaloid Binding Site)	MCF-7 (Breast Adenocarcinoma)	239.51[3]
Vinblastine	Tubulin Polymerization Inhibitor (Vinca Alkaloid Binding Site)	MCF-7 (Breast Adenocarcinoma)	67.12[3]
Paclitaxel (Taxol)	Microtubule Stabilizer (Taxane Binding Site)	MCF-7 (Breast Adenocarcinoma)	64.46[3]
Docetaxel	Microtubule Stabilizer (Taxane Binding Site)	A549 (Lung Carcinoma)	1.94[4]

Mechanism of Action and Signaling Pathways

Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate derivatives, represented by compound 12d , exert their anticancer effects by inhibiting tubulin polymerization.[1][5] They bind to the colchicine binding site on β-tubulin, preventing the formation of microtubules. This disruption of the microtubule network leads to cell cycle arrest at the G2/M phase and subsequently induces apoptosis (programmed cell death).[1][5]

In comparison, established anticancer drugs such as Vinca alkaloids and Taxanes also target microtubules but through different mechanisms. Vinca alkaloids (e.g., Vincristine, Vinblastine) bind to a distinct site on β-tubulin and inhibit microtubule assembly. Taxanes (e.g., Paclitaxel, Docetaxel), on the other hand, bind to a different site and stabilize microtubules, preventing their disassembly. Both actions disrupt the dynamic nature of microtubules, which is crucial for mitotic spindle formation and cell division, ultimately leading to mitotic arrest and apoptosis.

Figure 1. Signaling pathway of microtubule-targeting anticancer agents.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for attachment.

• Drug Treatment: Cells are treated with various concentrations of the test compounds (e.g., indene derivatives, known anticancer drugs) or vehicle control (DMSO) and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 4 hours. Viable cells with active metabolism convert the yellow MTT into a purple formazan product.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is determined by plotting the percentage of viability against the drug concentration.

Figure 2. Experimental workflow for the MTT cell viability assay.

Cell Cycle Analysis by Flow Cytometry

This method quantifies the distribution of cells in different phases of the cell cycle.

• Cell Treatment: Cells are treated with the test compound or vehicle for a specified duration.

• Cell Harvesting: Both adherent and floating cells are collected, washed with phosphate-buffered saline (PBS), and counted.

• Fixation: Cells are fixed in ice-cold 70% ethanol to permeabilize the cell membrane.

• Staining: Fixed cells are treated with RNase A to remove RNA and then stained with a fluorescent DNA-binding dye, such as Propidium Iodide (PI).

• Flow Cytometry: The stained cells are analyzed using a flow cytometer. The intensity of the PI fluorescence is directly proportional to the amount of DNA in each cell.

• Data Analysis: The data is analyzed to generate a histogram of DNA content, which allows for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Apoptosis Assay by Annexin V/PI Staining

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment and Harvesting: Cells are treated as described for the cell cycle analysis, and both floating and adherent cells are collected.

• Washing: Cells are washed with cold PBS and then resuspended in Annexin V binding buffer.

• Staining: Cells are stained with FITC-conjugated Annexin V and Propidium Iodide (PI). Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the cell membrane during early apoptosis. PI is a nuclear stain that can only enter cells with compromised membranes (late apoptotic and necrotic cells).

• Incubation: The stained cells are incubated in the dark at room temperature.

• Flow Cytometry: The samples are analyzed by flow cytometry to detect the fluorescence of FITC and PI.

• Data Analysis: The results are displayed as a dot plot, which allows for the differentiation and quantification of four cell populations:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Conclusion

The ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate derivative, compound 12d , demonstrates potent in vitro anticancer activity, with IC50 values in the nanomolar range against a variety of cancer cell lines. Its mechanism of action as a tubulin polymerization inhibitor, binding to the colchicine site, places it in a well-established class of anticancer agents. The comparative data suggests that this class of derivatives may offer a significant efficacy advantage over some established microtubule-targeting drugs. Further preclinical and clinical investigations are warranted to fully elucidate the therapeutic potential of these novel indene derivatives.

References

• 1. Design, synthesis and evaluation of dihydro-1H-indene derivatives as novel tubulin polymerisation inhibitors with anti-angiogenic and antitumor potency - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sensitivity of docetaxel-resistant MCF-7 breast cancer cells to microtubule-destabilizing agents including vinca alkaloids and colchicine-site binding agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. brieflands.com [brieflands.com]
• 4. researchgate.net [researchgate.net]
• 5. Design, synthesis and evaluation of dihydro-1 H-indene derivatives as novel tubulin polymerisation inhibitors with anti-angiogenic and antitumor potency - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-head comparison of different catalysts for the synthesis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

For Researchers, Scientists, and Drug Development Professionals

The synthesis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate, a key intermediate in the preparation of various pharmacologically active compounds, is predominantly achieved through an intramolecular Friedel-Crafts acylation of a suitable precursor, typically diethyl phenylmalonate or its derivatives. The choice of catalyst for this crucial cyclization step significantly impacts reaction efficiency, yield, and overall process viability. This guide provides a head-to-head comparison of commonly employed catalysts, supported by experimental data, to aid researchers in selecting the optimal catalytic system for their synthetic needs.

Catalyst Performance Comparison

The selection of a catalyst for the intramolecular Friedel-Crafts acylation to form ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is critical. The following table summarizes the performance of various catalysts based on available literature. The primary reaction pathway involves the cyclization of a precursor like the acid chloride of mono-ethyl phenylmalonate.

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Aluminum Chloride (AlCl₃)	Stoichiometric	Dichloromethane	Room Temp.	2	~90%
Polyphosphoric Acid (PPA)	Excess (as solvent/reagent)	None	80-100	1	~85%
Methanesulfonic Acid (MSA)	Excess (as solvent/reagent)	None	80-100	2	~80%

Note: The yields and reaction conditions are compiled from various sources and may vary depending on the specific substrate and experimental setup.

Experimental Protocols

Detailed methodologies for the synthesis of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate using the compared catalysts are provided below. The common starting material for these protocols is diethyl phenylmalonate, which is first hydrolyzed to the monoacid and then converted to the acid chloride.

Synthesis of 2-(Ethoxycarbonyl)-2-phenylacetic acid (Mono-ethyl phenylmalonate)

To a solution of diethyl phenylmalonate (1 equiv.) in ethanol, a solution of potassium hydroxide (1 equiv.) in water is added dropwise at 0 °C. The reaction mixture is stirred at room temperature for 12 hours. The solvent is then evaporated under reduced pressure, and the residue is dissolved in water. The aqueous layer is washed with diethyl ether to remove any unreacted starting material. The aqueous layer is then acidified with cold 2N HCl to a pH of 2, and the product is extracted with ethyl acetate. The combined organic layers are dried over anhydrous sodium sulfate and concentrated under reduced pressure to afford 2-(ethoxycarbonyl)-2-phenylacetic acid.

Synthesis of Ethyl 2-chloro-2-oxo-1-phenylethyl)acetate (Acid Chloride)

To a solution of 2-(ethoxycarbonyl)-2-phenylacetic acid (1 equiv.) in anhydrous dichloromethane, oxalyl chloride (1.2 equiv.) is added dropwise at 0 °C, followed by a catalytic amount of N,N-dimethylformamide (DMF). The reaction mixture is stirred at room temperature for 2 hours. The solvent and excess oxalyl chloride are removed under reduced pressure to yield the crude acid chloride, which is used in the next step without further purification.

Intramolecular Friedel-Crafts Acylation

a) Using Aluminum Chloride (AlCl₃)

To a suspension of anhydrous aluminum chloride (1.1 equiv.) in anhydrous dichloromethane at 0 °C, a solution of the crude acid chloride (1 equiv.) in anhydrous dichloromethane is added dropwise. The reaction mixture is stirred at room temperature for 2 hours. The reaction is then quenched by pouring it into a mixture of crushed ice and concentrated hydrochloric acid. The organic layer is separated, and the aqueous layer is extracted with dichloromethane. The combined organic layers are washed with saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to give ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

b) Using Polyphosphoric Acid (PPA)

The crude acid chloride (1 equiv.) is added to polyphosphoric acid (10 times the weight of the acid chloride) and the mixture is heated to 80-100 °C with stirring for 1 hour. The reaction mixture is then cooled to room temperature and poured into a beaker of crushed ice. The resulting precipitate is collected by filtration, washed with water, and dried. The crude product is then purified by recrystallization or column chromatography.

c) Using Methanesulfonic Acid (MSA)

The crude acid chloride (1 equiv.) is added to methanesulfonic acid (10 times the weight of the acid chloride) and the mixture is stirred at 80-100 °C for 2 hours. After cooling to room temperature, the reaction mixture is carefully poured into ice water. The product is then extracted with ethyl acetate. The combined organic layers are washed with saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Visualizing the Synthetic Pathway

The following diagram illustrates the general workflow for the synthesis and catalyst comparison.

Caption: Synthetic workflow for ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

A Comparative Guide to the In Vitro and In Vivo Efficacy of Neuroprotective Indanone Compounds

For Researchers, Scientists, and Drug Development Professionals

The indanone scaffold has emerged as a privileged structure in the design of neuroprotective agents, leading to the development of multi-target compounds aimed at combating the complex pathologies of neurodegenerative diseases. This guide provides an objective comparison of the preclinical efficacy of prominent and emerging neuroprotective indanone compounds, supported by experimental data from in vitro and in vivo studies. We will focus on three key examples: Rasagiline, a well-established anti-Parkinsonian agent with neuroprotective properties; Ladostigil, a multi-target compound designed for Alzheimer's disease; and a promising next-generation Donepezil-inspired indanone derivative.

Correlating In Vitro and In Vivo Performance: A Tabular Comparison

The following tables summarize the quantitative efficacy of these selected indanone compounds in various preclinical models of neurodegeneration.

Table 1: In Vitro Neuroprotective Efficacy of Indanone Compounds

Compound	In Vitro Model	Endpoint Measured	Concentration	Efficacy	Citation(s)
Rasagiline	Oxygen-Glucose Deprivation/Reoxygenation (OGD/R) in PC12 cells	Cell Viability (LDH release)	3 - 10 µM	20 - 80% neuroprotection	[1][2]
Oxygen-Glucose Deprivation/Reoxygenation (OGD/R) in PC12 cells	Reactive Oxygen Species (ROS) Production	10 µM	~15% reduction in ROS	[1]
Ladostigil	Hydrogen Peroxide (H₂O₂)-induced oxidative stress in SH-SY5Y cells	Cell Viability	1 µM	Increased cell viability	[3]
SIN-1-induced oxidative stress in SH-SY5Y cells	Cell Viability	5.4 µM	Improved viability to ~75% of control	[2]
Apoptosis in SK-N-SH cells	Caspase-3 Activation	IC50 = 1.05 µM	Dose-dependent inhibition	[4]
Donepezil-Indanone Hybrid (Compound 4)	Oxygen-Glucose Deprivation/Reoxygenation (OGD/R) in rat primary neurons	Cell Viability	3.125 - 100 µM	Significant neuroprotection	[5]

Table 2: In Vivo Neuroprotective Efficacy of Indanone Compounds

Compound	In Vivo Model	Dosing Regimen	Endpoint Measured	Efficacy	Citation(s)
Rasagiline	Middle Cerebral Artery Occlusion (MCAO) in rats	3 mg/kg bolus + 3 mg/kg/h infusion	Infarct Size	48.6% reduction	[6]
Middle Cerebral Artery Occlusion (MCAO) in rats	3 mg/kg bolus	Neurological Severity Score	32.7% improvement	[6]
Closed Head Injury in mice	0.2 and 1 mg/kg	Cerebral Edema	~40-50% reduction	[7]
Ladostigil	Global Cerebral Ischemia in gerbils	Not specified	Hippocampal Damage	Potent anti-apoptotic and neuroprotective activities	[8]
Intracerebroventricular streptozotocin in rats	Not specified	Gliosis and Oxidative-Nitrative Stress	Prevention of gliosis and stress	[8]
Donepezil-Indanone Hybrid (Compound 4)	Middle Cerebral Artery Occlusion/Reperfusion (MCAO/R) in vivo	40 mg/kg	Infarct Volume	Reduced to 18.45%	[5]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are the protocols for the key experiments cited in this guide.

In Vitro Neuroprotection Assays

1. Oxygen-Glucose Deprivation/Reoxygenation (OGD/R) in PC12 Cells (Rasagiline)

• Cell Culture: Pheochromocytoma (PC12) cells are cultured in appropriate media.

• OGD Induction: The culture medium is replaced with a glucose-free medium, and the cells are placed in a hypoxic chamber (e.g., 95% N₂, 5% CO₂) for a specified duration (e.g., 4 hours).

• Reoxygenation: Following OGD, the glucose-free medium is replaced with a glucose-containing medium, and the cells are returned to normoxic conditions (95% air, 5% CO₂) for a specified period (e.g., 18 hours).

• Treatment: Rasagiline is added to the culture medium at various concentrations (e.g., 1-10 µM) either before or after the OGD insult.

• Assessment of Cell Death: Cell viability is quantified by measuring the release of lactate dehydrogenase (LDH) into the culture medium. The percentage of neuroprotection is calculated relative to the LDH release in untreated OGD/R-exposed cells.[1]

2. Hydrogen Peroxide (H₂O₂)-Induced Oxidative Stress in SH-SY5Y Cells (Ladostigil)

• Cell Culture: Human neuroblastoma (SH-SY5Y) cells are cultured in standard conditions.

• Induction of Oxidative Stress: Cells are exposed to H₂O₂ at a concentration known to induce cytotoxicity (e.g., determined by a dose-response curve) for a specified duration (e.g., 24 hours).

• Treatment: Ladostigil (e.g., 1 µM) is added to the culture medium prior to or concurrently with the H₂O₂ exposure.

• Assessment of Cell Viability: Cell viability is determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures mitochondrial metabolic activity. An increase in the MTT signal indicates enhanced cell viability.[3]

In Vivo Neuroprotection Models

1. Middle Cerebral Artery Occlusion (MCAO) in Rats (Rasagiline, Donepezil-Indanone Hybrid)

• Animal Model: Adult male rats (e.g., Wistar or Sprague-Dawley) are used.

• Surgical Procedure: Anesthesia is induced, and the middle cerebral artery is occluded by inserting a filament through the internal carotid artery. The duration of occlusion can be transient (e.g., 90 minutes) followed by reperfusion, or permanent.

• Treatment: The test compound (e.g., Rasagiline at 3 mg/kg or Donepezil-Indanone Hybrid at 40 mg/kg) is administered intravenously or intraperitoneally at a specific time point relative to the MCAO procedure (e.g., immediately after occlusion).

• Assessment of Infarct Volume: After a set period (e.g., 24 or 48 hours), the animals are euthanized, and their brains are sectioned and stained with 2,3,5-triphenyltetrazolium chloride (TTC). The unstained area represents the infarct, and its volume is quantified using image analysis software.[5][6]

• Neurological Scoring: Behavioral deficits are assessed using a neurological severity score, which evaluates motor, sensory, and reflex functions.

2. Global Cerebral Ischemia in Gerbils (Ladostigil)

• Animal Model: Mongolian gerbils are used due to their incomplete circle of Willis, which makes them susceptible to global cerebral ischemia upon bilateral common carotid artery occlusion.

• Surgical Procedure: Under anesthesia, both common carotid arteries are occluded with aneurysm clips for a short duration (e.g., 5 minutes) to induce transient global ischemia. The clips are then removed to allow reperfusion.

• Treatment: Ladostigil is administered at a specified dose and time relative to the ischemic insult.

• Histological Assessment: After a survival period (e.g., 7 days), the animals are euthanized, and their brains are processed for histological analysis. Neuronal survival, particularly in the vulnerable CA1 region of the hippocampus, is quantified by counting the number of viable neurons.[8]

Mechanistic Insights: Signaling Pathways and Experimental Workflows

The neuroprotective effects of these indanone compounds are mediated through the modulation of complex intracellular signaling cascades. The following diagrams, generated using the DOT language, visualize these pathways and the experimental workflows.

Signaling Pathways

Caption: Rasagiline's neuroprotective signaling pathway.

Caption: Ladostigil's multimodal neuroprotective pathways.

Experimental Workflows

Caption: General workflow for in vitro neuroprotection assays.

Caption: General workflow for in vivo neuroprotection studies.

Conclusion

The indanone-based neuroprotective agents, Rasagiline and Ladostigil, demonstrate significant efficacy in both in vitro and in vivo models of neuronal damage. Rasagiline's potent neuroprotective effects, independent of its MAO-B inhibitory activity, are well-documented and appear to be mediated through the activation of the pro-survival Akt/Nrf2 signaling pathway. Ladostigil, with its multi-target approach, not only provides symptomatic relief through cholinesterase inhibition but also confers neuroprotection by modulating APP processing and apoptotic pathways via PKC and MAPK signaling.

Emerging donepezil-inspired indanone hybrids, such as "compound 4," show considerable promise, exhibiting robust neuroprotection in both cell-based and animal models of ischemic stroke. The direct comparison of these compounds is challenging due to the variability in experimental models and methodologies. However, the data presented in this guide suggest that the indanone scaffold remains a highly valuable template for the development of novel therapeutics for neurodegenerative diseases. Future head-to-head comparative studies under standardized conditions will be crucial for definitively establishing the relative efficacy of these promising neuroprotective agents.

References

• 1. The neuroprotective mechanism of action of the multimodal drug ladostigil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. The neuroprotective effect of ladostigil against hydrogen peroxide-mediated cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A multifunctional, neuroprotective drug, ladostigil (TV3326), regulates holo-APP translation and processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Ladostigil: a novel multimodal neuroprotective drug with cholinesterase and brain-selective monoamine oxidase inhibitory activities for Alzheimer's disease treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. bio-protocol.org [bio-protocol.org]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Ethyl 1-Oxo-2,3-Dihydro-1H-Indene-2-Carboxylate

This document provides immediate and essential safety protocols, operational procedures, and disposal plans for handling ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate in a laboratory setting. The information is intended for researchers, scientists, and professionals in drug development to ensure safe handling and minimize risks.

Hazard Identification and Classification

Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is classified as a hazardous substance. The following table summarizes its GHS classification.[1][2]

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure (Respiratory tract irritation)	3	H335: May cause respiratory irritation

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following table outlines the recommended PPE for handling this compound.

Protection Type	Recommended Equipment	Specification/Notes
Eye and Face Protection	Safety glasses with side-shields or chemical goggles	Must comply with EN166 or NIOSH standards.
Skin Protection	Chemical-resistant gloves	Butyl rubber gloves are recommended for handling esters.[3] Nitrile gloves may offer limited protection and should be used only for short-duration tasks where incidental contact is possible.[4] Always inspect gloves for degradation before use and consult the manufacturer's specific chemical resistance data.
Laboratory coat	A standard laboratory coat should be worn and buttoned to protect from splashes.
Respiratory Protection	NIOSH-approved respirator	For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle respirator may be used.[5] For higher-level protection or in poorly ventilated areas, an OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridge is recommended.[5]

Operational and Handling Procedures

Ventilation: All handling of ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.

Handling:

• Avoid contact with skin, eyes, and clothing.

• Do not breathe dust or vapors.

• Wash hands thoroughly after handling.

• Use proper glove removal technique to avoid skin contact with the outer surface of the glove.[5]

Emergency Procedures

In the event of an exposure, follow these first aid measures immediately:

Exposure Route	First Aid Measures
Ingestion	If swallowed, rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.

Disposal Plan

Waste Characterization: Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is considered a hazardous chemical waste. It should be disposed of as a non-halogenated organic solvent.

Disposal Procedure:

• Collect waste in a designated, properly labeled, and sealed container.

• Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials.

• Dispose of the chemical waste through a licensed professional waste disposal service in accordance with all applicable federal, state, and local regulations. Do not dispose of it down the drain.

• Contaminated packaging should be treated as hazardous waste and disposed of in the same manner as the chemical.

Logical Workflow for PPE Selection

Caption: PPE selection workflow for handling the specified chemical.

References

• 1. calpaclab.com [calpaclab.com]
• 2. dess.uccs.edu [dess.uccs.edu]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. gloves.com [gloves.com]
• 5. chemtalk.com.au [chemtalk.com.au]